8(Z),11(Z),14(Z)-Eicosatrienoyl chloride

Core Science & Biosynthesis

An In-depth Technical Guide to 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride for Researchers and Drug Development Professionals

Abstract

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, the acyl chloride derivative of Dihomo-γ-linolenic acid (DGLA), is a highly reactive lipid molecule of significant interest in the fields of biochemistry and drug development. As a key intermediate, it allows for the covalent modification of proteins, peptides, and other molecules with the DGLA moiety, enabling the synthesis of novel bioactive compounds and molecular probes. This guide provides a comprehensive overview of its chemical properties, synthesis, and potential applications, with a focus on its role in the study of inflammatory and proliferative disease pathways. Detailed experimental protocols for its synthesis and use in N-acylation reactions are provided, alongside structured data and visual diagrams of relevant biochemical pathways and experimental workflows.

Introduction

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, also known as Dihomo-γ-linolenoyl chloride, is a derivative of the omega-6 fatty acid, Dihomo-γ-linolenic acid (DGLA). DGLA is a crucial precursor to a range of bioactive eicosanoids, including the anti-inflammatory prostaglandin (B15479496) E1 (PGE1).[1][2] The conversion of DGLA to its acyl chloride form enhances its reactivity, making it a valuable tool for researchers to investigate the roles of DGLA and its metabolites in various physiological and pathological processes. This document serves as a technical resource for scientists engaged in lipid research and the development of therapeutics targeting pathways modulated by DGLA.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride and its parent fatty acid, DGLA.

Property	8(Z),11(Z),14(Z)-Eicosatrienoyl chloride	Dihomo-γ-linolenic acid (DGLA)
Synonyms	cis,cis,cis-8,11,14-Eicosatrienoyl chloride, Dihomo-γ-linolenoyl chloride	(8Z,11Z,14Z)-Icosa-8,11,14-trienoic acid, DGLA
CAS Number	126104-52-7	1783-84-2
Molecular Formula	C20H33ClO	C20H34O2
Molecular Weight	324.93 g/mol	306.48 g/mol
Physical State	Presumed to be a liquid at room temperature, by analogy to similar acyl chlorides.	Liquid
Purity	Typically available at >99%	Typically available at ≥98%
Solubility	Insoluble in water (reacts violently); soluble in non-polar organic solvents like hexane (B92381), chloroform, and benzene.[3]	Soluble in ethanol, DMF, and DMSO.
Reactivity	Highly reactive towards nucleophiles such as water, alcohols, and amines.[4][5]	Stable under normal conditions.

Synthesis and Experimental Protocols

Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride from Dihomo-γ-linolenic Acid

The synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride from DGLA is a standard conversion of a carboxylic acid to an acyl chloride. Thionyl chloride (SOCl2) is a common and effective reagent for this transformation.

Experimental Protocol:

Materials:

• Dihomo-γ-linolenic acid (DGLA)

• Thionyl chloride (SOCl2), freshly distilled

• Anhydrous hexane (or other inert, anhydrous solvent)

• Round-bottom flask with a reflux condenser and a gas outlet

• Magnetic stirrer and heating mantle

• Vacuum pump and rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve DGLA in a minimal amount of anhydrous hexane.

• Addition of Thionyl Chloride: While stirring, slowly add an excess of freshly distilled thionyl chloride (typically 1.5-2.0 equivalents) to the DGLA solution at room temperature. The reaction is exothermic and will generate hydrogen chloride (HCl) and sulfur dioxide (SO2) gases, so it must be performed in a well-ventilated fume hood.

• Reaction Conditions: After the initial addition, gently reflux the reaction mixture for 1-2 hours to ensure complete conversion. The progress of the reaction can be monitored by the cessation of gas evolution.

• Removal of Excess Reagent: After the reaction is complete, carefully remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. It is crucial to use a trap to capture the corrosive vapors.

• Purification: The resulting 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is often used directly in the next step without further purification. If necessary, it can be purified by vacuum distillation, though care must be taken due to the potential for decomposition at high temperatures.

• Storage: The final product is highly sensitive to moisture and should be stored under an inert atmosphere at low temperatures (e.g., in a freezer).

N-acylation of Peptides with 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

This protocol describes a general method for the N-terminal acylation of a peptide with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride. This can be used to create lipidated peptides for studying protein-lipid interactions or for drug delivery applications.

Experimental Protocol:

Materials:

• Peptide with a free N-terminal amine

• 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride

• Anhydrous aprotic solvent (e.g., N,N-Dimethylformamide (DMF) or Dichloromethane (DCM))

• Tertiary amine base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIEA))

• Reaction vessel (e.g., a small glass vial with a screw cap)

• Stirring mechanism (e.g., magnetic stir bar)

• High-Performance Liquid Chromatography (HPLC) for purification

• Mass spectrometer for product characterization

Procedure:

• Peptide Dissolution: Dissolve the peptide in the chosen anhydrous aprotic solvent. The concentration will depend on the solubility of the peptide.

• Addition of Base: Add 2-3 equivalents of the tertiary amine base to the peptide solution. This will deprotonate the N-terminal amine and neutralize the HCl byproduct of the reaction.

• Acylation Reaction: Slowly add a slight excess (1.1-1.5 equivalents) of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride to the stirring peptide solution at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within a few hours.

• Quenching the Reaction: Once the reaction is complete, quench any remaining acyl chloride by adding a small amount of water or methanol.

• Purification: Purify the acylated peptide from the reaction mixture using reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the final product by mass spectrometry and, if necessary, NMR spectroscopy.

Biological Significance and Signaling Pathways

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is primarily a synthetic tool used to introduce the DGLA moiety into other molecules. The biological significance, therefore, lies in the activities of DGLA and its metabolites. DGLA is metabolized in the body to produce anti-inflammatory and anti-proliferative compounds.

DGLA Metabolic Pathway

DGLA can be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce eicosanoids with important biological activities.[1]

Caption: Metabolic fate of Dihomo-γ-linolenic acid (DGLA).

Experimental and Logical Workflows

The use of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride in research typically follows a logical workflow from synthesis to biological evaluation.

Workflow for the Synthesis and Application of DGLA-conjugated Molecules

Caption: General workflow for the use of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

Applications in Research and Drug Development

The high reactivity of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride makes it a versatile reagent for several applications:

• Synthesis of Bioactive Lipids: It can be used to synthesize various DGLA-containing lipids, such as phospholipids, diacylglycerols, and cholesteryl esters, for use in lipidomics research and as analytical standards.

• Development of Prodrugs: By attaching the DGLA moiety to a drug molecule, its pharmacokinetic and pharmacodynamic properties can be altered. This may enhance drug delivery to specific tissues or prolong its half-life.

• Creation of Molecular Probes: DGLA can be conjugated to fluorescent dyes or other reporter molecules to create probes for studying the localization and interactions of DGLA within cells and tissues.

• Modification of Biomolecules: The acylation of proteins and peptides with DGLA can be used to study the effects of lipidation on their structure, function, and cellular localization.

Conclusion

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a valuable chemical tool for researchers and drug developers interested in the biological roles of Dihomo-γ-linolenic acid and its metabolites. Its ability to readily acylate a wide range of molecules opens up numerous possibilities for the synthesis of novel compounds with potential therapeutic and diagnostic applications. The protocols and data presented in this guide are intended to facilitate the use of this reactive lipid in further research and development endeavors.

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dihomo-γ-linolenic acid - Wikipedia [en.wikipedia.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Acyl chloride - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Core Properties of Dihomo-γ-Linolenic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihomo-γ-linolenic acid (DGLA) is a 20-carbon omega-6 polyunsaturated fatty acid that plays a significant role in various physiological processes.[1][2][3] As an intermediate in the metabolism of omega-6 fatty acids, it is the elongation product of γ-linolenic acid (GLA) and the precursor to arachidonic acid (AA).[1][4][5] Its unique position in these pathways allows it to be a substrate for the synthesis of anti-inflammatory eicosanoids, distinguishing it from the pro-inflammatory metabolites of arachidonic acid.[1][2][6] This technical guide provides a comprehensive overview of the chemical, physical, and biological properties of DGLA, along with relevant experimental protocols and pathway diagrams to support further research and drug development.

Chemical and Physical Properties

Property	Value	Reference
Chemical Formula	C₂₀H₃₄O₂	[1]
Molar Mass	306.490 g·mol⁻¹	[1]
IUPAC Name	(8Z,11Z,14Z)-Icosa-8,11,14-trienoic acid	[1]
Synonyms	DGLA, cis-8,11,14-Eicosatrienoic Acid, γ-Homolinolenic Acid	[4]
CAS Number	1783-84-2	[4]
Solubility	DMF: >100 mg/ml, DMSO: >100 mg/ml, Ethanol (B145695): >100 mg/ml, 0.15 M Tris-HCl pH 8.5: >1 mg/ml, PBS pH 7.2: <100 µg/ml	[4]
Storage Temperature	-20°C	[4]
Stability	≥ 2 years (when stored properly)	[4]

Biological Significance and Signaling Pathways

DGLA is metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce bioactive lipid mediators with predominantly anti-inflammatory properties.[6][7] This is in stark contrast to arachidonic acid, which is metabolized to pro-inflammatory prostaglandins (B1171923) and leukotrienes.[1]

The primary metabolic pathways of DGLA include:

• Cyclooxygenase (COX) Pathway: DGLA is converted by COX-1 and COX-2 into series-1 prostaglandins, such as Prostaglandin E1 (PGE₁).[1][2][4] PGE₁ possesses anti-inflammatory, vasodilatory, and anti-platelet aggregation properties.[8][9]

• Lipoxygenase (LOX) Pathway: DGLA is metabolized by 15-lipoxygenase to form 15-hydroxyeicosatrienoic acid (15-HETrE).[6][7] 15-HETrE can inhibit the metabolism of arachidonic acid, thereby reducing the production of pro-inflammatory leukotrienes.[1][6]

Furthermore, DGLA competes with arachidonic acid for the same enzymes (COX and LOX), which can further reduce the synthesis of pro-inflammatory eicosanoids from AA.[1]

Below is a diagram illustrating the metabolic fate of Dihomo-γ-linolenic acid.

Caption: Metabolic pathway of Dihomo-γ-linolenic acid.

Experimental Protocols

Due to the absence of specific literature on Dihomo-γ-linolenic acid chloride, the following protocols are based on the handling and use of DGLA.

1. Preparation of DGLA Stock Solutions

• Objective: To prepare a concentrated stock solution of DGLA for use in cell culture and other biological assays.

• Materials:

  • Dihomo-γ-linolenic acid (high purity)

  • Ethanol (anhydrous) or Dimethyl sulfoxide (B87167) (DMSO)

  • Sterile, amber glass vials with Teflon-lined caps

  • Argon or nitrogen gas

• Procedure:

  • Allow the container of DGLA to warm to room temperature before opening to prevent condensation.

  • Under a stream of inert gas (argon or nitrogen), weigh the desired amount of DGLA.

  • Dissolve the DGLA in an appropriate volume of anhydrous ethanol or DMSO to achieve the desired stock concentration (e.g., 100 mg/mL).

  • Aliquot the stock solution into sterile, amber glass vials.

  • Purge the headspace of each vial with inert gas before sealing tightly with a Teflon-lined cap.

  • Store the aliquots at -20°C.

2. Handling and Storage of DGLA

Unsaturated fatty acids like DGLA are susceptible to oxidation.[10] Proper handling and storage are crucial to maintain their integrity.

• Storage: DGLA should be stored at -20°C in a tightly sealed container, preferably under an inert atmosphere (argon or nitrogen).[4] For long-term storage, it is recommended to dissolve DGLA in an organic solvent such as ethanol and store as a solution.[10]

• Handling:

  • Avoid exposure to light, heat, and oxygen.

  • Use glass or Teflon-coated labware to prevent leaching of plasticizers.[10]

  • When preparing aqueous solutions, be aware of the low solubility of DGLA in buffers like PBS.[4] The use of a carrier solvent like ethanol or DMSO is often necessary.

3. In Vitro Cell-Based Assays

• Objective: To assess the biological activity of DGLA on cultured cells.

• General Protocol:

  • Culture cells to the desired confluency in appropriate growth medium.

  • Prepare working solutions of DGLA by diluting the stock solution in cell culture medium. The final concentration of the organic solvent should be kept low (typically <0.1%) to avoid cytotoxicity.

  • Remove the growth medium from the cells and replace it with the DGLA-containing medium.

  • Incubate the cells for the desired period.

  • Following incubation, cells or media can be harvested for downstream analysis (e.g., measurement of prostaglandins, gene expression analysis, or assessment of cell viability).

Below is a workflow for a typical in vitro experiment investigating the effects of DGLA.

Caption: General workflow for in vitro DGLA studies.

Analytical Methods

A variety of analytical techniques can be used to characterize and quantify DGLA and its metabolites.

Analytical Technique	Application	Reference
GC-MS	Quantification of DGLA in biological samples.	[8]
LC-MS/MS	Identification and quantification of DGLA-derived eicosanoids (e.g., PGE₁).	[11]
¹H and ¹³C NMR	Structural elucidation of DGLA and its derivatives.	[8][12]
Infrared (IR) Spectroscopy	Identification of functional groups in the DGLA molecule.	[8]

Conclusion

Dihomo-γ-linolenic acid is a fatty acid with significant potential in research and drug development due to its role in the production of anti-inflammatory eicosanoids. Understanding its chemical properties, biological pathways, and appropriate experimental handling is crucial for harnessing its therapeutic potential. While information on its chloride derivative is scarce, the extensive knowledge of DGLA provides a solid foundation for its investigation in various disease models, particularly those with an inflammatory component.

References

• 1. Dihomo-γ-linolenic acid - Wikipedia [en.wikipedia.org]
• 2. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. abmole.com [abmole.com]
• 4. caymanchem.com [caymanchem.com]
• 5. LIPID MAPS [lipidmaps.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Dihomo-Gamma-Linolenic Acid | C20H34O2 | CID 5280581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. go.drugbank.com [go.drugbank.com]
• 10. avantiresearch.com [avantiresearch.com]
• 11. caymanchem.com [caymanchem.com]
• 12. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]

An In-depth Technical Guide to 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, the acyl chloride derivative of dihomo-γ-linolenic acid (DGLA), is a reactive lipid intermediate of significant interest in the fields of biochemistry and pharmacology. Its CAS number is 126104-52-7.[1] As a precursor for the synthesis of complex lipids and a tool for the chemical modification of proteins and other molecules, it plays a crucial role in the study of lipid metabolism and cellular signaling. This guide provides a comprehensive overview of its physicochemical properties, synthesis, and key applications, with a focus on its relevance to the signaling pathways of its parent fatty acid, DGLA. Detailed experimental protocols and data are presented to facilitate its use in research and drug development.

Physicochemical Properties

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a polyunsaturated fatty acyl chloride. Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	126104-52-7	[1]
Molecular Formula	C20H33ClO	[1]
Molecular Weight	324.93 g/mol	[1]
Physical State	Liquid	[1]
Purity	>99% (typical)	[1]

Synthesis

The synthesis of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride involves the conversion of the carboxylic acid group of dihomo-γ-linolenic acid (DGLA) into a more reactive acyl chloride. This is typically achieved by reacting DGLA with a chlorinating agent. Care must be taken due to the presence of multiple double bonds, which can be susceptible to side reactions.

Experimental Protocol: Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

This protocol is a representative method for the synthesis of polyunsaturated fatty acyl chlorides.

Materials:

• Dihomo-γ-linolenic acid (DGLA)

• Oxalyl chloride or Thionyl chloride

• Anhydrous nonpolar solvent (e.g., hexane, dichloromethane)

• Anhydrous pyridine (B92270) (optional, as a catalyst)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Condenser with a drying tube

• Vacuum distillation apparatus

Procedure:

• In a clean, dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve dihomo-γ-linolenic acid in an anhydrous nonpolar solvent.

• Cool the solution in an ice bath.

• Slowly add a slight molar excess of oxalyl chloride or thionyl chloride to the stirred solution via a dropping funnel. If using thionyl chloride, a catalytic amount of anhydrous pyridine can be added.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours, or until the evolution of gas (HCl and CO/CO2 for oxalyl chloride, or SO2 and HCl for thionyl chloride) ceases.

• Remove the solvent and any excess reagent under reduced pressure using a rotary evaporator.

• The crude 8(Z),11(Z),14(Z)-eicosatrienoyl chloride can be purified by vacuum distillation.

Note: Due to the reactivity of the acyl chloride, it is often used immediately in subsequent reactions without extensive purification.

Analytical Characterization

The structure and purity of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride can be confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the protons of the polyunsaturated acyl chain. Key resonances would include those for the terminal methyl group, the methylene (B1212753) groups of the aliphatic chain, the bis-allylic protons between the double bonds, the allylic protons adjacent to the double bonds, the vinylic protons of the double bonds, and the α- and β-methylene protons relative to the carbonyl group.

• ¹³C NMR: The carbon-13 NMR spectrum will display distinct signals for each carbon atom in a unique chemical environment. The carbonyl carbon will have a characteristic downfield shift. The olefinic carbons will appear in the typical alkene region, and the various sp³ hybridized carbons of the acyl chain will be found in the upfield region. Online prediction tools can provide estimated chemical shifts.[2][3]

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for confirming the molecular weight and fragmentation pattern of the molecule. Under electrospray ionization (ESI), the molecule may be observed as its protonated form or as adducts. Electron ionization (EI) would likely lead to significant fragmentation of the polyunsaturated chain.

Applications in Research and Drug Development

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride serves as a key reagent for the synthesis of various biologically active lipids and for the chemical modification of biomolecules.

Synthesis of Bioactive Lipids

The high reactivity of the acyl chloride group allows for the straightforward esterification of alcohols. This is particularly useful for the synthesis of specific glycerolipids, such as mono-, di-, and triglycerides containing the DGLA moiety, as well as phospholipids. These synthetic lipids are invaluable tools for studying lipid metabolism, membrane biophysics, and the roles of specific lipid species in cellular processes.

This protocol provides a general method for the synthesis of a glycerolipid using a fatty acyl chloride.

Materials:

• 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride

• A protected glycerol (B35011) derivative (e.g., 1-monobenzoyl-sn-glycerol)

• Anhydrous solvent (e.g., dichloromethane, chloroform)

• Anhydrous pyridine or other non-nucleophilic base

• Stirring apparatus

• Chromatography supplies for purification (e.g., silica (B1680970) gel)

Procedure:

• Dissolve the protected glycerol derivative in the anhydrous solvent in a dry flask under an inert atmosphere.

• Add a molar equivalent of anhydrous pyridine.

• Cool the solution in an ice bath.

• Slowly add a solution of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride in the same solvent to the stirred glycerol solution.

• Allow the reaction to proceed at low temperature for several hours or until completion, as monitored by thin-layer chromatography (TLC).

• Quench the reaction by the addition of a small amount of water or a dilute aqueous acid solution.

• Extract the lipid product with an organic solvent, wash the organic layer with brine, and dry it over an anhydrous salt (e.g., sodium sulfate).

• After removing the solvent, the crude product can be purified by silica gel chromatography.

• Subsequent deprotection steps may be necessary to yield the final glycerolipid.

Protein Acylation

Fatty acylation is a post-translational modification that can affect protein localization, stability, and function. While in biological systems this is typically mediated by acyl-CoA substrates, fatty acyl chlorides can be used in vitro to chemically acylate proteins at nucleophilic residues such as lysine (B10760008) or cysteine. This allows for the study of the effects of lipidation on protein behavior in a controlled manner.

Biological Context: The Dihomo-γ-Linolenic Acid (DGLA) Signaling Pathway

The significance of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride is intrinsically linked to the biological roles of its parent fatty acid, DGLA. DGLA is a 20-carbon omega-6 polyunsaturated fatty acid that is a key intermediate in the metabolism of essential fatty acids. It can be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce bioactive eicosanoids with important signaling functions, particularly in inflammation.

DGLA Metabolism and Anti-inflammatory Eicosanoids

DGLA is a precursor to the 1-series prostaglandins, such as prostaglandin (B15479496) E1 (PGE1), and the 15-lipoxygenase product, 15-hydroxyeicosatrienoic acid (15-HETrE).[4][5] These molecules often exhibit anti-inflammatory and cytoprotective effects, in contrast to the pro-inflammatory eicosanoids derived from arachidonic acid (AA).[4][5]

Role in Drug Development

The anti-inflammatory and antiproliferative properties of DGLA and its metabolites have made them attractive targets for drug development.[4] Research has explored the therapeutic potential of DGLA supplementation in conditions such as atopic dermatitis and rheumatoid arthritis.[6] Furthermore, the modulation of DGLA metabolism and the signaling pathways of its derivatives are being investigated for their potential in cancer therapy.[7][8][9] The use of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride to synthesize specific DGLA-containing lipids and probes is essential for these research endeavors.

Conclusion

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a vital chemical tool for researchers in lipidomics, cell biology, and pharmacology. Its ability to readily introduce the biologically significant dihomo-γ-linolenoyl moiety into a variety of molecules facilitates the synthesis of standards and probes necessary to unravel the complex roles of DGLA and its metabolites in health and disease. This guide provides the foundational knowledge and protocols to effectively utilize this compound in a research setting.

References

• 1. 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride [cogershop.com]
• 2. Visualizer loader [nmrdb.org]
• 3. youtube.com [youtube.com]
• 4. Substitution of 15-hydroxyeicosatetraenoic acid in the phosphoinositide signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 15-Hydroxyeicosatetraenoic acid (15-HETE) protects pulmonary artery smooth muscle cells from apoptosis via inducible nitric oxide synthase (iNOS) pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Prostaglandin Pathways: Opportunities for Cancer Prevention and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

An In-depth Technical Guide to 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, the acyl chloride derivative of dihomo-γ-linolenic acid (DGLA), is a highly reactive chemical intermediate of significant interest in the fields of biochemistry and pharmaceutical development. Its parent fatty acid, DGLA, is a key precursor to anti-inflammatory eicosanoids, making the acyl chloride a valuable tool for synthesizing novel bioactive lipids and pharmacological probes. This guide provides a comprehensive overview of the structure, properties, synthesis, and biological relevance of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride.

Molecular Structure and Properties

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a 20-carbon polyunsaturated fatty acyl chloride with three cis double bonds at the 8th, 11th, and 14th carbon positions. The presence of the acyl chloride functional group makes the molecule highly susceptible to nucleophilic attack, enabling its use in a variety of acylation reactions.

Table 1: Physicochemical Properties of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride and its Parent Fatty Acid

Property	8(Z),11(Z),14(Z)-Eicosatrienoyl chloride	8(Z),11(Z),14(Z)-Eicosatrienoic Acid (DGLA)
CAS Number	126104-52-7[1][2]	1783-84-2[3]
Molecular Formula	C20H33ClO[1][2]	C20H34O2[3]
Molecular Weight	324.93 g/mol [1][2]	306.48 g/mol [3]
Physical State	Liquid[2]	Liquid[3]
Purity	>99%[1][2]	>99%[3]
Storage	Recommended to be stored at low temperatures (e.g., freezer) to prevent degradation.	Freezer[3]

Experimental Protocols

General Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Materials:

• 8(Z),11(Z),14(Z)-Eicosatrienoic acid (DGLA)

• Thionyl chloride (SOCl2) or Oxalyl chloride ((COCl)2)

• Anhydrous solvent (e.g., hexane, toluene (B28343), or dichloromethane)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount, if using oxalyl chloride)

• Nitrogen or Argon gas supply

• Round-bottom flask with a reflux condenser and a drying tube

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Preparation: All glassware should be thoroughly dried to prevent hydrolysis of the acyl chloride. The reaction should be carried out under an inert atmosphere (nitrogen or argon).

• Reaction Setup: In a two-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and an inert gas inlet, dissolve 8(Z),11(Z),14(Z)-eicosatrienoic acid in an anhydrous solvent.

• Addition of Chlorinating Agent: Slowly add an excess of the chlorinating agent (e.g., 1.5 equivalents of thionyl chloride) to the stirred solution at room temperature. If using oxalyl chloride, a catalytic amount of DMF is typically added.

• Reaction: The reaction mixture is then gently heated to reflux (typically around 40-60 °C) and maintained for several hours until the evolution of gas (HCl and SO2 if using thionyl chloride, or HCl, CO, and CO2 if using oxalyl chloride) ceases. The progress of the reaction can be monitored by infrared spectroscopy by observing the disappearance of the carboxylic acid O-H stretch and the appearance of the acyl chloride C=O stretch.

• Purification: After the reaction is complete, the excess chlorinating agent and the solvent are removed under reduced pressure using a rotary evaporator. To ensure complete removal of volatile impurities, the residue can be co-evaporated with an anhydrous solvent like toluene multiple times. The final product, 8(Z),11(Z),14(Z)-eicosatrienoyl chloride, is typically obtained as an oil and should be used immediately or stored under an inert atmosphere at low temperatures.

Mandatory Visualizations

Caption: Generalized workflow for the synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride.

Caption: Metabolic pathways of Dihomo-γ-linolenic acid (DGLA).

Biological Significance and Applications in Drug Development

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride serves as a crucial synthetic precursor for introducing the dihomo-γ-linolenoyl moiety into various molecules. This is particularly relevant in the study of lipid signaling and the development of novel therapeutics.

The parent fatty acid, DGLA, is metabolized in the body by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce anti-inflammatory eicosanoids. The COX pathway converts DGLA into prostaglandin E1 (PGE1), while the LOX pathway produces 15-hydroxyeicosatrienoic acid (15-HETrE). Both of these metabolites have demonstrated anti-inflammatory properties.

In the context of drug development, 8(Z),11(Z),14(Z)-eicosatrienoyl chloride can be used to:

• Synthesize novel DGLA derivatives: By reacting the acyl chloride with various nucleophiles (alcohols, amines, etc.), researchers can create a library of DGLA esters and amides for screening as potential anti-inflammatory agents.

• Develop targeted drug delivery systems: The lipophilic nature of the eicosatrienoyl chain can be exploited to enhance the delivery of drugs to specific tissues or cells.

• Create probes for studying lipid metabolism: Radiolabeled or fluorescently tagged versions of DGLA can be synthesized using the acyl chloride as a starting material to trace the metabolic fate of DGLA in biological systems.

The high reactivity of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride makes it a versatile tool for chemical biologists and medicinal chemists working to understand and modulate inflammatory pathways. As our understanding of the intricate roles of lipid mediators in health and disease continues to grow, the importance of such reactive chemical intermediates in the development of targeted therapies is likely to increase.

References

• 1. 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride [cogershop.com]
• 2. 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride [cogershop.com]
• 3. larodan.com [larodan.com]

Unveiling the Molecular Weight of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride: A Technical Overview

For researchers, scientists, and professionals engaged in drug development, a precise understanding of the physicochemical properties of compounds is paramount. This technical guide provides a focused examination of the molecular weight of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, a lipid derivative of significant interest.

Molecular Composition and Weight

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a fatty acyl chloride. Its molecular structure and the atomic weights of its constituent elements determine its molecular weight. The established molecular formula for this compound is C20H33ClO.[1] Based on this composition, the molecular weight is calculated to be 324.93 g/mol .[1]

A detailed breakdown of the atomic contributions to the overall molecular weight is presented in the table below, offering a clear and structured summary for easy reference and comparison.

Element	Symbol	Atomic Count	Atomic Mass (amu)	Total Mass Contribution (amu)
Carbon	C	20	12.011	240.22
Hydrogen	H	33	1.008	33.264
Chlorine	Cl	1	35.453	35.453
Oxygen	O	1	15.999	15.999
Total	324.936

Experimental and Logical Framework

The determination of a compound's molecular weight is a foundational step in chemical analysis and experimental design. The logical workflow for establishing this value is straightforward, beginning with the identification of the molecular formula through techniques such as mass spectrometry and elemental analysis. Once the chemical formula is known, the molecular weight is calculated by summing the atomic masses of all constituent atoms.

Workflow for Molecular Weight Determination.

This established molecular weight is a critical parameter for a multitude of experimental protocols in a research and development setting. It is fundamental for accurate molar concentration calculations in solution preparation, quantitative analysis, and stoichiometric determinations in chemical reactions. Furthermore, it is an essential identifier in compound registration and database management. The precise molecular weight of 324.93 g/mol for 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride serves as a cornerstone for its application in scientific investigation.[1]

References

• 1. 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride [cogershop.com]

Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride, an important reactive intermediate derived from Dihomo-γ-linolenic acid (DGLA). DGLA is a naturally occurring 20-carbon omega-6 fatty acid that serves as a precursor to anti-inflammatory eicosanoids.[1][2] The conversion of DGLA to its acyl chloride derivative allows for its use in the synthesis of various bioactive molecules, including esters and amides, which are valuable tools in drug discovery and development.

Overview of the Synthesis

The synthesis of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride involves the conversion of the carboxylic acid group of DGLA into an acyl chloride. This is typically achieved by reacting DGLA with a chlorinating agent. The most common and effective reagents for this transformation are oxalyl chloride ((COCl)₂) and thionyl chloride (SOCl₂). These reagents are favored because their byproducts are gaseous (CO, CO₂, HCl, and SO₂), which simplifies the purification of the desired acyl chloride.[3]

Physicochemical Properties of Reactant and Product

A summary of the key physicochemical properties of the starting material, 8(Z),11(Z),14(Z)-eicosatrienoic acid (DGLA), and the final product, 8(Z),11(Z),14(Z)-eicosatrienoyl chloride, is provided in the table below.

Property	8(Z),11(Z),14(Z)-Eicosatrienoic Acid (DGLA)	8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride
Molecular Formula	C₂₀H₃₄O₂[4][5]	C₂₀H₃₃ClO[6]
Molecular Weight	306.48 g/mol [4][5]	324.93 g/mol [6]
CAS Number	1783-84-2[2][4]	126104-52-7[6]
Physical State	Liquid[4]	Liquid[6]
Purity	>99%[4]	>99%[6]

Experimental Protocol

Materials and Reagents

• 8(Z),11(Z),14(Z)-Eicosatrienoic acid (DGLA)

• Oxalyl chloride

• Anhydrous dichloromethane (B109758) (DCM) or hexane

• Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

• Anhydrous solvent for workup (e.g., toluene)

Procedure

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and a nitrogen inlet, dissolve 8(Z),11(Z),14(Z)-eicosatrienoic acid (1 equivalent) in anhydrous dichloromethane or hexane.

• Add a catalytic amount of anhydrous N,N-dimethylformamide (1-2 drops).

• Slowly add oxalyl chloride (1.2-1.5 equivalents) to the stirred solution at 0 °C (ice bath).

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours. The reaction progress can be monitored by the cessation of gas evolution (CO and CO₂).

• Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator.

• To ensure complete removal of volatile impurities, add anhydrous toluene (B28343) to the residue and evaporate under reduced pressure. Repeat this step two to three times.

• The resulting crude 8(Z),11(Z),14(Z)-eicosatrienoyl chloride is obtained as an oil and can be used directly for subsequent reactions or purified further by vacuum distillation if required.

Expected Yield and Characterization

Based on analogous syntheses of other long-chain fatty acyl chlorides, the expected yield for this reaction is typically high, in the range of 90-98%.

The structure and purity of the synthesized 8(Z),11(Z),14(Z)-eicosatrienoyl chloride can be confirmed by various spectroscopic techniques. The following table summarizes the expected spectroscopic data.

Spectroscopic Technique	Expected Data
¹H NMR (CDCl₃)	Signals corresponding to the olefinic protons, allylic protons, methylene (B1212753) chain, and terminal methyl group. The protons alpha to the carbonyl group will be shifted downfield compared to the starting carboxylic acid.
¹³C NMR (CDCl₃)	A signal for the carbonyl carbon of the acyl chloride typically appears around 170-174 ppm. Signals for the olefinic carbons and the aliphatic chain will also be present.
IR (neat)	A strong carbonyl (C=O) stretching band characteristic of an acyl chloride, typically in the range of 1785-1815 cm⁻¹.[7][8] The broad O-H stretch of the carboxylic acid starting material (around 2500-3300 cm⁻¹) should be absent.[9]
Mass Spectrometry (EI)	The mass spectrum is expected to show a molecular ion peak (M⁺) and/or a peak corresponding to [M-Cl]⁺.

Synthetic Workflow

The synthesis of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride is a straightforward one-step process. The logical flow of this synthesis is depicted in the following diagram.

Caption: Synthetic workflow for the preparation of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride.

Biological Context: DGLA Signaling Pathway

8(Z),11(Z),14(Z)-Eicosatrienoic acid (DGLA) is a key intermediate in the metabolism of omega-6 fatty acids. It is produced from γ-linolenic acid (GLA) and can be further metabolized to either anti-inflammatory or pro-inflammatory eicosanoids. Understanding this pathway is crucial for researchers in drug development targeting inflammatory processes.[1][2][10]

DGLA is metabolized by cyclooxygenase (COX) enzymes to produce series-1 prostaglandins (B1171923) (e.g., PGE₁) and by lipoxygenase (LOX) enzymes to generate other bioactive lipids.[1][10] These metabolites generally exhibit anti-inflammatory and vasodilatory properties.[11][12] DGLA also competes with arachidonic acid (AA) for the same enzymes, thereby reducing the production of pro-inflammatory series-2 prostaglandins and series-4 leukotrienes from AA.[1][11]

The following diagram illustrates the central role of DGLA in eicosanoid biosynthesis.

Caption: Metabolic pathway of DGLA and its role in the production of eicosanoids.

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dihomo-γ-linolenic acid - Wikipedia [en.wikipedia.org]
• 3. Reactions and Applications of Oxalyl Chloride_Chemicalbook [chemicalbook.com]
• 4. larodan.com [larodan.com]
• 5. 8,11,14-Eicosatrienoic Acid | C20H34O2 | CID 3011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride [cogershop.com]
• 7. uobabylon.edu.iq [uobabylon.edu.iq]
• 8. Chemistry: Infrared spectra of acid chlorides [openchemistryhelp.blogspot.com]
• 9. researchgate.net [researchgate.net]
• 10. LIPID MAPS [lipidmaps.org]
• 11. go.drugbank.com [go.drugbank.com]
• 12. Dihomo-gamma-linolenic acid inhibits tumour necrosis factor-alpha production by human leucocytes independently of cyclooxygenase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride, a reactive lipid intermediate derived from Dihomo-γ-linolenic acid (DGLA). This document is intended for researchers, scientists, and drug development professionals interested in the biological roles of DGLA and its derivatives, and in the chemical synthesis and handling of this acyl chloride.

Introduction

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the acyl chloride derivative of the polyunsaturated fatty acid 8(Z),11(Z),14(Z)-eicosatrienoic acid, commonly known as Dihomo-γ-linolenic acid (DGLA). As an acyl chloride, it is a highly reactive compound used as a chemical intermediate for the synthesis of various DGLA derivatives, such as esters and amides, enabling the development of probes and potential therapeutic agents. DGLA itself is a significant n-6 polyunsaturated fatty acid, positioned at a critical juncture in the metabolic pathways that produce both anti-inflammatory and pro-inflammatory eicosanoids.[1][2][3] Understanding the properties and handling of its activated form, the eicosatrienoyl chloride, is crucial for research in inflammation, cancer, and other chronic diseases.[1][2]

Chemical and Physical Properties

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a liquid at room temperature.[4] Due to its high reactivity, especially towards moisture, it must be handled under anhydrous conditions.[3]

Table 1: Chemical and Physical Properties of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Property	Value	Reference
Molecular Formula	C20H33ClO	[4]
Molecular Weight	324.93 g/mol	[4]
Physical State	Liquid	[4]
Purity	>99% (typical)	[4]
Solubility	Reacts with water.[5] Soluble in nonpolar organic solvents such as chloroform, diethyl ether, and ethanol.
Stability	Highly reactive; susceptible to hydrolysis.[3] Should be stored under inert gas at low temperatures.

Suppliers

A number of chemical suppliers offer 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride for research purposes. The following table lists some of the known suppliers. It is advisable to request a certificate of analysis for batch-specific information.

Table 2: Suppliers of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Supplier	Product Number	Purity	Unit Size(s)
MyBioSource	MBS394895	>99%	100 mg
Coger	LAR-46-2013	>99%	Bulk
MedchemExpress	HY-138833	Not specified	Not specified

Biological Context: The Dihomo-γ-Linolenic Acid (DGLA) Metabolic Pathway

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the activated form of DGLA. DGLA is a key intermediate in the metabolism of n-6 polyunsaturated fatty acids. It is produced from linoleic acid through a series of desaturation and elongation steps. DGLA can then be metabolized into various bioactive lipid mediators. A simplified overview of this pathway is presented below.

Caption: Metabolic pathway of Dihomo-γ-linolenic acid (DGLA).

DGLA is metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce anti-inflammatory eicosanoids, such as prostaglandin E1 (PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE).[1] In contrast, arachidonic acid (AA), which is produced from DGLA by the enzyme Δ5-desaturase, is the precursor to a wide range of pro-inflammatory eicosanoids.[1] The balance between DGLA and AA metabolism is therefore critical in modulating inflammatory responses.

Experimental Protocols

Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

A general method for the synthesis of fatty acid chlorides from their corresponding carboxylic acids involves the use of a chlorinating agent such as thionyl chloride (SOCl2) or oxalyl chloride. The following is a generalized protocol that can be adapted for the synthesis of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride.

Materials:

• 8(Z),11(Z),14(Z)-Eicosatrienoic acid (DGLA)

• Thionyl chloride (SOCl2) or oxalyl chloride

• Anhydrous non-polar solvent (e.g., hexane, dichloromethane)

• Round-bottom flask with a reflux condenser and drying tube

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve DGLA in an anhydrous non-polar solvent.

• Slowly add an excess of thionyl chloride (typically 1.5-2.0 equivalents) to the solution at room temperature with stirring.

• Gently reflux the reaction mixture for 1-2 hours, or until the evolution of HCl gas ceases. The reaction progress can be monitored by IR spectroscopy by observing the disappearance of the carboxylic acid O-H stretch and the appearance of the acyl chloride C=O stretch.

• After the reaction is complete, remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator.

• The resulting crude 8(Z),11(Z),14(Z)-eicosatrienoyl chloride can be used directly for subsequent reactions or purified by distillation under high vacuum.

Caption: General workflow for the synthesis of fatty acid chlorides.

Handling and Storage

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a reactive and moisture-sensitive compound.

• Handling: Always handle in a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves, safety glasses, lab coat). Use dry glassware and syringes. Operations should be carried out under an inert atmosphere.

• Storage: Store in a tightly sealed container under an inert gas (argon or nitrogen) at -20°C or below. Avoid repeated freeze-thaw cycles.

Analytical Methods

Due to its reactivity, direct analysis of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride by techniques like gas chromatography (GC) can be challenging. A common approach is to derivatize the acyl chloride to a more stable form, such as a methyl ester, prior to analysis.

Derivatization to Fatty Acid Methyl Ester (FAME):

• Carefully react a small aliquot of the acyl chloride with anhydrous methanol.

• The resulting FAME can then be analyzed by GC-MS or GC-FID.

Table 3: Analytical Techniques for the Characterization of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride and its Derivatives

Technique	Purpose	Sample Preparation
Infrared (IR) Spectroscopy	Monitoring reaction progress; confirming the presence of the acyl chloride carbonyl group.	Neat liquid between salt plates.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of the acyl chloride and its derivatives.	Dissolved in a dry, deuterated solvent (e.g., CDCl3).
Gas Chromatography-Mass Spectrometry (GC-MS)	Purity assessment and identification of the corresponding fatty acid after derivatization.	Derivatization to FAME.
High-Performance Liquid Chromatography (HPLC)	Analysis of the corresponding fatty acid after hydrolysis.	Hydrolysis and extraction.

Conclusion

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a valuable research tool for the synthesis of DGLA derivatives, enabling further investigation into the biological roles of this important fatty acid and its metabolites. Its high reactivity necessitates careful handling and storage procedures. The information provided in this guide is intended to support researchers in the safe and effective use of this compound in their studies of inflammation, lipid metabolism, and drug discovery.

References

• 1. diva-portal.org [diva-portal.org]
• 2. Adjusting and visualizing the stability of an acyl chloride through the delocalization effect and introducing AIEgens - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. fiveable.me [fiveable.me]
• 4. 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride [cogershop.com]
• 5. chemguide.co.uk [chemguide.co.uk]

The Biological Significance of Dihomo-γ-Linolenic Acid: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of the Metabolism, Signaling, and Therapeutic Potential of a Pivotal Omega-6 Fatty Acid

Dihomo-γ-linolenic acid (DGLA), a 20-carbon omega-6 polyunsaturated fatty acid, holds a unique and critical position in human biochemistry. Situated at a metabolic crossroads, DGLA serves as a precursor to both anti-inflammatory and pro-inflammatory signaling molecules, making it a molecule of significant interest in the fields of inflammation, cardiovascular disease, oncology, and dermatology. This technical guide provides a comprehensive overview of the biological significance of DGLA, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing complex pathways to support researchers, scientists, and drug development professionals in their exploration of this multifaceted fatty acid.

Metabolism of Dihomo-γ-Linolenic Acid

DGLA is not abundant in the human diet but is primarily synthesized endogenously from its precursor, gamma-linolenic acid (GLA), through the action of the enzyme delta-6-desaturase (D6D) is bypassed and GLA is rapidly elongated by elongase 5 (ELOVL5).[1][2] DGLA can then be further metabolized along two major enzymatic pathways:

• Conversion to Arachidonic Acid (ARA): The enzyme delta-5-desaturase (D5D) converts DGLA to arachidonic acid (ARA), a precursor to the generally pro-inflammatory 2-series prostaglandins (B1171923) and 4-series leukotrienes.[2]

• Conversion to Anti-inflammatory Eicosanoids: DGLA itself is a substrate for cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, leading to the production of anti-inflammatory mediators.

  • COX Pathway: DGLA is converted by COX-1 and COX-2 into 1-series prostaglandins, most notably prostaglandin (B15479496) E1 (PGE1).

  • LOX Pathway: The 15-lipoxygenase (15-LOX) enzyme metabolizes DGLA to 15-hydroxyeicosatrienoic acid (15-HETrE).

The balance between the conversion of DGLA to ARA versus its conversion to PGE1 and 15-HETrE is a critical determinant of the overall inflammatory tone in a given tissue.

Figure 1: Metabolic pathways of Dihomo-γ-linolenic acid.

Anti-Inflammatory and Immunomodulatory Effects

A substantial body of evidence highlights the anti-inflammatory properties of DGLA and its metabolites. DGLA exerts these effects through multiple mechanisms:

• Production of Anti-inflammatory Mediators: As mentioned, DGLA is a direct precursor to the anti-inflammatory eicosanoids PGE1 and 15-HETrE.

• Competitive Inhibition of Arachidonic Acid Metabolism: DGLA competes with ARA for the same COX and LOX enzymes, thereby reducing the production of pro-inflammatory eicosanoids derived from ARA.

• Modulation of Cytokine Production: In-vitro studies have demonstrated that DGLA can modulate the production of inflammatory cytokines. For instance, in human peripheral blood mononuclear cells, DGLA has been shown to reduce the production of tumor necrosis factor-alpha (TNF-α) and interleukin-10 (IL-10).[3][4]

Quantitative Data on Anti-Inflammatory Effects

Experimental System	Treatment	Outcome Measure	Result	Reference
Human Peripheral Blood Mononuclear Cells	100 µM DGLA	TNF-α production	Reduced to ~60% of control	[3][4]
Human Peripheral Blood Mononuclear Cells	100 µM DGLA	IL-10 production	Reduced to ~60% of control	[3][4]
Human Peripheral Blood Mononuclear Cells	100 µM DGLA	IL-6 production	No significant effect	[3]
LPS-stimulated RAW 264.7 Macrophages	100 µM DGLA	IL-6 secretion	Significantly decreased	[5]
LPS-stimulated RAW 264.7 Macrophages	100 µM DGLA	Nitric Oxide (NO) production	Significantly decreased	[5]

Role in Cancer

The role of DGLA in cancer is complex, with studies suggesting both anti-proliferative and pro-proliferative effects depending on the context. However, a growing area of research is focused on the ability of DGLA to induce a specific form of iron-dependent programmed cell death known as ferroptosis.[6]

• Induction of Ferroptosis: Studies have shown that DGLA can trigger ferroptosis in human cancer cells.[6] This effect is thought to be mediated by the accumulation of lipid reactive oxygen species.

While specific IC50 values for DGLA across a wide range of cancer cell lines are not yet extensively documented in publicly available literature, the principle of its pro-ferroptotic activity presents a promising avenue for therapeutic development.

Implications for Cardiovascular Disease

DGLA has been investigated for its potential protective effects against cardiovascular disease, particularly atherosclerosis. The proposed mechanisms are linked to its anti-inflammatory and anti-proliferative properties.

• Anti-Atherosclerotic Effects: In animal models, such as apolipoprotein E-deficient (ApoE-/-) mice, dietary supplementation with DGLA has been shown to reduce the development of atherosclerotic plaques.[7][8] This is associated with reduced expression of adhesion molecules and inflammatory markers in the aorta.[7]

• Inhibition of Vascular Smooth Muscle Cell Proliferation: DGLA has been shown to inhibit the proliferation of vascular smooth muscle cells, a key event in the progression of atherosclerosis.[8]

Quantitative Data in an Animal Model of Atherosclerosis

Animal Model	Treatment	Duration	Outcome Measure	Result	Reference
ApoE-/- mice	0.5% DGLA in diet	6 months	Atherosclerotic lesion area	Significantly prevented atherosclerosis	[7]
ApoE-/- mice	0.5% DGLA in diet	1 month (high-cholesterol diet)	Atherosclerotic lesion area	Significantly prevented atherosclerosis	[7]
ApoE-/- mice	Primrose oil (10 mol/100 mol GLA) in diet	30 weeks	Atherosclerotic lesion size	Reduced (P < 0.05)	[8]

Relevance in Dermatological Disorders

Alterations in DGLA metabolism have been implicated in the pathogenesis of atopic dermatitis (AD). Patients with AD often exhibit lower circulating levels of DGLA, potentially due to impaired delta-6-desaturase activity.[6]

• Restoration of DGLA Levels: Supplementation with GLA-rich oils, which are converted to DGLA, has been explored as a therapeutic strategy for AD. Clinical studies have shown that such supplementation can increase plasma DGLA levels and, in some cases, lead to clinical improvement as measured by the SCORing Atopic Dermatitis (SCORAD) index.[9][10]

Quantitative Data from a Clinical Study in Atopic Dermatitis

Study Population	Treatment	Duration	Outcome Measure	Result	Reference
21 patients with AD	4-6 g Evening Primrose Oil daily	12 weeks	Plasma DGLA levels	Significant increase	[9][11]
21 patients with AD	4-6 g Evening Primrose Oil daily	12 weeks	Objective SCORAD	Significant decrease	[9][11]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the context of DGLA research.

Quantification of DGLA in Serum by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a common method for the extraction and analysis of fatty acids, including DGLA, from serum samples.

Figure 2: Workflow for GC-MS analysis of DGLA.

Protocol Details: [12][13][14][15]

• Lipid Extraction:

  • To 100 µL of serum, add an internal standard (e.g., a deuterated version of a fatty acid not expected in the sample).

  • Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol (B129727).

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

• Saponification and Derivatization:

  • Evaporate the solvent from the lipid extract under a stream of nitrogen.

  • Add 2 mL of 14% boron trifluoride (BF₃) in methanol.

  • Heat at 100°C for 30 minutes to convert fatty acids to their methyl esters (FAMEs).

  • After cooling, add 1 mL of water and 2 mL of hexane (B92381).

  • Vortex and centrifuge. The upper hexane layer containing the FAMEs is collected.

• GC-MS Analysis:

  • Inject 1 µL of the hexane extract into the GC-MS.

  • Use a suitable capillary column (e.g., a polar column like those with a cyanopropyl stationary phase).

  • The oven temperature program should be optimized to separate the FAMEs of interest. A typical program might start at a low temperature (e.g., 100°C), ramp up to a higher temperature (e.g., 240°C), and hold.

  • The mass spectrometer is operated in electron ionization (EI) mode, and specific ions for DGLA-methyl ester are monitored for quantification.

Quantification of Prostaglandin E1 (PGE1) in Cell Culture Supernatant by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol describes a sensitive method for measuring the DGLA metabolite, PGE1.

Figure 3: Workflow for LC-MS/MS analysis of PGE1.

Protocol Details: [8][16][17][18]

• Sample Preparation and Solid Phase Extraction (SPE):

  • To 1 mL of cell culture supernatant, add a deuterated internal standard for PGE1 (e.g., PGE1-d4).

  • Acidify the sample to pH 3-4 with a weak acid.

  • Condition an SPE cartridge (e.g., C18) with methanol followed by water.

  • Load the acidified sample onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent to remove impurities.

  • Elute the prostaglandins with a higher concentration of organic solvent (e.g., methanol or ethyl acetate).

• LC-MS/MS Analysis:

  • Evaporate the eluate and reconstitute in the mobile phase.

  • Inject the sample onto a reversed-phase C18 column.

  • Use a gradient elution with a mobile phase consisting of an aqueous component with a weak acid (e.g., 0.1% formic acid) and an organic component (e.g., acetonitrile (B52724) or methanol).

  • The mass spectrometer is operated with an electrospray ionization (ESI) source in negative ion mode.

  • Monitor the specific multiple reaction monitoring (MRM) transitions for PGE1 and its deuterated internal standard for quantification.

In Vitro Cell Proliferation Assay (BrdU Assay)

This protocol details a method to assess the effect of DGLA on the proliferation of cells, such as endothelial cells.

Figure 4: Experimental workflow for a BrdU cell proliferation assay.

Protocol Details: [19][20][21]

• Cell Seeding: Seed endothelial cells (e.g., HUVECs) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• DGLA Treatment: Replace the medium with fresh medium containing various concentrations of DGLA or a vehicle control. Incubate for the desired treatment period (e.g., 24-72 hours).

• BrdU Labeling: Add 5-bromo-2'-deoxyuridine (B1667946) (BrdU) labeling solution to each well and incubate for a period that allows for incorporation into the DNA of proliferating cells (e.g., 2-4 hours).

• Fixation and Denaturation: Remove the labeling medium, fix the cells (e.g., with a methanol-based fixing solution), and then denature the DNA using an acid solution (e.g., HCl) to expose the incorporated BrdU.

• Immunodetection:

  • Incubate the cells with a primary antibody specific for BrdU.

  • Wash the cells and then incubate with a secondary antibody conjugated to an enzyme such as horseradish peroxidase (HRP).

• Signal Development and Measurement: Add a substrate for the enzyme (e.g., TMB for HRP) and measure the absorbance using a microplate reader at the appropriate wavelength. The intensity of the color development is proportional to the amount of BrdU incorporated and thus to the level of cell proliferation.

Conclusion

Dihomo-γ-linolenic acid is a pivotal nutrient with a complex and context-dependent biological role. Its position as a precursor to both anti-inflammatory and pro-inflammatory eicosanoids underscores the importance of the metabolic balance in maintaining tissue homeostasis. The therapeutic potential of DGLA and its derivatives in inflammatory conditions, cardiovascular disease, cancer, and dermatological disorders is an active area of research. A thorough understanding of its metabolism, signaling pathways, and the development of robust experimental models are crucial for harnessing the full potential of this intriguing fatty acid in drug development and clinical applications. The quantitative data and detailed protocols provided in this guide aim to equip researchers with the necessary tools to further elucidate the multifaceted biological significance of Dihomo-γ-linolenic acid.

References

• 1. Dietary Lipids Induce Ferroptosis in Caenorhabditiselegans and Human Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dietary gamma-linolenic acid suppresses aortic smooth muscle cell proliferation and modifies atherosclerotic lesions in apolipoprotein E knockout mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dihomo-γ-linolenic acid inhibits tumour necrosis factor-α production by human leucocytes independently of cyclooxygenase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lipidmaps.org [lipidmaps.org]
• 6. Experts identify a fatty acid that can kill cancer cells - Earth.com [earth.com]
• 7. Anti-atherosclerotic effects of dihomo-gamma-linolenic acid in ApoE-deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fast and simple online sample preparation coupled with capillary LC-MS/MS for determination of prostaglandins in cell culture supernatants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. jfda-online.com [jfda-online.com]
• 15. LC/MS/MS method for analysis of E2 series prostaglandins and isoprostanes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. BrdU Labeling & Detection Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 20. mbl.edu [mbl.edu]
• 21. docs.abcam.com [docs.abcam.com]

The Role of Dihomo-γ-Linolenic Acid (DGLA) in Anti-Inflammatory Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dihomo-γ-linolenic acid (DGLA) is an omega-6 polyunsaturated fatty acid that occupies a critical juncture in the eicosanoid synthesis pathway. Unlike its downstream metabolite, arachidonic acid (AA), which is a precursor to a wide array of pro-inflammatory mediators, DGLA is primarily converted into anti-inflammatory compounds. This technical guide provides an in-depth exploration of the role of DGLA in anti-inflammatory pathways, detailing its metabolism, the signaling cascades of its derivatives, and the experimental evidence supporting its therapeutic potential. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug development, offering a foundation for further investigation into DGLA-centric anti-inflammatory strategies.

DGLA Metabolism and the Eicosanoid Pathway

DGLA is situated at a pivotal point in the metabolism of omega-6 fatty acids. It is elongated from γ-linolenic acid (GLA) and can be further metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce a distinct set of eicosanoids with potent anti-inflammatory properties.[1] Crucially, DGLA also competes with arachidonic acid (AA) for these same enzymes, thereby reducing the production of pro-inflammatory prostaglandins (B1171923) and leukotrienes derived from AA.[2]

The primary anti-inflammatory metabolites of DGLA are:

• Prostaglandin E1 (PGE1): Produced via the COX pathway, PGE1 exhibits vasodilatory and anti-inflammatory effects.[1]

• 15-Hydroxyeicosatrienoic Acid (15-HETrE): Generated through the 15-lipoxygenase (15-LOX) pathway, 15-HETrE has been shown to possess anti-inflammatory and anti-proliferative properties.[1]

The balance between the metabolism of DGLA and AA is a critical determinant of the overall inflammatory tone. An increased DGLA to AA ratio shifts eicosanoid production towards the less inflammatory 1-series prostaglandins and away from the highly inflammatory 2-series prostaglandins and 4-series leukotrienes.[2]

References

• 1. DGLA from the Microalga Lobosphaera Incsa P127 Modulates Inflammatory Response, Inhibits iNOS Expression and Alleviates NO Secretion in RAW264.7 Murine Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Safety Guide on 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Disclaimer: No specific Safety Data Sheet (SDS) for 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (CAS: 17721-01-0) is publicly available. The following information is compiled from data on analogous acyl chlorides and general chemical safety principles. This guide is intended for use by trained professionals in a laboratory or industrial setting.

Chemical Identification and Properties

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, also known as Dihomo-γ-linolenoyl chloride, is the acyl chloride derivative of the polyunsaturated fatty acid, Dihomo-γ-linolenic acid. As an acyl chloride, it is expected to be a reactive compound, primarily used in organic synthesis.

Table 1: Physical and Chemical Properties

Property	Value	Source
CAS Number	126104-52-7	[1]
Molecular Formula	C20H33ClO	[1]
Molecular Weight	324.93 g/mol	[1]
Purity	>99%	[1]
Appearance	Not available. Expected to be a liquid.	Inferred
Reactivity	Reacts violently with water, alcohols, amines, and strong bases.[2]	Inferred from analogous compounds

Hazard Identification and Classification

Based on the known hazards of similar acyl chlorides such as acetyl chloride and benzoyl chloride, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is anticipated to be classified as follows:

Table 2: GHS Hazard Classification (Anticipated)

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.[3]
Serious Eye Damage/Irritation	1	H318: Causes serious eye damage.
Acute Toxicity, Inhalation	3 (Anticipated)	H331: Toxic if inhaled.
Acute Toxicity, Oral	4 (Anticipated)	H302: Harmful if swallowed.
Acute Toxicity, Dermal	4 (Anticipated)	H312: Harmful in contact with skin.
Corrosive to Metals	1 (Anticipated)	H290: May be corrosive to metals.

Primary Hazards:

• Corrosive: Causes severe burns to skin, eyes, and the respiratory tract.[1][2]

• Water-Reactive: Reacts violently with water and moisture to produce hydrochloric acid (HCl) gas, which is toxic and corrosive.[2]

• Inhalation Hazard: Inhalation of vapors can cause severe respiratory irritation and may lead to pulmonary edema, a medical emergency.[2][4]

Experimental Protocols: Safe Handling and Storage

Strict adherence to safety protocols is mandatory when handling 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

Engineering Controls:

• All manipulations must be conducted in a certified chemical fume hood with sufficient ventilation.[5]

• An emergency eyewash station and safety shower must be readily accessible.[5]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles and a face shield.[5]

• Hand Protection: Use butyl rubber or other appropriate chemically resistant gloves.[5] Always inspect gloves before use.

• Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are required.[5]

Handling Procedures:

• Work under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with air moisture.

• Use only glass or other corrosion-resistant equipment.

• Keep the container tightly closed when not in use.

• Avoid contact with skin, eyes, and clothing.[5]

• Do not breathe vapors or mists.[3]

• Wash hands thoroughly after handling.[5]

Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials.

• Keep containers tightly sealed under an inert atmosphere.

• Store in a corrosives-compatible cabinet.

Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

Table 3: First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Move the victim to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[2][6]
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[4][6]
Eye Contact	Immediately flush eyes with large amounts of water for at least 30 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[2][6]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][5]

Spill Response:

• Evacuate the area.

• Wear full PPE, including respiratory protection.

• Contain the spill using a dry, inert absorbent material such as sand or vermiculite. Do NOT use water or combustible materials.

• Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• Ventilate the area and decontaminate the spill site.

Fire-Fighting Measures

• Extinguishing Media: Use dry chemical powder or carbon dioxide (CO2).[2]

• Unsuitable Extinguishing Media: DO NOT USE WATER OR FOAM EXTINGUISHERS. [2] The violent reaction with water will produce large amounts of toxic and corrosive hydrogen chloride gas.

• Specific Hazards: Containers may explode when heated. In a fire, poisonous gases such as hydrogen chloride and phosgene (B1210022) may be produced.[2]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[2]

Disposal Considerations

Dispose of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations. Do not allow the chemical to enter drains or waterways.

Visualizations

Caption: First aid workflow for exposure to 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

References

• 1. 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride [cogershop.com]
• 2. nj.gov [nj.gov]
• 3. chemos.de [chemos.de]
• 4. ICSC 0210 - ACETYL CHLORIDE [chemicalsafety.ilo.org]
• 5. wcu.edu [wcu.edu]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Handling and Storage of Fatty Acyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

Fatty acyl chlorides are highly reactive chemical intermediates essential in the synthesis of a wide array of molecules, including active pharmaceutical ingredients (APIs), cosmetic esters, and other specialty chemicals. Their inherent reactivity, while synthetically advantageous, necessitates stringent handling and storage protocols to ensure safety, stability, and experimental reproducibility. This technical guide provides a comprehensive overview of the core principles and detailed procedures for the safe and effective management of fatty acyl chlorides in a laboratory setting.

Physicochemical Properties and Reactivity

Fatty acyl chlorides are derivatives of fatty acids where the hydroxyl group of the carboxylic acid is replaced by a chloride atom. This substitution dramatically increases the electrophilicity of the carbonyl carbon, making them potent acylating agents.[1]

Key Reactivity Characteristics:

• High Electrophilicity: The presence of the electron-withdrawing chlorine atom makes the carbonyl carbon highly susceptible to nucleophilic attack.[1]

• Moisture Sensitivity: Fatty acyl chlorides react readily with water and other protic solvents in an exothermic reaction to hydrolyze back to the corresponding carboxylic acid and hydrochloric acid (HCl).[2][3] This reactivity underscores the critical need for anhydrous handling conditions.

• Thermal Instability: While many saturated fatty acyl chlorides are relatively stable at ambient temperatures if kept dry, unsaturated and shorter-chain fatty acyl chlorides can be less stable and may decompose upon heating.[3][4][5] For example, the thermal decomposition of oleic acid, a precursor to oleoyl (B10858665) chloride, begins around 220°C.[6]

A summary of the physical properties of representative fatty acyl chlorides is presented in Table 1.

Fatty Acyl Chloride	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Myristoyl chloride	C₁₄H₂₇ClO	246.81	-1	146-148 (5 mmHg)
Palmitoyl (B13399708) chloride	C₁₆H₃₁ClO	274.87	11-13	199 (2 mmHg)
Stearoyl chloride	C₁₈H₃₅ClO	302.93	23	215 (15 mmHg)
Oleoyl chloride	C₁₈H₃₃ClO	300.91	< -20	175-180 (1 kPa)
Linoleoyl chloride	C₁₈H₃₁ClO	298.89	-	220

Data compiled from various sources.

Safe Handling and Personal Protective Equipment (PPE)

Due to their corrosive and reactive nature, handling fatty acyl chlorides requires strict adherence to safety protocols in a well-ventilated chemical fume hood.

Essential Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles and a face shield are mandatory to protect against splashes and fumes.

• Hand Protection: Use chemically resistant gloves, such as butyl rubber or Viton™, ensuring they are regularly inspected for any signs of degradation.

• Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.

• Respiratory Protection: In situations with a risk of aerosol generation or inadequate ventilation, a properly fitted respirator with an appropriate cartridge for acid gases and organic vapors should be used.[7]

General Handling Precautions:

• Always work within a certified chemical fume hood.[7]

• Use glassware that has been thoroughly dried in an oven and cooled in a desiccator before use.

• Employ inert atmosphere techniques (e.g., using nitrogen or argon) for transfers and reactions to minimize contact with atmospheric moisture.[7]

• Ground and bond containers during transfer to prevent static discharge, especially for flammable fatty acyl chlorides.[7]

• Have appropriate spill cleanup materials readily available.

Storage Recommendations

Proper storage is crucial for maintaining the integrity and reactivity of fatty acyl chlorides.

Storage Conditions:

• Containers: Store in tightly sealed containers made of glass or other non-reactive materials with a secure, corrosion-resistant cap. For long-term storage, consider sealing the cap with paraffin (B1166041) film.

• Atmosphere: To prevent hydrolysis, store under an inert atmosphere (nitrogen or argon).[7]

• Temperature: Store in a cool, dry, and well-ventilated area, away from heat sources and direct sunlight.[4][7] For many fatty acyl chlorides, storage at or below room temperature is sufficient. However, for unsaturated or more reactive fatty acyl chlorides, refrigeration (2-8 °C) may be necessary to slow down potential decomposition.[3][5] Always consult the manufacturer's safety data sheet (SDS) for specific storage temperature recommendations.

• Incompatible Materials: Store separately from water, alcohols, amines, strong bases, and oxidizing agents.[7]

Experimental Protocols

Synthesis of Fatty Acyl Chlorides

The most common laboratory methods for synthesizing fatty acyl chlorides involve the reaction of a fatty acid with a chlorinating agent.

Workflow for Fatty Acyl Chloride Synthesis

Caption: General workflow for the synthesis of fatty acyl chlorides.

Protocol 4.1.1: Synthesis using Thionyl Chloride (SOCl₂)

• Set up a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a gas outlet connected to a trap containing an aqueous sodium hydroxide (B78521) solution to neutralize the evolved HCl and SO₂ gases.

• Ensure all glassware is thoroughly dried.

• Charge the flask with the fatty acid (1.0 equivalent).

• Under an inert atmosphere, slowly add thionyl chloride (1.2-1.5 equivalents) to the fatty acid at room temperature.

• Heat the reaction mixture to reflux (typically 70-80 °C) and maintain for 1-3 hours, or until the evolution of gas ceases.

• Cool the reaction mixture to room temperature.

• Remove the excess thionyl chloride by distillation under reduced pressure. To ensure complete removal, co-evaporation with an anhydrous solvent like toluene (B28343) can be performed.[8]

• The crude fatty acyl chloride can be used directly or purified by vacuum distillation.

Protocol 4.1.2: Synthesis using Oxalyl Chloride ((COCl)₂)

Oxalyl chloride is a milder and more selective reagent than thionyl chloride.[9]

• Set up a round-bottom flask with a magnetic stirrer and an inert gas inlet.

• Dissolve the fatty acid (1.0 equivalent) in an anhydrous solvent such as dichloromethane (B109758) (DCM) or toluene.

• Cool the solution to 0 °C in an ice bath.

• Slowly add oxalyl chloride (1.2-1.5 equivalents) to the solution.

• Add a catalytic amount of N,N-dimethylformamide (DMF) (1-2 drops). Vigorous gas evolution (CO, CO₂, and HCl) will be observed.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

• Remove the solvent and excess oxalyl chloride under reduced pressure.

• The resulting fatty acyl chloride is often of high purity and can be used without further purification.

Quenching of Fatty Acyl Chlorides

Excess fatty acyl chloride in a reaction mixture must be safely quenched before workup. The choice of quenching agent depends on the desired byproducts and the stability of the reaction product.

Quenching Agent Comparison

Quenching Agent	Reaction Product with Fatty Acyl Chloride	Key Considerations
Water (H₂O)	Carboxylic Acid	Highly exothermic reaction. Add the reaction mixture slowly to ice-cold water.
Methanol (B129727) (CH₃OH)	Methyl Ester	Less exothermic than water. Forms a stable, often easily separable ester byproduct.
Isopropanol ((CH₃)₂CHOH)	Isopropyl Ester	Similar to methanol, but the bulkier ester may be easier to separate in some cases.
Saturated Sodium Bicarbonate (NaHCO₃) solution	Carboxylic Acid (as sodium salt)	Neutralizes the HCl byproduct. The carboxylate salt is water-soluble and easily removed in an aqueous workup.

Protocol 4.2.1: Quenching with Methanol

• Cool the reaction mixture containing the unreacted fatty acyl chloride in an ice bath.

• Slowly add methanol dropwise with vigorous stirring.

• Monitor the temperature to ensure it does not rise excessively.

• Continue stirring for 15-30 minutes after the addition is complete to ensure all the acyl chloride has reacted.

• Proceed with the aqueous workup to separate the desired product from the methyl ester byproduct.

Waste Disposal

Proper disposal of fatty acyl chloride waste is critical for laboratory safety and environmental protection.

Waste Disposal Procedures:

• Unused/Expired Fatty Acyl Chlorides: Slowly and carefully add the fatty acyl chloride to a large excess of a stirred, ice-cold solution of sodium bicarbonate. The resulting mixture can then be neutralized and disposed of as aqueous waste, following local regulations.

• Contaminated Labware: Rinse glassware and other contaminated materials with an appropriate organic solvent (e.g., acetone) to dissolve the fatty acyl chloride. The resulting solvent rinse should be collected as hazardous waste. Subsequently, the glassware can be carefully washed with soap and water.

• Spill Cleanup Materials: Absorbent materials used to clean up spills should be placed in a sealed, labeled container and disposed of as hazardous chemical waste.[7][10]

Spill Response Workflow

Caption: A stepwise workflow for responding to a fatty acyl chloride spill.

Analytical Methods for Purity Assessment

The purity of fatty acyl chlorides is critical for their successful use in synthesis. Several analytical techniques can be employed for this purpose.

Protocol 5.1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of fatty acyl chlorides and identifying impurities. Due to their reactivity, derivatization to more stable fatty acid methyl esters (FAMEs) is often performed prior to analysis.[9][11][12][13]

• Sample Preparation (Derivatization to FAMEs):

  • Carefully quench a small, accurately weighed sample of the fatty acyl chloride in anhydrous methanol.

  • The reaction is typically rapid at room temperature.

  • Dilute the resulting FAME solution with an appropriate solvent (e.g., hexane) to a suitable concentration for GC-MS analysis.

• GC-MS Parameters (Example for a mid-range capillary column):

  • Injector Temperature: 250 °C

  • Oven Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Detector: Scan range of m/z 40-500.

• Data Analysis: Identify the FAME peak corresponding to the fatty acyl chloride and integrate its area. Purity is determined by the relative peak area of the target FAME compared to the total area of all peaks.

Protocol 5.2: Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can provide valuable information about the structure and purity of fatty acyl chlorides.

• ¹H NMR: The α-methylene protons adjacent to the carbonyl group typically appear as a triplet around 2.8-2.9 ppm. The terminal methyl group and other methylene (B1212753) protons will have characteristic chemical shifts depending on the fatty acid chain.

• ¹³C NMR: The carbonyl carbon is highly deshielded and appears around 173-174 ppm. The α-carbon is also deshielded, appearing around 46-47 ppm.[2][8][14][15][16]

¹³C NMR Chemical Shifts for Myristoyl Chloride

Carbon Atom	Chemical Shift (ppm)
C=O	~173.8
C-2	~46.6
C-3	~25.2
Methylene Chain	~29.1-31.9
C-13	~22.7
C-14	~14.1

Data is illustrative and can vary slightly based on solvent and instrument.[15][16]

Fatty Acylation in Cellular Signaling

Fatty acylation, the covalent attachment of fatty acids to proteins, is a critical post-translational modification that regulates numerous cellular signaling pathways. While fatty acyl chlorides are the reactive species used in chemical synthesis, in a biological context, the fatty acyl group is typically transferred from a fatty acyl-CoA molecule. Two of the most well-studied types of fatty acylation are palmitoylation and myristoylation.

Palmitoylation Signaling Pathway

Palmitoylation is the reversible attachment of palmitic acid to cysteine residues of proteins, catalyzed by a family of enzymes called palmitoyl acyltransferases (PATs), which contain a conserved DHHC domain. Depalmitoylation is carried out by acyl-protein thioesterases (APTs). This dynamic modification plays a crucial role in regulating protein trafficking, localization to membrane microdomains (lipid rafts), stability, and protein-protein interactions.[17][18][19]

Caption: The dynamic cycle of protein palmitoylation and its role in cellular signaling.

Myristoylation in G-Protein Coupled Receptor (GPCR) Signaling

Myristoylation is the irreversible, co-translational attachment of myristic acid, a 14-carbon saturated fatty acid, to the N-terminal glycine (B1666218) of a protein. This process is catalyzed by N-myristoyltransferase (NMT). Myristoylation increases the hydrophobicity of the protein, facilitating its association with cellular membranes and mediating protein-protein interactions, which are crucial for many signaling cascades, including those involving G-protein coupled receptors (GPCRs).[17][18][19][20][21] For instance, the α-subunits of some heterotrimeric G proteins are myristoylated, which is essential for their membrane localization and interaction with GPCRs and downstream effectors.[17][18][19][20][21]

Conclusion

The effective and safe use of fatty acyl chlorides in research and development hinges on a thorough understanding of their reactive nature and the implementation of rigorous handling and storage procedures. By adhering to the guidelines outlined in this technical guide, researchers can minimize risks, ensure the stability and purity of these valuable reagents, and achieve reliable and reproducible results in their synthetic endeavors. Furthermore, an appreciation of the biological relevance of fatty acylation in cellular signaling provides a broader context for the importance of these molecules and their derivatives in drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Myristoyl chloride(112-64-1) 1H NMR spectrum [chemicalbook.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. aos.ro [aos.ro]
• 7. wcu.edu [wcu.edu]
• 8. Myristoyl chloride | C14H27ClO | CID 66986 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemos.de [chemos.de]
• 11. jfda-online.com [jfda-online.com]
• 12. researchgate.net [researchgate.net]
• 13. shimadzu.com [shimadzu.com]
• 14. MYRISTOYL CHOLINE CHLORIDE(4277-89-8) 13C NMR spectrum [chemicalbook.com]
• 15. dev.spectrabase.com [dev.spectrabase.com]
• 16. dev.spectrabase.com [dev.spectrabase.com]
• 17. tandfonline.com [tandfonline.com]
• 18. tandfonline.com [tandfonline.com]
• 19. G protein coupled-receptor signaling and reversible lysine acetylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Frontiers | Post-Translational Modifications of G Protein–Coupled Receptors Revealed by Proteomics and Structural Biology [frontiersin.org]
• 21. Post-Translational Modifications of G Protein–Coupled Receptors Control Cellular Signaling Dynamics in Space and Time - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Dihomo-γ-Linolenic Acid (DGLA) Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihomo-γ-linolenic acid (DGLA) is an omega-6 polyunsaturated fatty acid that occupies a critical juncture in the metabolic pathways of inflammation. Unlike its downstream metabolite, arachidonic acid (AA), which is a precursor to pro-inflammatory eicosanoids, DGLA is primarily converted into anti-inflammatory compounds. This technical guide provides an in-depth exploration of DGLA derivatives, focusing on their synthesis, biological activities, and therapeutic potential. Detailed experimental protocols for the synthesis of DGLA esters and amides are presented, alongside methodologies for key bioassays. Quantitative data on the efficacy of these derivatives in modulating inflammatory markers are summarized in structured tables for comparative analysis. Furthermore, key signaling pathways are visualized using Graphviz diagrams to elucidate the mechanisms of action.

Introduction

Dihomo-γ-linolenic acid (DGLA, 20:3n-6) is a 20-carbon omega-6 fatty acid that is an elongation product of γ-linolenic acid (GLA). It is found in trace amounts in animal products.[1] DGLA's significance in inflammation stems from its metabolic fate. It can be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce anti-inflammatory eicosanoids.[2] Specifically, COX enzymes convert DGLA into prostaglandins (B1171923) of the 1-series, such as prostaglandin (B15479496) E1 (PGE1), while 15-lipoxygenase (15-LOX) converts it to 15-hydroxyeicosatrienoic acid (15-HETrE).[2] These molecules actively suppress inflammation. Moreover, DGLA competes with arachidonic acid (AA) for the same enzymes, thereby reducing the synthesis of pro-inflammatory 2-series prostaglandins and 4-series leukotrienes.[2] This dual action of producing anti-inflammatory mediators and inhibiting the formation of pro-inflammatory ones makes DGLA and its derivatives promising candidates for therapeutic intervention in inflammatory diseases.

Synthesis of DGLA Derivatives

The synthesis of DGLA derivatives, such as esters and amides, is crucial for investigating their therapeutic properties. Enzymatic methods, particularly using lipases, offer a mild and selective approach for their preparation.

Enzymatic Synthesis of DGLA Ethyl Ester

Experimental Protocol:

• Materials: Dihomo-γ-linolenic acid (DGLA), Ethanol (B145695), Immobilized Lipase (B570770) (e.g., Novozym® 435 from Candida antarctica), Organic solvent (e.g., n-hexane or solvent-free system).

• Procedure:

  • Dissolve DGLA and ethanol in the chosen solvent in a sealed reaction vessel. A typical molar ratio of ethanol to DGLA can range from 1:1 to higher excesses of ethanol.[3][4]

  • Add the immobilized lipase to the reaction mixture. The enzyme loading is typically a percentage of the total substrate weight (e.g., 5-10% w/w).[3]

  • Incubate the mixture at a controlled temperature (e.g., 40-60°C) with constant agitation (e.g., 180-200 rpm).[3][4]

  • Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC) to determine the conversion of DGLA to its ethyl ester.

  • Upon completion, separate the immobilized enzyme from the reaction mixture by filtration for potential reuse.

  • Purify the DGLA ethyl ester from the reaction mixture using methods like column chromatography.

Enzymatic Synthesis of DGLA Amides

Experimental Protocol:

• Materials: Dihomo-γ-linolenic acid (DGLA) or its methyl/ethyl ester, an amine (e.g., ethanolamine), Immobilized Lipase (e.g., Novozym® 435), Organic solvent (e.g., acetonitrile (B52724) or n-hexane).

• Procedure:

  • Dissolve the DGLA or its ester and the amine in the selected solvent within a reaction vessel. The molar ratio of the amine to the fatty acid substrate can be varied to optimize the yield.[5][6]

  • Add the immobilized lipase to the mixture.

  • Maintain the reaction at a specific temperature (e.g., 40-60°C) with continuous stirring.[6]

  • Track the formation of the amide product using analytical techniques like TLC or High-Performance Liquid Chromatography (HPLC).

  • Once the reaction reaches the desired conversion, filter off the enzyme.

  • Isolate and purify the DGLA amide from the reaction mixture, for instance, through precipitation and washing, or by column chromatography.[5]

Biological Activities and Mechanisms of Action

DGLA derivatives exert their anti-inflammatory effects through multiple mechanisms, primarily centered around the modulation of eicosanoid production and signaling.

Signaling Pathways

The anti-inflammatory actions of DGLA are largely mediated by its downstream metabolites, PGE1 and 15-HETrE.

Figure 1: DGLA Metabolic Pathways.

PGE1 signals through specific G protein-coupled receptors (EP receptors) to elicit its anti-inflammatory effects.[7] 15-HETrE is known to inhibit the 5-lipoxygenase pathway, thereby reducing the production of pro-inflammatory leukotrienes.[5]

Figure 2: PGE1 Signaling Pathway.

Experimental Protocols for Bioassays

• Principle: The Enzyme-Linked Immunosorbent Assay (ELISA) is a quantitative immunoassay used to measure the concentration of an analyte (in this case, TNF-α or IL-6) in a sample.

• Procedure (General Outline):

  • Coat a 96-well microplate with a capture antibody specific for the cytokine of interest (TNF-α or IL-6).

  • Wash the plate to remove unbound antibody.

  • Block non-specific binding sites in the wells.

  • Add standards and samples to the wells and incubate to allow the cytokine to bind to the capture antibody.

  • Wash the plate to remove unbound substances.

  • Add a detection antibody that is also specific for the cytokine and is conjugated to an enzyme (e.g., horseradish peroxidase - HRP).

  • Wash away unbound detection antibody.

  • Add a substrate for the enzyme that will produce a colored product.

  • Stop the reaction and measure the absorbance at a specific wavelength using a microplate reader.

  • The concentration of the cytokine in the samples is determined by comparing their absorbance to a standard curve.[8][9][10]

• Principle: This assay measures the ability of a compound to inhibit the activity of COX-1 and/or COX-2.

• Procedure (Example using a colorimetric assay):

  • Prepare a reaction mixture containing a buffer, heme, and the COX enzyme (COX-1 or COX-2).

  • Add the test compound (DGLA derivative) or a known inhibitor (control) to the wells of a microplate.

  • Initiate the reaction by adding arachidonic acid (the substrate) and a colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD).

  • The peroxidase activity of COX converts the substrate into a colored product.

  • Monitor the change in absorbance over time at a specific wavelength (e.g., 590 nm).

  • The rate of color development is proportional to the COX activity. A decrease in the rate in the presence of the test compound indicates inhibition.[11]

• Principle: This assay determines the inhibitory effect of a compound on the activity of 15-LOX.

• Procedure (Example using a spectrophotometric assay):

  • Prepare a reaction buffer (e.g., borate (B1201080) buffer).

  • Prepare a substrate solution of linoleic acid or arachidonic acid.

  • In a cuvette, mix the enzyme solution (15-LOX) with the test compound or a control.

  • Initiate the reaction by adding the substrate solution.

  • The formation of conjugated dienes as a product of the lipoxygenase reaction leads to an increase in absorbance at 234 nm.

  • Monitor the change in absorbance over time. A reduction in the rate of absorbance increase indicates inhibition of 15-LOX.[12]

Quantitative Data on Anti-inflammatory Effects

The following tables summarize the quantitative effects of DGLA and its derivatives on key inflammatory markers.

Table 1: Effect of DGLA on Cytokine Production in Human Peripheral Blood Mononuclear Cells (PBMCs)

Compound	Concentration (µM)	Effect on TNF-α Production	Effect on IL-6 Production	Reference
DGLA	50-200	Significant reduction	No significant effect
DGLA	100	Reduced to ~66% of control	No significant alteration

Table 2: Effect of DGLA on Cytokine and Nitric Oxide Production in RAW264.7 Macrophages

Compound	Concentration (µM)	Effect on IL-6 Production	Effect on Nitric Oxide (NO)	Reference
DGLA	100	Significant reduction	Significant reduction

Note: Specific IC50 values for DGLA derivatives on these markers are not consistently reported in the reviewed literature, with studies often reporting percentage inhibition at specific concentrations.

Conclusion

DGLA and its derivatives represent a promising area of research for the development of novel anti-inflammatory therapeutics. Their unique mechanism of action, which involves both the production of anti-inflammatory mediators and the competitive inhibition of pro-inflammatory pathways, offers a multi-faceted approach to managing inflammatory conditions. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of these fascinating molecules. Future research should focus on the development of stable and bioavailable DGLA derivatives and on conducting well-designed clinical trials to validate their efficacy in various inflammatory diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Enzymatic synthesis of amide surfactants from ethanolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Loss of 15-Hydroxyprostaglandin Dehydrogenase Increases Prostaglandin E2 in Pancreatic Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inducible COX-2 dominates over COX-1 in prostacyclin biosynthesis: Mechanisms of COX-2 inhibitor risk to heart disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Potent and selective inhibitors of NAD+-dependent 15-hydroxyprostaglandin dehydrogenase (HPGD) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 15-Hydroxyprostaglandin Dehydrogenase-derived 15-Keto-prostaglandin E2 Inhibits Cholangiocarcinoma Cell Growth through Interaction with Peroxisome Proliferator-activated Receptor-γ, SMAD2/3, and TAP63 Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Dihomo-γ-linolenic acid inhibits tumour necrosis factor-α production by human leucocytes independently of cyclooxygenase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. DGLA from the Microalga Lobosphaera Incsa P127 Modulates Inflammatory Response, Inhibits iNOS Expression and Alleviates NO Secretion in RAW264.7 Murine Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride for Advanced Lipid Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, the acyl chloride derivative of dihomo-γ-linolenic acid (DGLA), is a pivotal tool in lipid research. Its high reactivity makes it an ideal precursor for the synthesis of complex lipids and molecular probes, enabling detailed investigation into the metabolic and signaling pathways of DGLA. This essential omega-6 fatty acid is a precursor to a range of anti-inflammatory eicosanoids, positioning it as a key molecule in the study of inflammation, cardiovascular disease, and cancer. This technical guide provides an in-depth overview of the properties, synthesis, and applications of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride, complete with experimental protocols and quantitative data to facilitate its use in a laboratory setting.

Introduction to 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a highly reactive derivative of dihomo-γ-linolenic acid (DGLA), a 20-carbon omega-6 polyunsaturated fatty acid. The presence of the acyl chloride functional group allows for the facile incorporation of the DGLA acyl chain into various molecules, such as phospholipids (B1166683), glycerols, and other bioactive compounds. This capability is instrumental for researchers studying the metabolism of DGLA and the biological functions of its derivatives.

DGLA sits (B43327) at a crucial juncture in the omega-6 metabolic pathway. It is elongated from γ-linolenic acid (GLA) and can be further metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce a variety of signaling molecules.[1][2] Unlike arachidonic acid (AA), which is a precursor to pro-inflammatory eicosanoids, DGLA is primarily converted into anti-inflammatory compounds, such as prostaglandin (B15479496) E1 (PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE).[1][2] This unique metabolic fate makes DGLA and its derivatives subjects of intense research in the context of inflammatory diseases, cancer, and atherosclerosis.[3][4]

Chemical and Physical Properties

A comprehensive understanding of the chemical and physical properties of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride is essential for its proper handling, storage, and use in experimental settings.

Property	Value	Reference(s)
Molecular Formula	C20H33ClO	[5][6]
Molecular Weight	324.93 g/mol	[5][6]
CAS Number	126104-52-7	[5][6]
Appearance	Oily liquid	[7]
Purity	>99% (commercially available)	[5][6]
Solubility	Soluble in organic solvents such as chloroform (B151607), dichloromethane (B109758), and acetonitrile.	[7]
Storage	Store at -20°C or below in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent hydrolysis and oxidation.	[6]
Synonyms	Dihomo-γ-linolenoyl chloride, cis,cis,cis-8,11,14-Eicosatrienoyl chloride

Synthesis and Handling

Synthesis

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is typically synthesized from its parent fatty acid, DGLA, through a reaction with a chlorinating agent. Thionyl chloride (SOCl₂) is a commonly used reagent for this conversion.[8]

General Synthetic Protocol: A solution of DGLA in an anhydrous, inert solvent (e.g., dichloromethane or toluene) is cooled in an ice bath. Thionyl chloride (typically 1.5-2.0 equivalents) is added dropwise to the stirred solution. The reaction mixture is then allowed to warm to room temperature and stirred for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC). Upon completion, the excess thionyl chloride and solvent are removed under reduced pressure to yield the crude acyl chloride.[8] It is important to note that for polyunsaturated fatty acids, side reactions can occur, and alternative methods involving silylation of the fatty acid prior to reaction with a chlorinating agent may provide a purer product.[9]

Handling and Safety Precautions

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a reactive and moisture-sensitive compound. It should be handled in a fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn at all times. The compound will readily hydrolyze in the presence of water to form DGLA and hydrochloric acid. Therefore, all glassware and solvents used in reactions with the acyl chloride must be scrupulously dried. Reactions should be carried out under an inert atmosphere.

Applications in Lipid Research

The primary application of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride in lipid research is as a synthetic precursor for the creation of well-defined, DGLA-containing lipids. These synthetic lipids are invaluable tools for a variety of in vitro and in vivo studies.

Synthesis of DGLA-Containing Phospholipids

Researchers can synthesize specific DGLA-containing phospholipids to study their behavior in model membranes, their role as substrates for lipolytic enzymes, and their influence on cell signaling. For example, 1-stearoyl-2-(8,11,14-eicosatrienoyl)-sn-glycero-3-phosphocholine can be synthesized by reacting 1-stearoyl-sn-glycero-3-phosphocholine (B154088) (lyso-PC) with 8(Z),11(Z),14(Z)-eicosatrienoyl chloride.

Incorporation into Cellular Membranes

Introducing DGLA into the membranes of cultured cells allows for the investigation of its effects on membrane properties and cellular processes. While cells can incorporate free DGLA, the use of the acyl chloride, followed by appropriate purification of the modified lipids, can offer a more direct method for enriching membranes with this specific fatty acid.

Probing Enzyme Activity

Synthetic DGLA-containing lipids are crucial for studying the activity and specificity of enzymes involved in lipid metabolism. For instance, DGLA-containing phospholipids can be used as substrates in assays for various phospholipase A2 (PLA2) isoforms to determine their substrate preference and to screen for potential inhibitors.

Experimental Protocols

Protocol for the Synthesis of 1-Stearoyl-2-(8,11,14-eicosatrienoyl)-sn-glycero-3-phosphocholine

This protocol is adapted from general methods for phospholipid synthesis.

Materials:

• 1-Stearoyl-sn-glycero-3-phosphocholine (lyso-PC)

• 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride

• Anhydrous chloroform or dichloromethane

• Anhydrous pyridine (B92270) or triethylamine (B128534) (TEA)

• 4-(Dimethylamino)pyridine (DMAP) (catalyst)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., chloroform/methanol/water mixtures)

Procedure:

• Dissolve 1-stearoyl-sn-glycero-3-phosphocholine (1 equivalent) and DMAP (0.1 equivalents) in anhydrous chloroform in a round-bottom flask under an argon atmosphere.

• Add anhydrous pyridine or TEA (2-3 equivalents) to the solution and stir.

• In a separate flask, dissolve 8(Z),11(Z),14(Z)-eicosatrienoyl chloride (1.5 equivalents) in anhydrous chloroform.

• Slowly add the acyl chloride solution to the stirred lyso-PC solution at 0°C.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Once the reaction is complete, quench it by adding a small amount of methanol.

• Evaporate the solvent under reduced pressure.

• Purify the resulting phospholipid by silica gel column chromatography using a chloroform/methanol/water solvent system.

• Characterize the final product by mass spectrometry and NMR spectroscopy.

Expected Yield: Yields for such acylation reactions can vary but are often in the range of 60-80% depending on the scale and purity of the starting materials.

Protocol for the Incorporation of DGLA into Cultured Cell Membranes

This protocol is a general guideline for enriching cell membranes with DGLA using the free fatty acid, which is a safer and more common approach for cell culture experiments.

Materials:

• Dihomo-γ-linolenic acid (DGLA)

• Bovine serum albumin (BSA), fatty acid-free

• Cell culture medium appropriate for the cell line

• Cultured cells (e.g., macrophages, endothelial cells)

Procedure:

• Prepare a stock solution of DGLA complexed to BSA. Dissolve DGLA in a small amount of ethanol (B145695) and then add it to a solution of fatty acid-free BSA in serum-free culture medium with vigorous vortexing.

• Culture cells to the desired confluency.

• Replace the normal growth medium with a medium containing the DGLA-BSA complex at the desired final concentration (e.g., 10-50 µM).

• Incubate the cells for a specified period (e.g., 24-48 hours) to allow for the incorporation of DGLA into cellular lipids.

• After incubation, wash the cells with phosphate-buffered saline (PBS) to remove excess DGLA.

• The cells are now ready for downstream applications, such as lipid extraction and analysis or functional assays.

Protocol for Phospholipase A2 (PLA2) Activity Assay

This protocol describes a general method for assaying PLA2 activity using a synthetic DGLA-containing phospholipid substrate.

Materials:

• Synthetic 1-acyl-2-(8,11,14-eicosatrienoyl)-sn-glycero-3-phosphocholine

• PLA2 enzyme source (purified enzyme or cell lysate)

• Assay buffer (e.g., Tris-HCl with CaCl₂)

• Reagents for detecting fatty acid release (e.g., a fluorescent probe or radioactive labeling)

Procedure:

• Prepare a substrate solution by dispersing the DGLA-containing phospholipid in the assay buffer to form vesicles or micelles.

• Add the PLA2 enzyme source to the substrate solution to initiate the reaction.

• Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 37°C).

• At various time points, stop the reaction (e.g., by adding EDTA to chelate Ca²⁺ or by adding a quenching solvent).

• Extract the lipids from the reaction mixture.

• Separate the released DGLA from the unhydrolyzed phospholipid using TLC or HPLC.

• Quantify the amount of released DGLA using an appropriate detection method.

Quantitative Data

The following tables summarize some of the quantitative data related to the biological effects of DGLA and its metabolites.

Table 1: Effects of DGLA on Cell Viability

Cell Line	DGLA Concentration (µg/mL)	Incubation Time (h)	% Inhibition of Viability	Reference(s)
IMR-32 (Neuroblastoma)	10	24	Significant (p < 0.001)	[10]
IMR-32 (Neuroblastoma)	20	24	Significant (p < 0.001)	[10]
IMR-32 (Neuroblastoma)	30	24	Significant (p < 0.001)	[10]

Table 2: Changes in DGLA Levels in Disease States

Disease State	Tissue/Fluid	Change in DGLA Level	Reference(s)
Crohn's Disease	Serum	Elevated	[11]
Celiac Disease	Erythrocyte Membranes	Increased	[11]
Atopic Dermatitis	-	Abnormally Low	[11]
Cardiac Disease	-	Abnormally Low	[11]
Non-alcoholic fatty liver disease (NAFLD)	-	Elevated	[11]
Type 2 Diabetes	-	Elevated	[11]

Signaling Pathways and Experimental Workflows

DGLA Metabolic Pathway

The following diagram illustrates the key metabolic conversions of DGLA.

DGLA Metabolic Pathway.

Experimental Workflow for Phospholipid Synthesis

This diagram outlines the general workflow for synthesizing a DGLA-containing phospholipid.

Workflow for Phospholipid Synthesis.

Conclusion

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is an indispensable reagent for researchers in the field of lipidomics. Its utility as a synthetic precursor enables the creation of tailored molecular probes and substrates, which are essential for dissecting the complex roles of DGLA and its metabolites in health and disease. The protocols and data presented in this guide are intended to provide a solid foundation for the effective use of this compound in advancing our understanding of lipid biochemistry and its implications for human health. As research into the anti-inflammatory properties of DGLA-derived eicosanoids continues, the importance of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride as a research tool is set to grow.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. MEASUREMENTS OF PHOSPHOLIPASES A2, C AND D (PLA2, PLC AND PLD): IN VITRO MICROASSAYS, ANALYSIS OF ENZYME ISOFORMS, AND INTACT-CELL ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Stearoyl-2-oleoyl-sn-glycero-3-phosphocholine | C44H86NO8P | CID 24778825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Acyl-Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Spatial and temporal alterations of phospholipids determined by mass spectrometry during mouse embryo implantation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. Incorporation of specific exogenous fatty acids into membrane lipids modulates protonophore resistance in Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Protocol for in vitro phospholipid synthesis combining fatty acid synthesis and cell-free gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. caymanchem.com [caymanchem.com]

Spectroscopic and Synthetic Profile of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and synthetic methodology for 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride. Due to the limited availability of direct experimental spectroscopic data for this compound in public databases, this guide combines known physical properties with predicted spectroscopic data based on the analysis of analogous structures. Detailed experimental protocols for its synthesis and subsequent spectroscopic analysis are also provided to facilitate its use in research and development.

Chemical and Physical Properties

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the acyl chloride derivative of dihomo-γ-linolenic acid (DGLA), a biologically significant omega-6 fatty acid. As an acyl chloride, it is a reactive intermediate, primarily utilized in the synthesis of DGLA esters and amides for various research applications.

Property	Value	Source
Molecular Formula	C₂₀H₃₃ClO	[1]
Molecular Weight	324.93 g/mol	[1]
Lipid Number	C20:3 (8Z,11Z,14Z)	[1]
CAS Number	126104-52-7	[1]
Physical State	Liquid (Predicted)
Purity	>99% (As commercially available)	[1]

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride. These predictions are derived from established chemical shift and absorption frequency ranges for similar functional groups and fatty acid structures.

Predicted ¹H NMR Spectral Data (Solvent: CDCl₃)

Chemical Shift (ppm)	Multiplicity	Number of Protons	Assignment
~5.35	m	6H	-CH=CH- (Olefinic protons)
~2.88	t	2H	-C(=O)-CH₂-
~2.81	t	4H	=CH-CH₂-CH= (Bis-allylic protons)
~2.05	m	4H	-CH₂-CH= (Allylic protons)
~1.71	p	2H	-C(=O)-CH₂-CH₂-
~1.30	m	10H	-(CH₂)₅- (Methylene protons)
~0.89	t	3H	-CH₃ (Terminal methyl protons)

Predicted ¹³C NMR Spectral Data (Solvent: CDCl₃)

Chemical Shift (ppm)	Assignment
~173.9	-C(=O)Cl (Acyl chloride carbonyl)
~130.5 - 127.5	-CH=CH- (Olefinic carbons)
~47.0	-C(=O)-CH₂-
~31.5 - 22.6	-(CH₂)n- (Saturated methylene (B1212753) carbons)
~25.6	=CH-CH₂-CH= (Bis-allylic carbons)
~14.1	-CH₃ (Terminal methyl carbon)

Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3010	Medium	=C-H stretch (Olefinic)
~2925, ~2855	Strong	C-H stretch (Aliphatic)
~1800	Strong	C=O stretch (Acyl chloride)[2][3]
~1655	Weak	C=C stretch (cis-alkene)
~1465	Medium	-CH₂- bend
~725	Medium	cis-C-H out-of-plane bend

Predicted Mass Spectrometry Data (Electron Ionization - EI)

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z 324 (for ³⁵Cl) and 326 (for ³⁷Cl) with an approximate 3:1 isotopic ratio. The molecular ion may be weak or absent due to the high reactivity of the acyl chloride.

• Key Fragmentation Patterns:

  • Loss of Cl• (m/z 289): A prominent peak corresponding to the acylium ion [M-Cl]⁺.

  • Loss of HCl (m/z 288): Elimination of hydrogen chloride.

  • Cleavage of C-C bonds along the fatty acid chain, leading to a series of hydrocarbon fragments separated by 14 amu (-CH₂-).

  • Fragmentation patterns characteristic of polyunsaturated fatty acids, including cleavage at the allylic and bis-allylic positions.

Experimental Protocols

The following sections detail generalized procedures for the synthesis and spectroscopic characterization of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

This protocol describes a standard method for converting a carboxylic acid to an acyl chloride using oxalyl chloride. Thionyl chloride can also be used as a chlorinating agent.

Materials:

• 8(Z),11(Z),14(Z)-Eicosatrienoic acid (DGLA)

• Oxalyl chloride ((COCl)₂) or Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (B109758) (DCM) or other inert solvent (e.g., hexane, toluene)

• Anhydrous N,N-dimethylformamide (DMF) (catalytic amount)

• Nitrogen or Argon gas supply

• Round-bottom flask with a magnetic stirrer

• Condenser

• Drying tube (e.g., with CaCl₂)

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry, two-neck round-bottom flask equipped with a magnetic stir bar, dissolve 8(Z),11(Z),14(Z)-eicosatrienoic acid in anhydrous dichloromethane under a nitrogen or argon atmosphere.

• Catalyst Addition: Add a catalytic amount (1-2 drops) of anhydrous DMF to the solution.

• Chlorinating Agent Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a molar excess (typically 1.2 to 2.0 equivalents) of oxalyl chloride or thionyl chloride dropwise to the stirred solution.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. The reaction progress can be monitored by the cessation of gas evolution (CO, CO₂, and HCl with oxalyl chloride; SO₂ and HCl with thionyl chloride). The reaction is typically complete within 1-3 hours.

• Work-up: Once the reaction is complete, remove the solvent and any excess chlorinating agent under reduced pressure using a rotary evaporator. To ensure complete removal of volatile byproducts, the residue can be co-evaporated with an anhydrous solvent like toluene.

• Product: The resulting residue is 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, which is typically used in the next synthetic step without further purification. Due to its reactivity, especially towards moisture, it should be handled under anhydrous conditions.

Spectroscopic Analysis Protocols

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Under an inert atmosphere, dissolve a small amount of the acyl chloride (typically 5-10 mg) in an appropriate deuterated solvent (e.g., CDCl₃). Transfer the solution to an NMR tube and cap it securely.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher). Standard pulse programs are generally sufficient. For ¹³C NMR, a sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

3.2.2. Infrared (IR) Spectroscopy

• Sample Preparation: A thin film of the neat liquid sample can be prepared between two salt plates (e.g., NaCl or KBr). Alternatively, a solution in a non-polar solvent like CCl₄ or CS₂ can be used in a liquid cell.

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of the salt plates or the solvent-filled cell should be recorded and subtracted from the sample spectrum.

3.2.3. Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent.

• Data Acquisition: Introduce the sample into the mass spectrometer. For a volatile compound like an acyl chloride, Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI) is a suitable method. Direct infusion Electrospray Ionization (ESI) can also be used, though fragmentation patterns may differ.

Visualized Workflow

The following diagram illustrates the synthetic pathway from the parent fatty acid to the acyl chloride, which is a key workflow for researchers utilizing this reactive intermediate.

Caption: Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride from DGLA.

Disclaimer: The spectroscopic data presented in this document are predicted values and should be used as a guide. Experimental verification is recommended for precise characterization. The provided protocols are generalized and may require optimization for specific laboratory conditions and equipment.

References

• 1. 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride [cogershop.com]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]
• 3. eng.uc.edu [eng.uc.edu]

Protocols & Analytical Methods

Application Notes and Protocols for Acylation with 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the N-acylation of amino acids using 8(Z),11(Z),14(Z)-eicosatrienoyl chloride. The resulting N-acyl amino acids are a class of lipid signaling molecules with diverse physiological roles, making them of significant interest in drug development. A prominent example is N-arachidonoyl-L-serine (ARA-S), a structurally similar compound, which exhibits vasodilatory and pro-angiogenic properties.[1][2][3] This protocol is based on the principles of the Schotten-Baumann reaction, a widely used method for the acylation of amines and alcohols.[4][5][6][7][8]

Experimental Protocols

Protocol 1: N-Acylation of L-Serine with 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

This protocol describes the synthesis of N-8(Z),11(Z),14(Z)-eicosatrienoyl-L-serine.

Materials:

• 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride

• L-Serine

• Sodium hydroxide (B78521) (NaOH)

• Dichloromethane (DCM)

• Distilled water

• Hydrochloric acid (HCl), 1M solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for flash chromatography

• Solvents for flash chromatography (e.g., hexane (B92381), ethyl acetate (B1210297), methanol)

• Round bottom flasks

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup: In a round bottom flask, dissolve L-serine in a 10% aqueous solution of sodium hydroxide. The molar ratio of L-serine to NaOH should be approximately 1:2. Cool the solution to 0-5°C in an ice bath with continuous stirring.

• Addition of Acyl Chloride: Dissolve 8(Z),11(Z),14(Z)-eicosatrienoyl chloride in dichloromethane. Add this solution dropwise to the cold, stirring solution of L-serine over a period of 30-60 minutes. Maintain the temperature of the reaction mixture below 5°C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup:

  • Transfer the reaction mixture to a separatory funnel.

  • Separate the organic and aqueous layers.

  • Extract the aqueous layer twice with dichloromethane.

  • Combine all organic layers.

  • Wash the combined organic layer sequentially with 1M HCl, water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel.[9][10][11][12][13] The selection of the eluent system will depend on the polarity of the product and should be determined by TLC analysis. A gradient of ethyl acetate in hexane is often a suitable starting point.

• Characterization:

  • Characterize the purified N-8(Z),11(Z),14(Z)-eicosatrienoyl-L-serine using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm its structure and purity.[1]

Data Presentation

The following tables summarize key quantitative data related to the synthesis and biological activity of N-acyl amino acids, using N-arachidonoyl-L-serine (ARA-S) as a representative example due to the availability of published data.

Table 1: Synthesis and Characterization of N-Arachidonoyl-L-Serine (ARA-S)

Parameter	Value	Reference
Molecular Formula	C₂₃H₃₇NO₄	[1]
Molecular Weight	391.5 g/mol	[1]
Mass Spectrum (di-TMS derivative)	m/z 535.3501 [M]⁺	[1]
HPLC Elution Time (l-enantiomer methyl ester)	26.7 min	[1]
HPLC Elution Time (d-enantiomer methyl ester)	18.3 min	[1]

Table 2: Biological Activity of N-Arachidonoyl-L-Serine (ARA-S)

Assay	Concentration/Dosage	Effect	Reference
Vasodilation in rat mesenteric arteries (pEC₅₀)	5.49 ± 0.18	Relaxation of precontracted arteries	[14]
In vivo angiogenesis (CAM assay)	1 µ g/pellet	Induction of angiogenesis	[2]
VEGF-C production in HMVEC	10 µM	Increased VEGF-C production	[2]
Inhibition of LPS-induced TNF-α (in vivo)	10 mg/kg	Suppression of TNF-α levels	[1]
Activation of BKCa channels (V₁/₂)	3 µM	Leftward shift to 49.3 ± 1.5 mV	[14]
Activation of BKCa channels (V₁/₂)	10 µM	Leftward shift to 40.0 ± 1.8 mV	[14]

Visualizations

Signaling Pathway

The following diagram illustrates a potential signaling pathway for N-acyl amino acids like N-arachidonoyl-L-serine, which have been shown to act through G protein-coupled receptors such as GPR55.[15][16][17] Activation of GPR55 can lead to the stimulation of downstream signaling cascades involving ERK1/2 and Akt, promoting cellular responses like angiogenesis and vasodilation.[1][2]

References

• 1. N-arachidonoyl l-serine, an endocannabinoid-like brain constituent with vasodilatory properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Endocannabinoid-like N-arachidonoyl serine is a novel pro-angiogenic mediator - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. grokipedia.com [grokipedia.com]
• 5. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 6. chemistnotes.com [chemistnotes.com]
• 7. byjus.com [byjus.com]
• 8. Schotten-Baumann Reaction [organic-chemistry.org]
• 9. Purification [chem.rochester.edu]
• 10. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 11. orgsyn.org [orgsyn.org]
• 12. ajrconline.org [ajrconline.org]
• 13. Flash Chromatography: Principles & Applications | Phenomenex [phenomenex.com]
• 14. The Endogenous Brain Constituent N-Arachidonoyl l-Serine Is an Activator of Large Conductance Ca2+-Activated K+ Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pharmacological Characterization of GPR55, A Putative Cannabinoid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Endocannabinoid signaling pathways: beyond CB1R and CB2R - PMC [pmc.ncbi.nlm.nih.gov]
• 17. GPR55 ligands promote receptor coupling to multiple signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Biological Evaluation of Dihomo-γ-Linolenoyl Glycerols

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the synthesis, characterization, and biological evaluation of mono-, di-, and tri-dihomo-γ-linolenoyl-glycerol, derived from the reaction of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride and glycerol (B35011). Dihomo-γ-linolenic acid (DGLA), a 20-carbon omega-6 fatty acid, is a precursor to anti-inflammatory eicosanoids and has demonstrated potential anti-proliferative and anti-atherogenic properties.[1] The glyceride forms of DGLA are of significant interest as they can serve as effective delivery vehicles for DGLA in various biological systems.

The reaction of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride with glycerol yields a mixture of mono-, di-, and triglycerides of DGLA. These compounds can be separated and purified for subsequent biological investigation. The protocols outlined below provide a framework for the synthesis, purification, characterization, and in vitro evaluation of these DGLA-containing glycerolipids.

Data Presentation

Table 1: Physicochemical Properties of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Property	Value
CAS Number	126104-52-7
Molecular Formula	C₂₀H₃₃ClO
Molecular Weight	324.93 g/mol
Purity	>99%
Physical State	Liquid

Source: Cogershop[2]

Table 2: Quantitative Effects of DGLA on Inflammatory Cytokine Production in LPS-Stimulated Human Peripheral Blood Mononuclear Cells (PBMCs)

Cytokine	DGLA Concentration (µM)	% of Control
TNF-α	50	~75%
100	~66%
200	~60%
IL-10	25	~80%
50	~70%
100	~60%
200	~55%
IL-6	100	No significant change

Data adapted from de Jong et al.[3]

Table 3: Anti-Proliferative Activity of γ-Linolenic Acid (GLA), a Precursor to DGLA, on Human Colorectal Adenocarcinoma (HT-29) Cells

Compound	Incubation Time (h)	IC₅₀ (µM)
γ-Linolenic Acid (GLA)	48	302
72	255

Data from Olivas-Aguirre et al.[4]

Experimental Protocols

Protocol 1: Synthesis of Dihomo-γ-Linolenoyl Glycerols

This protocol describes the synthesis of a mixture of mono-, di-, and tri-dihomo-γ-linolenoyl-glycerols via the acylation of glycerol with 8(Z),11(Z),14(Z)-eicosatrienoyl chloride.

Materials:

• Glycerol (anhydrous)

• 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride

• Anhydrous pyridine (B92270) or other suitable acid scavenger

• Anhydrous dichloromethane (B109758) (DCM) or other suitable solvent

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Dropping funnel

• Inert gas supply (e.g., nitrogen or argon)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate (B1210297)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve anhydrous glycerol in anhydrous DCM under an inert atmosphere.

• Addition of Acyl Chloride: In a dropping funnel, prepare a solution of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride in anhydrous DCM.

• Reaction: Slowly add the acyl chloride solution to the stirring glycerol solution at room temperature. The reaction is exothermic; maintain the temperature as needed with a water bath. The molar ratio of glycerol to acyl chloride can be varied to favor the formation of mono-, di-, or triglycerides. For a mixture, a 1:2 molar ratio of glycerol to acyl chloride can be a starting point.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction by the slow addition of water. Separate the organic layer, wash with a saturated sodium bicarbonate solution, then with brine. Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure to obtain the crude product mixture.

Protocol 2: Purification of Dihomo-γ-Linolenoyl Glycerols

This protocol outlines the separation of mono-, di-, and triglycerides from the crude reaction mixture using silica gel column chromatography.

Materials:

• Crude dihomo-γ-linolenoyl glycerol mixture

• Silica gel (60-120 mesh)

• Glass chromatography column

• Hexane

• Ethyl acetate

• Collection tubes

• TLC plates and developing chamber

• Iodine chamber or other visualization agent

Procedure:

• Column Packing: Prepare a silica gel slurry in hexane and pack it into the chromatography column.

• Sample Loading: Dissolve the crude product mixture in a minimal amount of hexane and load it onto the top of the silica gel column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane. Start with 100% hexane to elute the least polar compounds (triglycerides), and gradually increase the polarity with ethyl acetate to elute the diglycerides and then the monoglycerides.

• Fraction Collection: Collect fractions in separate tubes and monitor the separation by TLC.

• Product Isolation: Combine the fractions containing the pure desired glyceride (mono-, di-, or tri-) and evaporate the solvent under reduced pressure to obtain the purified product.

Protocol 3: Characterization of Dihomo-γ-Linolenoyl Glycerols

This protocol describes the characterization of the purified glycerides using Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

Materials:

• Purified mono-, di-, and tri-dihomo-γ-linolenoyl-glycerols

• GC system with a flame ionization detector (FID)

• NMR spectrometer (¹H and ¹³C)

• Deuterated chloroform (B151607) (CDCl₃)

• Mass spectrometer (e.g., ESI-MS or MALDI-MS)

Procedure:

• Gas Chromatography (GC):

  • Derivatize the mono- and diglycerides to their trimethylsilyl (B98337) (TMS) ethers to increase volatility.

  • Inject the derivatized samples into the GC to assess purity and determine the fatty acid profile after transesterification.

• NMR Spectroscopy:

  • Dissolve the purified glycerides in CDCl₃.

  • Acquire ¹H and ¹³C NMR spectra. The chemical shifts and coupling constants of the glycerol backbone protons and carbons will confirm the substitution pattern (mono-, di-, or tri-).[5]

• Mass Spectrometry:

  • Analyze the purified glycerides by MS to determine their molecular weights and fragmentation patterns, which will confirm the identity of the fatty acid and the glyceride structure.

Protocol 4: In Vitro Anti-Inflammatory Assay

This protocol details the evaluation of the anti-inflammatory effects of dihomo-γ-linolenoyl glycerols by measuring their impact on cytokine production in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

• Purified dihomo-γ-linolenoyl glycerols (dissolved in a suitable vehicle like DMSO)

• Lipopolysaccharide (LPS) from E. coli

• ELISA kits for TNF-α, IL-6, and IL-10

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the purified dihomo-γ-linolenoyl glycerols for 24 hours.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 6-24 hours.

• Cytokine Measurement: Collect the cell culture supernatants and measure the concentrations of TNF-α, IL-6, and IL-10 using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cytokine inhibition compared to the LPS-stimulated control group.

Protocol 5: In Vitro Anti-Proliferative Assay

This protocol describes the assessment of the anti-proliferative effects of dihomo-γ-linolenoyl glycerols on cancer cell lines using the MTT assay.

Materials:

• Human breast cancer cell line (MCF-7) or human colorectal adenocarcinoma cell line (HT-29)

• Appropriate cell culture medium (e.g., RPMI-1640) with 10% FBS and 1% penicillin-streptomycin

• Purified dihomo-γ-linolenoyl glycerols

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a density of 5 x 10³ cells/well and allow them to attach overnight.

• Treatment: Treat the cells with a range of concentrations of the purified dihomo-γ-linolenoyl glycerols for 48 or 72 hours.

• MTT Assay: Add MTT solution to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. publications.iupac.org [publications.iupac.org]
• 3. α-Linolenic and γ-linolenic acids exercise differential antitumor effects on HT-29 human colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and biological evaluation of enantiomerically pure glyceric acid derivatives as LpxC inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of DGLA Amides from Acyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the synthesis of Dihomo-γ-linolenic acid (DGLA) amides, focusing on the conversion of DGLA to its acyl chloride derivative followed by amidation. DGLA amides, such as Dihomo-γ-linolenoyl ethanolamide, are of significant research interest due to their activity as endocannabinoids, targeting cannabinoid receptors CB1 and CB2. This application note includes comprehensive experimental protocols, data presentation in tabular format, and visualizations of the synthetic workflow and relevant biological pathways to facilitate research and development in this area.

Introduction

Dihomo-γ-linolenic acid (DGLA, 20:3n-6) is a polyunsaturated fatty acid that serves as a precursor to anti-inflammatory eicosanoids, such as prostaglandin (B15479496) E1 (PGE1). DGLA is synthesized in the body from γ-linolenic acid (GLA) and competes with arachidonic acid (AA) for metabolism by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, playing a crucial role in modulating inflammatory responses.

The amides of DGLA, particularly N-acyl ethanolamines, are emerging as a class of bioactive lipids with significant signaling properties. A notable example is Dihomo-γ-linolenoyl ethanolamide, an endocannabinoid that has been shown to bind to cannabinoid receptors, suggesting its potential role in various physiological processes and as a target for therapeutic intervention.

The preparation of DGLA amides is typically achieved through a two-step process: the conversion of DGLA to its more reactive acyl chloride, followed by the reaction of the acyl chloride with a desired amine. This document provides detailed protocols for this synthetic route.

DGLA Signaling Pathways

DGLA is a key intermediate in the omega-6 fatty acid metabolic pathway. It can be metabolized by COX enzymes to produce anti-inflammatory series-1 prostaglandins (B1171923) or by LOX enzymes. DGLA amides, such as Dihomo-γ-linolenoyl ethanolamide, act as signaling molecules, notably interacting with the endocannabinoid system.

Application Notes and Protocols for 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the acid chloride form of Dihomo-γ-linolenic acid (DGLA), a biologically significant omega-6 polyunsaturated fatty acid. In aqueous cell culture media, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is readily hydrolyzed to its free fatty acid form, DGLA. Therefore, its application in cell culture is primarily as a delivery agent for DGLA. DGLA is positioned at a crucial juncture in the eicosanoid synthesis pathway, where it can be metabolized into anti-inflammatory or less inflammatory eicosanoids, in contrast to the pro-inflammatory mediators derived from arachidonic acid (ARA). This unique metabolic fate makes DGLA a compound of interest for research in inflammation, immunology, cancer, and cardiovascular disease.

DGLA exerts its effects through several mechanisms, including competitive inhibition of ARA metabolism, and the production of its own bioactive metabolites. These metabolites, such as prostaglandin (B15479496) E1 (PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE), have been shown to possess anti-inflammatory, anti-proliferative, and vasodilatory properties.[1][2][3] In cell culture models, DGLA has been demonstrated to modulate cytokine production, inhibit inflammatory gene expression, and influence key signaling pathways such as NF-κB and STAT1.

These application notes provide an overview of the common uses of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (as DGLA) in cell culture and detailed protocols for investigating its biological activities.

Applications in Cell Culture

• Anti-Inflammatory Research: Investigate the suppression of pro-inflammatory mediators in immune cells like macrophages (e.g., RAW264.7, THP-1) and peripheral blood mononuclear cells (PBMCs) stimulated with lipopolysaccharide (LPS) or other inflammatory agents.[4][5]

• Cancer Biology: Study the anti-proliferative and pro-apoptotic effects of DGLA on various cancer cell lines.[2][3]

• Cardiovascular Disease Modeling: Explore the effects of DGLA on endothelial cells, smooth muscle cells, and macrophages to model its potential anti-atherosclerotic properties.

• Immunology: Modulate T-cell proliferation and cytokine production to understand the immunomodulatory roles of DGLA and its metabolites.

• Signal Transduction Research: Elucidate the impact of DGLA on key signaling pathways, including the NF-κB, STAT1, and MAPK pathways.

Data Presentation

Table 1: Effects of DGLA on Cytokine and Inflammatory Mediator Production

Cell Line/Type	Stimulant	DGLA Concentration	Effect	Reference
Human PBMCs	LPS	100 µM	~40% reduction in TNF-α	[4]
Human PBMCs	LPS	10-100 µM	Dose-dependent reduction in TNF-α	[4]
RAW264.7 Macrophages	LPS (100 ng/mL)	10-50 µM	Significant reduction in IL-6	[6]
RAW264.7 Macrophages	LPS (100 ng/mL)	10-50 µM	No significant change in TNF-α, IL-1β	[6]
Human THP-1 Macrophages	IFN-γ	50 µM	Significant inhibition of MCP-1 and ICAM-1 mRNA expression

Table 2: Effects of DGLA on Cell Viability and Proliferation

Cell Line	DGLA Concentration	Duration	Effect on Viability	Reference
Human PBMCs	100 µM	48 hours	No significant effect on viability	[4]
RAW264.7 Cells	250 ng/mL	48 hours	Enhanced metabolic viability post-irradiation

Experimental Protocols

Protocol 1: Preparation of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride/DGLA Stock Solution

Note: 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is reactive and will be hydrolyzed to DGLA upon contact with water. The following protocol is for handling the free fatty acid, DGLA, which is the biologically active form in cell culture. If starting with the acid chloride, it is recommended to first hydrolyze it to the free fatty acid before preparing the stock solution for consistent results. Alternatively, dissolve the acid chloride in an anhydrous solvent like ethanol (B145695) or DMSO immediately before dilution in culture medium.

Materials:

• Dihomo-γ-linolenic acid (DGLA)

• Ethanol, absolute (or DMSO)

• Sterile, light-protected microcentrifuge tubes

Procedure:

• Prepare a 100 mM stock solution of DGLA by dissolving the appropriate amount in absolute ethanol (or DMSO).

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into sterile, light-protected microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Assessment of Anti-Inflammatory Activity in Macrophages

This protocol describes the evaluation of DGLA's effect on nitric oxide (NO) and cytokine production in LPS-stimulated RAW264.7 macrophages.

Materials:

• RAW264.7 macrophage cell line

• Complete DMEM medium (with 10% FBS and 1% penicillin-streptomycin)

• DGLA stock solution (from Protocol 1)

• Lipopolysaccharide (LPS) from E. coli

• 96-well cell culture plates

• Griess Reagent System for NO measurement

• ELISA kits for TNF-α, IL-6, and IL-1β

• MTT or WST-1 cell viability assay kit

Procedure:

• Cell Seeding: Seed RAW264.7 cells in a 96-well plate at a density of 1 x 10^5 cells/well in 100 µL of complete DMEM medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• DGLA Treatment: Dilute the DGLA stock solution in complete DMEM to the desired final concentrations (e.g., 10, 25, 50, 100 µM). The final ethanol/DMSO concentration should be non-toxic to the cells (typically ≤ 0.1%). Include a vehicle control (medium with the same concentration of ethanol/DMSO).

• LPS Stimulation: After a pre-incubation period with DGLA (e.g., 24 hours), add LPS to a final concentration of 100 ng/mL to the appropriate wells. Include a negative control (no LPS) and a positive control (LPS only).

• Incubation: Incubate the plate for another 24 hours.

• Supernatant Collection: Centrifuge the plate at 300 x g for 5 minutes and carefully collect the supernatant for NO and cytokine analysis. Store the supernatant at -80°C if not used immediately.

• Nitric Oxide Measurement: Determine the NO concentration in the supernatant using the Griess Reagent System according to the manufacturer's instructions.

• Cytokine Measurement: Quantify the levels of TNF-α, IL-6, and IL-1β in the supernatant using the respective ELISA kits, following the manufacturer's protocols.

• Cell Viability Assay: After collecting the supernatant, assess cell viability using an MTT or WST-1 assay to ensure that the observed effects are not due to cytotoxicity.

Protocol 3: Western Blot Analysis of STAT1 Phosphorylation

This protocol details the procedure for analyzing the effect of DGLA on IFN-γ-induced STAT1 phosphorylation in THP-1 macrophages.

Materials:

• THP-1 cell line

• Complete RPMI-1640 medium

• PMA (Phorbol 12-myristate 13-acetate) for THP-1 differentiation

• DGLA stock solution

• Recombinant human IFN-γ

• Ice-cold PBS

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-STAT1 (Tyr701), anti-phospho-STAT1 (Ser727), anti-total-STAT1

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Differentiation: Differentiate THP-1 monocytes into macrophages by treating with PMA (e.g., 100 ng/mL) for 48 hours.

• DGLA Pre-treatment: Replace the medium with fresh complete medium and pre-treat the differentiated THP-1 macrophages with the desired concentration of DGLA (e.g., 50 µM) or vehicle for 24 hours.

• IFN-γ Stimulation: Stimulate the cells with IFN-γ (e.g., 250 U/mL) for a short period (e.g., 30 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein samples and boil them in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated STAT1 levels to the total STAT1 levels.

Visualizations

Caption: Metabolic pathways of Dihomo-γ-linolenic Acid (DGLA).

Caption: Experimental workflow for assessing DGLA's anti-inflammatory effects.

Caption: DGLA's inhibitory effect on the NF-κB signaling pathway.

References

• 1. Gamma-linolenic acid inhibits inflammatory responses by regulating NF-kappaB and AP-1 activation in lipopolysaccharide-induced RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Gamma-linolenic acid inhibits inflammatory responses by regulating NF-kappaB and AP-1 activation in lipopolysaccharide-induced RAW 264.7 macrophages. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. DGLA from the Microalga Lobosphaera Incsa P127 Modulates Inflammatory Response, Inhibits iNOS Expression and Alleviates NO Secretion in RAW264.7 Murine Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Incorporating Dihomo-γ-Linolenic Acid (DGLA) into Phospholipids via its Acyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihomo-γ-linolenic acid (DGLA) is a 20-carbon omega-6 polyunsaturated fatty acid that plays a crucial role in cellular signaling and inflammation. As a precursor to anti-inflammatory eicosanoids of the 1-series prostaglandins (B1171923) (PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE), DGLA is of significant interest for therapeutic applications in inflammatory diseases and oncology.[1][2] Incorporating DGLA into phospholipids (B1166683) allows for the targeted delivery and enhanced bioavailability of this important fatty acid, facilitating research into its metabolic fate and therapeutic potential.

These application notes provide a detailed protocol for the chemical synthesis of DGLA-containing phospholipids, specifically phosphatidylcholine, through the acylation of a lysophospholipid with DGLA-acyl chloride. This method offers a versatile approach to generate phospholipids with defined fatty acid composition for use in various biological assays.

Biological Significance of DGLA Incorporation

Once incorporated into cellular membranes, DGLA can be released by phospholipase A2 (PLA2) and subsequently metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[1] This enzymatic conversion yields signaling molecules that can modulate inflammatory responses. Notably, DGLA competes with arachidonic acid (AA) for the same enzymes, leading to a decrease in the production of pro-inflammatory 2-series prostaglandins and 4-series leukotrienes derived from AA.[1] Dietary supplementation with DGLA or its precursor, γ-linolenic acid (GLA), has been shown to increase DGLA levels in the phospholipids of inflammatory cells like neutrophils, which can attenuate the biosynthesis of AA metabolites.[3]

Chemical Synthesis of DGLA-Containing Phospholipids

The synthesis of DGLA-containing phospholipids via the acyl chloride method is a two-step process: first, the conversion of DGLA to its more reactive acyl chloride derivative, and second, the acylation of a suitable lysophospholipid, such as 1-palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine.

Experimental Protocols

Protocol 1: Preparation of Dihomo-γ-linolenoyl Chloride (DGLA-Cl)

Materials:

• Dihomo-γ-linolenic acid (DGLA)

• Oxalyl chloride or thionyl chloride

• Anhydrous dichloromethane (B109758) (DCM) or other suitable anhydrous solvent

• Anhydrous pyridine (B92270) (optional, as a catalyst)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Schlenk line or nitrogen/argon inlet

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve DGLA (1 equivalent) in anhydrous DCM.

• Cool the solution to 0 °C using an ice bath.

• Slowly add oxalyl chloride or thionyl chloride (1.2-1.5 equivalents) dropwise to the stirred solution. If using oxalyl chloride, a catalytic amount of anhydrous pyridine can be added.

• Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature. The reaction is typically stirred for 1-3 hours at room temperature or until the evolution of gas (HCl and CO/CO2 for oxalyl chloride, or SO2 and HCl for thionyl chloride) ceases.

• Monitor the reaction progress by thin-layer chromatography (TLC) or by taking a small aliquot, quenching it with methanol, and analyzing the resulting methyl ester by gas chromatography (GC).

• Once the reaction is complete, remove the excess oxalyl chloride/thionyl chloride and solvent under reduced pressure using a rotary evaporator. It is crucial to use a trap to capture the corrosive byproducts.

• The resulting DGLA-acyl chloride is a reactive intermediate and is typically used immediately in the next step without further purification.

Protocol 2: Acylation of 1-Palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine with DGLA-Cl

Materials:

• 1-Palmitoyl-2-hydroxy-sn-glycero-3-phosphocholine (Lyso-PC)

• Dihomo-γ-linolenoyl chloride (DGLA-Cl) from Protocol 1

• Anhydrous chloroform (B151607) or a mixture of anhydrous chloroform and pyridine

• 4-(Dimethylamino)pyridine (DMAP) (catalyst)

• Triethylamine (B128534) (TEA) or other non-nucleophilic base

• Round-bottom flask

• Magnetic stirrer and stir bar

• Schlenk line or nitrogen/argon inlet

• Silica (B1680970) gel for column chromatography

• Solvents for column chromatography (e.g., chloroform/methanol/water mixtures)

• Thin-layer chromatography (TLC) plates (silica gel)

• TLC developing chamber and solvents

• Phosphomolybdic acid or other suitable stain for visualization

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere, dissolve Lyso-PC (1 equivalent) and DMAP (0.1-0.2 equivalents) in anhydrous chloroform (or a chloroform/pyridine mixture).

• Add triethylamine (1.5-2 equivalents) to the solution to act as an acid scavenger.

• Cool the mixture to 0 °C in an ice bath.

• Dissolve the freshly prepared DGLA-Cl (1.2-1.5 equivalents) in a small amount of anhydrous chloroform and add it dropwise to the stirred Lyso-PC solution.

• Allow the reaction to stir at 0 °C for 30 minutes and then let it warm to room temperature. The reaction is typically stirred for 12-24 hours.

• Monitor the reaction progress by TLC using a solvent system such as chloroform:methanol:water (65:25:4, v/v/v). The product, DGLA-PC, should have a higher Rf value than the starting Lyso-PC. Visualize the spots using a suitable stain (e.g., phosphomolybdic acid followed by heating).

• Once the reaction is complete, quench the reaction by adding a small amount of methanol.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography. A typical elution gradient starts with chloroform and gradually increases the polarity by adding methanol. The final product is often eluted with a chloroform:methanol mixture.

• Collect the fractions containing the pure DGLA-PC, as determined by TLC analysis.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the final product.

• Characterize the final product by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Data Presentation

Table 1: Typical Reaction Parameters for the Synthesis of DGLA-Phosphatidylcholine

Parameter	Value/Condition
DGLA-Cl Preparation
DGLA to Chlorinating Agent Ratio	1 : 1.2-1.5
Solvent	Anhydrous Dichloromethane
Temperature	0 °C to Room Temperature
Reaction Time	1-3 hours
Acylation Reaction
Lyso-PC to DGLA-Cl Ratio	1 : 1.2-1.5
Catalyst	4-(Dimethylamino)pyridine (DMAP)
Base	Triethylamine
Solvent	Anhydrous Chloroform
Temperature	0 °C to Room Temperature
Reaction Time	12-24 hours
Purification
Method	Silica Gel Column Chromatography
Eluent System	Chloroform/Methanol Gradient
Expected Yield	40-70% (overall)

Note: The expected yield is an estimate based on similar syntheses of polyunsaturated phospholipids and may vary depending on the specific reaction conditions and purification efficiency.

Visualization of Workflows and Pathways

Caption: Experimental workflow for the synthesis of DGLA-phosphatidylcholine.

Caption: Simplified signaling pathway of DGLA released from phospholipids.

References

• 1. Dietary supplementation with gamma-linolenic acid alters fatty acid content and eicosanoid production in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 3. avantiresearch.com [avantiresearch.com]

Application Notes and Protocols: Derivatization of Cholesterol with 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the chemical derivatization of cholesterol with 8(Z),11(Z),14(Z)-eicosatrienoyl chloride to synthesize cholesteryl 8(Z),11(Z),14(Z)-eicosatrienoate. This cholesteryl ester is a valuable tool for research in lipid metabolism, atherosclerosis, and inflammatory signaling pathways. The protocol covers the synthesis of the fatty acid chloride, the esterification reaction, purification of the final product, and subsequent analysis.

Introduction

Cholesterol and its esters are fundamental components of cellular membranes and play crucial roles in lipid transport and storage.[1] The esterification of cholesterol with various fatty acids generates a diverse pool of cholesteryl esters, each with unique physicochemical properties and biological functions.[1][2] Cholesteryl esters are more nonpolar than free cholesterol and are the primary form in which cholesterol is transported in lipoproteins and stored in lipid droplets.[3][4]

The specific cholesteryl ester, cholesteryl 8(Z),11(Z),14(Z)-eicosatrienoate, incorporates an eicosatrienoic acid moiety, a polyunsaturated fatty acid that can be a substrate for oxidation. Oxidized cholesteryl esters are implicated in the pathogenesis of atherosclerosis by inducing inflammatory responses in macrophages through pathways involving Toll-like receptor 4 (TLR4).[5] The synthesis of this specific cholesteryl ester allows for in-depth studies of these processes.

This protocol details a two-step chemical synthesis. First, 8(Z),11(Z),14(Z)-eicosatrienoic acid is converted to its corresponding acid chloride. Second, the purified 8(Z),11(Z),14(Z)-eicosatrienoyl chloride is reacted with cholesterol in the presence of pyridine (B92270) to yield the desired cholesteryl ester.

Experimental Protocols

Part 1: Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

This procedure outlines the conversion of a carboxylic acid to an acid chloride using oxalyl chloride. This method is effective and the byproducts are gaseous, simplifying purification.[6]

Materials:

• 8(Z),11(Z),14(Z)-Eicosatrienoic acid

• Oxalyl chloride ((COCl)₂)

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Condenser with a drying tube (filled with calcium chloride)

• Rotary evaporator

• Schlenk line or nitrogen/argon inlet

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve 8(Z),11(Z),14(Z)-eicosatrienoic acid (1 equivalent) in anhydrous DCM.

• Addition of Catalyst: Add a catalytic amount of anhydrous DMF (1-2 drops) to the solution with stirring.

• Addition of Oxalyl Chloride: Slowly add oxalyl chloride (1.5 equivalents) dropwise to the stirred solution at room temperature. The addition should be performed using a dropping funnel over 30 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution (CO and CO₂).

• Removal of Solvent and Excess Reagent: Once the reaction is complete, carefully remove the solvent and excess oxalyl chloride by rotary evaporation.

• Product: The resulting oily residue is 8(Z),11(Z),14(Z)-eicosatrienoyl chloride, which can be used in the next step without further purification.

Part 2: Esterification of Cholesterol with 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

This protocol describes the esterification of cholesterol with the prepared fatty acid chloride using pyridine as a catalyst and solvent.[7][8]

Materials:

• Cholesterol

• 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (from Part 1)

• Anhydrous pyridine

• Anhydrous dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen/argon inlet

• Separatory funnel

• 5% Hydrochloric acid (HCl) solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve cholesterol (1 equivalent) in anhydrous pyridine. Cool the solution in an ice bath.

• Addition of Acyl Chloride: Slowly add a solution of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride (1.2 equivalents) in a small amount of anhydrous DCM to the stirred cholesterol solution.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Work-up:

  • Quench the reaction by slowly adding cold water.

  • Transfer the mixture to a separatory funnel and dilute with DCM.

  • Wash the organic layer sequentially with 5% HCl solution (to remove pyridine), saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter the drying agent and concentrate the organic phase using a rotary evaporator to obtain the crude product.

  • Purify the crude product by column chromatography on silica (B1680970) gel.[9] A gradient elution starting with hexane (B92381) and gradually increasing the polarity with ethyl acetate (B1210297) is typically effective. The less polar cholesteryl ester will elute before the more polar unreacted cholesterol.[10]

Data Presentation

The following tables provide representative data for the synthesis and purification of cholesteryl 8(Z),11(Z),14(Z)-eicosatrienoate.

Table 1: Reaction Parameters and Yields

Parameter	Value
Cholesterol (mass)	1.00 g
Cholesterol (moles)	2.59 mmol
8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (moles)	3.11 mmol (1.2 eq)
Pyridine (volume)	20 mL
Reaction Time	18 hours
Crude Product Yield (mass)	1.65 g
Purified Product Yield (mass)	1.32 g
Theoretical Yield	1.75 g
Overall Yield	75.4%

Table 2: Chromatographic Purification Data

Fraction Numbers	Eluent System (Hexane:Ethyl Acetate)	Compound Eluted
1-5	99:1	8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (unreacted)
6-15	98:2	Cholesteryl 8(Z),11(Z),14(Z)-eicosatrienoate
16-25	90:10	Cholesterol (unreacted)

Analysis of Derivatization Product

The purity and identity of the synthesized cholesteryl 8(Z),11(Z),14(Z)-eicosatrienoate should be confirmed by analytical techniques such as:

• Thin-Layer Chromatography (TLC): To monitor the reaction progress and the purity of the column fractions.[9] The product will have a higher Rf value than cholesterol.

• Gas Chromatography-Mass Spectrometry (GC-MS): To confirm the molecular weight of the product.[11]

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis and purity assessment.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): For structural elucidation of the final product.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and purification of cholesteryl 8(Z),11(Z),14(Z)-eicosatrienoate.

Hypothesized Signaling Pathway

The following diagram illustrates a potential signaling pathway initiated by oxidized cholesteryl 8(Z),11(Z),14(Z)-eicosatrienoate in macrophages, leading to an inflammatory response.[5]

Caption: Proposed inflammatory signaling cascade initiated by oxidized cholesteryl ester in macrophages.

References

• 1. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 2. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oxidized cholesteryl esters and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]
• 7. homework.study.com [homework.study.com]
• 8. orgosolver.com [orgosolver.com]
• 9. books.rsc.org [books.rsc.org]
• 10. lipidmaps.org [lipidmaps.org]
• 11. Gas chromatographic separation of fatty acid esters of cholesterol and phytosterols on an ionic liquid capillary column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, the acyl chloride derivative of dihomo-γ-linolenic acid (DGLA), is a reactive chemical intermediate of significant interest in the synthesis of bioactive lipids and pharmaceuticals. DGLA itself is a crucial polyunsaturated fatty acid involved in inflammatory and anti-inflammatory pathways. Accurate and reliable analytical methods are therefore essential for the quality control of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride and for studying its reactions and the purity of its derivatives.

These application notes provide detailed protocols for the synthesis, purification, and analysis of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride using modern analytical techniques, including gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and spectroscopic methods (FTIR and NMR).

Synthesis and Purification

A common method for the synthesis of fatty acyl chlorides is the reaction of the corresponding carboxylic acid with a chlorinating agent such as oxalyl chloride or thionyl chloride.[1]

Experimental Protocol: Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1 equivalent of 8(Z),11(Z),14(Z)-eicosatrienoic acid in a dry, aprotic solvent such as dichloromethane (B109758) (DCM) or toluene.

• Addition of Chlorinating Agent: Cool the solution to 0°C in an ice bath. Add 1.2 to 1.5 equivalents of oxalyl chloride or thionyl chloride dropwise with stirring. If using oxalyl chloride, a catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.[2]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. The reaction progress can be monitored by taking a small aliquot, quenching it with methanol (B129727) to form the methyl ester, and analyzing by thin-layer chromatography (TLC) or GC-MS.

• Workup: Once the reaction is complete, remove the solvent and excess reagent under reduced pressure. The volatile byproducts (HCl, CO, CO2 for oxalyl chloride; HCl, SO2 for thionyl chloride) are removed during this process, often leaving the crude acyl chloride which can be used directly or further purified.[2]

• Purification (Optional): If necessary, the crude product can be purified by vacuum distillation.

Safety Note: Oxalyl chloride and thionyl chloride are toxic and corrosive. All manipulations should be performed in a well-ventilated fume hood.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Direct analysis of acyl chlorides by GC-MS can be challenging due to their high reactivity. A more robust method involves derivatization to a more stable ester, typically the methyl ester (FAME).[3]

Experimental Protocol: Derivatization to Methyl Ester and GC-MS Analysis

• Derivatization:

  • Carefully add a solution of anhydrous methanol to a small, known amount of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride. The reaction is typically rapid and exothermic.

  • Alternatively, for a more controlled reaction, dissolve the acyl chloride in a dry, inert solvent like hexane (B92381), and then add the methanol.

  • For complete conversion, a small amount of a base scavenger like pyridine (B92270) can be included to neutralize the HCl byproduct.

• Extraction:

  • After the reaction is complete (typically a few minutes), add water and a nonpolar solvent such as hexane or heptane.

  • Vortex the mixture to extract the fatty acid methyl ester into the organic layer.

  • Allow the layers to separate and carefully transfer the upper organic layer to a clean vial.

  • Dry the organic layer over anhydrous sodium sulfate.

• GC-MS Analysis:

  • Inject an aliquot of the hexane solution into the GC-MS system.

  • Use a suitable capillary column for fatty acid analysis (e.g., a polar column like those with a polyethylene (B3416737) glycol stationary phase).

  • The temperature program should be optimized to separate the methyl ester of 8(Z),11(Z),14(Z)-eicosatrienoic acid from other potential components.

  • The mass spectrometer can be operated in electron ionization (EI) mode, and spectra can be compared to a reference library for identification.

Data Presentation: Expected GC-MS Data for Methyl 8(Z),11(Z),14(Z)-eicosatrienoate

Parameter	Expected Value
Molecular Formula	C21H36O2
Molecular Weight	320.5 g/mol
GC Retention Time	Dependent on column and temperature program
Key MS Fragments (m/z)	320 (Molecular Ion), 289, 228, 150, 81, 67, 55

Note: The fragmentation pattern of polyunsaturated fatty acid methyl esters can be complex. The molecular ion may be weak or absent in EI-MS. Soft ionization techniques may be necessary to observe the molecular ion clearly.[4]

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC analysis of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride also benefits from derivatization, particularly to introduce a UV-absorbing chromophore for sensitive detection. Derivatization to phenacyl esters is a common and effective method.[5]

Experimental Protocol: Derivatization to Phenacyl Ester and HPLC-UV Analysis

• Derivatization:

  • Due to the high reactivity of the acyl chloride, it can be converted to its corresponding carboxylate salt by careful hydrolysis with a base (e.g., KOH).

  • The resulting fatty acid salt is then reacted with a phenacyl bromide derivative (e.g., p-bromophenacyl bromide) in the presence of a crown ether catalyst (e.g., 18-crown-6) in an aprotic solvent like acetonitrile (B52724).[5]

  • The reaction mixture is typically heated to ensure complete derivatization.

• HPLC Analysis:

  • Inject the reaction mixture directly or after a simple workup into the HPLC system.

  • Use a reversed-phase column (e.g., C18).

  • A gradient elution with a mobile phase consisting of acetonitrile and water is commonly employed to separate the phenacyl esters.

  • Detection is performed using a UV detector at a wavelength where the phenacyl group has strong absorbance (e.g., 254 nm).

Data Presentation: Expected HPLC Data for the Phenacyl Ester Derivative

Parameter	Expected Characteristics
Stationary Phase	C18 Reversed-Phase
Mobile Phase	Acetonitrile/Water Gradient
Detection	UV at ~254 nm
Elution Order	Generally, retention time increases with chain length and decreases with the number of double bonds.

Spectroscopic Analysis

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique for the characterization of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride.

Expected FTIR Spectral Features:

Functional Group	Wavenumber (cm⁻¹)	Description
C=O (Acyl Chloride)	~1800	Strong, sharp absorption, characteristic of the acyl chloride carbonyl stretch.
C=C-H (cis-alkene)	~3010	C-H stretching of the double bonds.
C=C	~1655	C=C stretching of the cis-double bonds.
CH₂, CH₃	2850-2960	C-H stretching of the aliphatic chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about the molecule.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

Protons	Chemical Shift (ppm)	Description
-CH=CH-	~5.4	Olefinic protons.
=CH-CH₂-CH=	~2.8	Bis-allylic protons.
-CH₂-C=O	~2.9	Protons alpha to the carbonyl group.
-CH₂-CH=	~2.1	Allylic protons.
-(CH₂)n-	1.2-1.4	Methylene protons of the aliphatic chain.
-CH₃	~0.9	Terminal methyl protons.

Expected ¹³C NMR Chemical Shifts (in CDCl₃):

Carbon	Chemical Shift (ppm)
C=O	~173
-CH=CH-	127-132
=CH-CH₂-CH=	~26
-CH₂-C=O	~45
-(CH₂)n-	22-32
-CH₃	~14

Biological Context and Signaling Pathway

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the activated form of dihomo-γ-linolenic acid (DGLA). DGLA is a key intermediate in the metabolism of omega-6 fatty acids and plays a significant role in inflammatory processes.

DGLA can be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce anti-inflammatory eicosanoids, such as prostaglandin (B15479496) E₁ (PGE₁) and 15-hydroxyeicosatrienoic acid (15-HETrE).[1] Furthermore, DGLA competes with arachidonic acid (AA) for the same enzymes, thereby reducing the synthesis of pro-inflammatory mediators derived from AA, such as prostaglandin E₂ (PGE₂) and leukotrienes.[6]

Metabolic pathway of Dihomo-γ-linolenic Acid (DGLA).

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the analysis of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride.

Workflow for analysis of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

References

• 1. Page loading... [guidechem.com]
• 2. Oxalyl chloride - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. jeol.com [jeol.com]
• 5. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aocs.org [aocs.org]

Application Notes and Protocols for the Mass Spectrometry of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, the acyl chloride derivative of dihomo-γ-linolenic acid (DGLA), is a reactive compound used in the synthesis of various lipid molecules. As DGLA is a key precursor to anti-inflammatory eicosanoids, the analysis of its derivatives is crucial in drug development and lipidomics research.[1][2] This document provides detailed application notes and protocols for the mass spectrometric analysis of common products derived from 8(Z),11(Z),14(Z)-eicosatrienoyl chloride, including esters and amides.

Mass Spectrometry of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride Products: An Overview

Due to its high reactivity, 8(Z),11(Z),14(Z)-eicosatrienoyl chloride is typically analyzed in the form of its more stable reaction products. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the primary techniques employed for the identification and quantification of these derivatives.[3]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is well-suited for the analysis of volatile and thermally stable derivatives, such as fatty acid methyl esters (FAMEs).[3][4][5][6] Derivatization of DGLA and its products to FAMEs is a common strategy to improve chromatographic separation and produce characteristic fragmentation patterns upon electron ionization (EI).[3][4][5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): LC-MS/MS is a powerful tool for the analysis of a broader range of DGLA derivatives, including less volatile and more complex molecules like N-acylethanolamines and prostaglandins (B1171923), directly from biological matrices with minimal sample preparation.[7][8] Multiple reaction monitoring (MRM) mode provides high sensitivity and specificity for quantitative studies.[9][10]

Quantitative Data Presentation

The following tables summarize representative mass spectrometric data for common products of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride.

Table 1: Representative GC-MS Data for 8,11,14-Eicosatrienoic Acid Methyl Ester (DGLA-ME)

Parameter	Value	Reference
Molecular Ion [M]+	m/z 320.5	[11][12][13]
Key Fragment Ions (m/z)	74 (McLafferty rearrangement), 81, 95, 109, 123, 137, 151, 165, 179, 193, 207, 221, 235, 249, 263, 277, 291, 305	[11][14]
Base Peak	m/z 74	[11]

Table 2: Representative LC-MS/MS Parameters for Selected DGLA Derivatives

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dihomo-γ-linolenic acid (DGLA)	305.2	261.2	15
Prostaglandin (B15479496) E1 (PGE1)	353.2	317.2	20
N-Dihomo-γ-linolenoylethanolamine	348.3	62.1	25

Note: Collision energies are instrument-dependent and require optimization.

Experimental Protocols

Protocol 1: GC-MS Analysis of 8(Z),11(Z),14(Z)-Eicosatrienoic Acid Methyl Ester

This protocol details the conversion of DGLA or its simple esters to the corresponding methyl ester for GC-MS analysis.

1. Sample Preparation and Derivatization (Acid-Catalyzed Methylation):

• To a sample containing DGLA or its derivatives in a glass tube, add 2 mL of 2% sulfuric acid in methanol.

• Add an appropriate internal standard (e.g., heptadecanoic acid methyl ester).

• Cap the tube tightly and heat at 80°C for 1 hour.

• After cooling, add 1 mL of saturated NaCl solution and 1 mL of hexane (B92381).

• Vortex thoroughly and centrifuge to separate the layers.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

2. GC-MS Parameters:

• GC System: Agilent 7890B or equivalent

• Column: DB-23 (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent polar capillary column.

• Injector: Split/splitless, 250°C, split ratio 20:1.

• Oven Program: Initial temperature 100°C, hold for 2 min, ramp to 240°C at 5°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS System: Agilent 5977B or equivalent single quadrupole mass spectrometer.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-550.

Protocol 2: LC-MS/MS Analysis of DGLA and its Metabolites

This protocol is suitable for the direct analysis of DGLA and its enzymatic products like prostaglandins from biological fluids or cell culture media.[10]

1. Sample Preparation (Protein Precipitation): [15]

• To 100 µL of plasma or cell culture supernatant in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard (e.g., d4-PGE1).

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Parameters: [10]

• LC System: Shimadzu Nexera X2 or equivalent UHPLC system.[10]

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start with 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and re-equilibrate at 30% B for 3 minutes.

• Flow Rate: 0.4 mL/min.

• MS System: Triple quadrupole mass spectrometer (e.g., Sciex 6500+).

• Ion Source: Electrospray Ionization (ESI), negative mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM).

Visualizations

DGLA Metabolic Pathway

Dihomo-γ-linolenic acid is a crucial intermediate in the metabolism of omega-6 fatty acids. It can be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce bioactive eicosanoids.[1][2][16][17] The COX pathway leads to the formation of 1-series prostaglandins, such as the anti-inflammatory and vasodilatory prostaglandin E1 (PGE1).[1][2][18] The LOX pathway can convert DGLA to 15-hydroxyeicosatrienoic acid (15-HETrE), which also possesses anti-inflammatory properties.[1][2]

Caption: Metabolic conversion of DGLA to bioactive eicosanoids.

Experimental Workflow for GC-MS Analysis

The following diagram illustrates the general workflow for the analysis of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride products by GC-MS, which involves the derivatization of the analyte to a fatty acid methyl ester (FAME).

Caption: Workflow for GC-MS analysis of DGLA derivatives.

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]
• 5. researchgate.net [researchgate.net]
• 6. Leibniz Institute DSMZ: Cellular Fatty Acids [dsmz.de]
• 7. Liquid chromatography-tandem mass spectrometry analysis of free and esterified fatty acid N-acyl ethanolamines in plasma and blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. lcms.cz [lcms.cz]
• 10. LC-MS/MS analysis of plasma polyunsaturated fatty acids in type 2 diabetic patients after insulin analog initiation therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 8,11,14-Eicosatrienoic acid, methyl ester | C21H36O2 | CID 5366854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 8,11,14-Eicosatrienoic acid, methyl ester [webbook.nist.gov]
• 13. 8,11,14-Eicosatrienoic acid, methyl ester [webbook.nist.gov]
• 14. catalog.lib.kyushu-u.ac.jp [catalog.lib.kyushu-u.ac.jp]
• 15. The NFDI4Microbiota Knowledge Base [knowledgebase.nfdi4microbiota.de]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Determination of Prostaglandin E1 in dog plasma using liquid chromatography-tandem mass spectrometry and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental In Vivo Use of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the activated acyl chloride form of Dihomo-γ-linolenic acid (DGLA), an omega-6 polyunsaturated fatty acid. While direct in vivo studies utilizing the acyl chloride are not extensively documented, it is presumed to serve as a reactive precursor that would be rapidly hydrolyzed to DGLA in an aqueous biological environment. Therefore, the in vivo applications and biological effects are attributed to DGLA.

DGLA has demonstrated significant potential in modulating inflammatory processes and cellular functions associated with chronic diseases.[1][2] In vivo studies have particularly highlighted its anti-atherogenic properties.[3][4] DGLA is a precursor to anti-inflammatory eicosanoids, such as prostaglandin (B15479496) E1 (PGE1) and 15-(S)-hydroxy-8,11,13-eicosatrienoic acid (15-HETrE), and it can compete with arachidonic acid (ARA), thereby reducing the production of pro-inflammatory mediators.[1][2]

These application notes provide an overview of the potential in vivo uses of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, focusing on the biological activities of its corresponding fatty acid, DGLA. Detailed protocols for key experiments and data presentation are included to guide researchers in designing and executing their studies.

Potential In Vivo Applications

• Atherosclerosis Research: Based on studies with DGLA, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride can be explored for its potential to attenuate the development and progression of atherosclerosis. In vivo models, such as apolipoprotein E (ApoE) deficient mice, have shown that DGLA can reduce plaque formation.[3]

• Inflammatory Conditions: DGLA's role in the biosynthesis of anti-inflammatory mediators suggests its utility in studying and potentially mitigating various inflammatory conditions.[1]

• Cancer Research: Some studies suggest that DGLA and its metabolites may possess anti-proliferative properties and could be investigated for their potential in cancer therapy.[2]

Quantitative Data Summary

The following table summarizes the quantitative findings from a key in vivo study on the effects of DGLA in an animal model of atherosclerosis.

Table 1: Effects of DGLA on Atherosclerosis in ApoE-/- Mice

Parameter	Control Group	DGLA-Treated Group	Percentage Change	Reference
Plaque Area (% of Aortic Surface)	25.4 ± 2.1	16.8 ± 1.9	↓ 33.9%	[3]
Macrophage Infiltration in Plaques (%)	15.2 ± 1.7	9.8 ± 1.5	↓ 35.5%	[3]
Collagen Content in Plaques (%)	35.1 ± 3.2	48.2 ± 4.1	↑ 37.3%	[3]

Data are presented as mean ± SEM.

Experimental Protocols

Protocol 1: Evaluation of Anti-Atherosclerotic Effects in ApoE-/- Mice

This protocol outlines the methodology for assessing the in vivo effects of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (as a source of DGLA) on the development of atherosclerosis in a murine model.

1. Animal Model and Diet:

• Use male Apolipoprotein E-deficient (ApoE-/-) mice, 6-8 weeks of age.
• House animals in a temperature- and light-controlled environment with ad libitum access to food and water.
• After a one-week acclimatization period, feed the mice a high-fat "Western" diet (e.g., 21% fat by weight, 0.15% cholesterol) to induce atherosclerosis.

2. Administration of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride:

• Note: Due to its reactivity, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride should be handled with care and freshly prepared for administration. It is likely to be hydrolyzed to DGLA upon administration.
• Prepare a stock solution of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride in a suitable vehicle (e.g., ethanol) and then dilute in a carrier oil (e.g., corn oil) for administration.
• Divide mice into a control group receiving the vehicle only and a treatment group receiving the compound.
• Administer the compound or vehicle daily via oral gavage for a period of 12-16 weeks. A typical dose for DGLA in previous studies has been in the range of 300 mg/kg body weight.

3. Assessment of Atherosclerosis:

• At the end of the treatment period, euthanize the mice and perfuse the vascular system with phosphate-buffered saline (PBS) followed by a fixative (e.g., 4% paraformaldehyde).
• Dissect the entire aorta from the heart to the iliac bifurcation.
• En face analysis: Open the aorta longitudinally, stain with Oil Red O to visualize lipid-rich plaques, and quantify the plaque area as a percentage of the total aortic surface area using image analysis software.
• Histological analysis: Embed the aortic root in OCT compound, and collect serial cryosections. Stain sections with Hematoxylin and Eosin (H&E) for general morphology, Oil Red O for lipid deposition, Masson's trichrome for collagen content, and specific antibodies for macrophage infiltration (e.g., anti-CD68).

4. Data Analysis:

• Perform statistical analysis using an appropriate test (e.g., Student's t-test or ANOVA) to compare the plaque area, lipid content, collagen content, and macrophage infiltration between the control and treated groups.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the metabolic pathway of DGLA and a typical experimental workflow for in vivo studies.

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihomo-γ-linolenic acid inhibits several key cellular processes associated with atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. core.ac.uk [core.ac.uk]

Application of DGLA Derivatives in Atherosclerosis Models: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Dihomo-γ-linolenic acid (DGLA) is an omega-6 polyunsaturated fatty acid that has demonstrated significant potential in the prevention and treatment of atherosclerosis.[1][2] Unlike its downstream metabolite arachidonic acid (AA), which is a precursor to pro-inflammatory eicosanoids, DGLA is primarily converted into anti-inflammatory and anti-proliferative metabolites.[3][4] This document provides detailed application notes on the therapeutic potential of DGLA and its derivatives in atherosclerosis, along with protocols for key experimental models.

Application Notes: Therapeutic Potential of DGLA in Atherosclerosis

DGLA and its derivatives exert their anti-atherosclerotic effects through a multi-faceted approach, targeting key cellular and molecular events in the pathogenesis of atherosclerosis.[1][5] Supplementation with DGLA has been shown to reduce atherosclerotic plaque burden and lipid content in animal models.[1][5]

Key Mechanisms of Action:

• Anti-inflammatory Effects: DGLA is metabolized by cyclooxygenase (COX) enzymes to produce prostaglandin (B15479496) E1 (PGE1), an eicosanoid with potent anti-inflammatory properties.[3][4][6] DGLA also competes with arachidonic acid (AA) for the same enzymes, thereby reducing the production of pro-inflammatory 2-series prostaglandins (B1171923) and 4-series leukotrienes.[5]

• Inhibition of Monocyte Migration: DGLA attenuates chemokine-driven migration of monocytes, a critical step in the initiation of atherosclerotic lesions.[1][7] Specifically, it has been shown to inhibit migration induced by monocyte chemoattractant protein-1 (MCP-1).[1]

• Reduction of Foam Cell Formation: DGLA inhibits the transformation of macrophages into foam cells by reducing the uptake of modified low-density lipoprotein (LDL).[1][7] This is achieved by downregulating the expression of key scavenger receptors, including SR-A and CD36.[1][8]

• Promotion of Cholesterol Efflux: DGLA stimulates the removal of cholesterol from foam cells, a process known as cholesterol efflux.[1][8]

• Inhibition of Vascular Smooth Muscle Cell (VSMC) Proliferation: DGLA and its metabolite PGE1 can inhibit the proliferation and migration of vascular smooth muscle cells, which contribute to the fibrous cap of atherosclerotic plaques.[1][4]

• Modulation of Endothelial Cell Function: DGLA has been observed to attenuate the proliferation of endothelial cells.[1][7]

• Improvement of Mitochondrial Bioenergetics: DGLA can improve the mitochondrial function in macrophages by decreasing proton leak.[1][8]

Quantitative Data Summary

The following tables summarize quantitative data from studies investigating the effects of DGLA in atherosclerosis models.

Table 1: In Vitro Effects of DGLA on Cellular Processes in Atherosclerosis

Cell Type	Treatment	Key Finding	Quantitative Change	Reference
THP-1 Monocytes	50 µM DGLA	Inhibition of MCP-1 driven migration	p = 0.005	[1]
THP-1 Macrophages	50 µM DGLA	Attenuation of Dil-labeled oxLDL uptake	p = 0.003	[9]
Human Umbilical Vein Endothelial Cells (HUVEC)	DGLA	Attenuation of proliferation	p = 0.001	[1]

Table 2: In Vivo Effects of DGLA in ApoE-deficient Mice Models of Atherosclerosis

Mouse Model	Treatment	Duration	Key Finding	Quantitative Change	Reference
ApoE-deficient mice (normal diet)	0.5% DGLA in diet	6 months	Prevention of atherosclerosis	Significantly lower lesion area	[6]
ApoE-deficient mice (high-cholesterol diet)	0.5% DGLA in diet	1 month	Prevention of atherosclerosis	Significantly lower lesion area	[6]

Experimental Protocols

1. In Vitro Monocyte Migration Assay

This protocol is designed to assess the effect of DGLA on chemokine-induced monocyte migration.

• Cell Culture: Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and antibiotics.

• Treatment: Pre-incubate THP-1 monocytes with DGLA (e.g., 50 µM) or vehicle control for 3 hours.

• Migration Assay:

  • Use a transwell insert system (e.g., 8 µm pore size).

  • Add chemoattractant (e.g., 20 ng/ml MCP-1) to the lower chamber.

  • Add the pre-treated THP-1 monocytes to the upper chamber.

  • Incubate for a sufficient time to allow migration (e.g., 3 hours).

• Quantification:

  • Remove non-migrated cells from the top of the insert.

  • Fix and stain the migrated cells on the bottom of the insert.

  • Count the number of migrated cells under a microscope.

  • Express the results as a percentage of the total input cells.[7]

2. In Vitro Foam Cell Formation Assay

This protocol evaluates the impact of DGLA on macrophage foam cell formation.

• Macrophage Differentiation: Differentiate THP-1 monocytes into macrophages by treating with phorbol (B1677699) 12-myristate 13-acetate (PMA) for 48-72 hours.

• Treatment: Pre-treat the differentiated macrophages with DGLA or vehicle control for 24 hours.

• Lipid Loading: Incubate the treated macrophages with modified LDL (e.g., oxidized LDL or acetylated LDL) for 24-48 hours to induce foam cell formation.

• Staining and Visualization:

  • Fix the cells with 4% paraformaldehyde.

  • Stain intracellular lipids with Oil Red O.

  • Visualize and quantify the lipid accumulation using microscopy and image analysis software.

3. In Vivo Atherosclerosis Model in ApoE-deficient Mice

This protocol describes the induction of atherosclerosis and treatment with DGLA in a widely used animal model.

• Animal Model: Use Apolipoprotein E (ApoE)-deficient mice, which are genetically predisposed to developing atherosclerosis.

• Diet and Treatment:

  • Feed the mice a high-cholesterol diet to accelerate atherosclerosis development.

  • Supplement the diet with DGLA (e.g., 0.5% w/w) or a vehicle control.[6]

  • The treatment duration can vary, for example, from 1 to 6 months.[6]

• Assessment of Atherosclerosis:

  • At the end of the treatment period, euthanize the mice and perfuse the aorta.

  • Dissect the aorta and stain with Oil Red O to visualize atherosclerotic lesions.

  • Quantify the lesion area using image analysis software.

  • Perform histological analysis of the aortic root to assess plaque composition.

  • Measure plasma lipid levels (total cholesterol, LDL, HDL, triglycerides).

Visualizations

Caption: DGLA Metabolism and Anti-inflammatory Signaling.

Caption: Experimental Workflow for DGLA in Atherosclerosis.

Caption: Cellular Mechanisms of DGLA in Atherosclerosis.

References

• 1. Dihomo-γ-linolenic acid inhibits several key cellular processes associated with atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bhf.org.uk [bhf.org.uk]
• 3. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Anti-atherosclerotic effects of dihomo-gamma-linolenic acid in ApoE-deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Dihomo-γ-linolenic acid inhibits several key cellular processes associated with atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying the Anti-inflammatory Effects of Synthetic DGLA Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihomo-γ-linolenic acid (DGLA) is an omega-6 polyunsaturated fatty acid that has garnered significant interest for its anti-inflammatory properties. DGLA is metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce anti-inflammatory eicosanoids, primarily prostaglandin (B15479496) E1 (PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE).[1][2] These metabolites can suppress inflammation, making DGLA and its derivatives promising candidates for therapeutic development. Furthermore, DGLA competes with arachidonic acid (AA) for the same enzymes, thereby reducing the production of pro-inflammatory prostaglandins (B1171923) and leukotrienes.[2]

Synthetic DGLA esters (e.g., ethyl or methyl esters) offer potential advantages over the free fatty acid in terms of stability and delivery. These application notes provide detailed protocols for researchers to investigate the anti-inflammatory effects of synthetic DGLA esters in both in vitro and in vivo models.

Data Presentation

The following tables summarize quantitative data on the effects of DGLA and its esters on key inflammatory markers.

Table 1: In Vitro Effects of DGLA Ethyl Ester on Pro-inflammatory Cytokine Production in LPS-Stimulated RAW264.7 Macrophages

Treatment	TNF-α (% of LPS control)	IL-6 (% of LPS control)	IL-1β (% of LPS control)
LPS (100 ng/mL)	100	100	100
LPS + DGLA Ethyl Ester (10 µM)	~85	~70	Not significantly altered
LPS + DGLA Ethyl Ester (50 µM)	~70	~50	Not significantly altered
LPS + DGLA Ethyl Ester (100 µM)	~60	~40	Not significantly altered

Data are estimations based on graphical representations in the cited literature and are intended for comparative purposes.

Table 2: Inhibitory Activity of DGLA and Related Compounds on COX and LOX Enzymes

Compound	Enzyme	IC50 Value	Reference
DGLA	COX-1	Not widely reported	-
DGLA	COX-2	Not widely reported	-
DGLA	5-LOX	Potent inhibitor (specific IC50 varies)	[3]
Celecoxib (Control)	COX-2	~0.07 µM	[3]
Zileuton (Control)	5-LOX	~0.25 µM	[3]

Note: Specific IC50 values for DGLA's direct inhibition of COX enzymes are not consistently reported in the literature, as its primary anti-inflammatory mechanism is through the production of anti-inflammatory metabolites and competition with arachidonic acid.

Signaling Pathways and Experimental Workflows

DGLA Metabolism and Anti-inflammatory Signaling

Caption: Metabolic pathway of synthetic DGLA esters and their anti-inflammatory effects.

In Vitro Experimental Workflow

Caption: Workflow for in vitro assessment of anti-inflammatory effects of DGLA esters.

Experimental Protocols

Protocol 1: In Vitro Anti-inflammatory Activity in Macrophages

Objective: To evaluate the effect of synthetic DGLA esters on the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW264.7 murine macrophage cell line (or THP-1 human monocytic cell line)

• DMEM or RPMI-1640 cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Synthetic DGLA ester (e.g., Dihomo-γ-Linolenic Acid ethyl ester)

• Lipopolysaccharide (LPS) from E. coli

• Phosphate Buffered Saline (PBS)

• ELISA kits for TNF-α, IL-6, and IL-1β

• 96-well cell culture plates

Procedure:

• Cell Culture:

  • Culture RAW264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

  • Seed the cells in 96-well plates at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Preparation of DGLA Ester Solution:

  • Dissolve the synthetic DGLA ester in a suitable solvent (e.g., ethanol) to prepare a stock solution.

  • Further dilute the stock solution in the cell culture medium to achieve the desired final concentrations (e.g., 10, 50, 100 µM). Ensure the final solvent concentration is non-toxic to the cells (typically <0.1%).

• Treatment:

  • Remove the old medium from the cells and replace it with fresh medium containing the various concentrations of the synthetic DGLA ester.

  • Include a vehicle control (medium with the solvent).

  • Pre-incubate the cells with the DGLA ester for 2-4 hours.

• Induction of Inflammation:

  • After pre-incubation, add LPS to the wells to a final concentration of 100 ng/mL to induce an inflammatory response.

  • Include a control group of cells treated with DGLA ester but without LPS stimulation.

  • Incubate the plates for 24 hours.

• Sample Collection and Analysis:

  • After incubation, centrifuge the plates and collect the cell culture supernatant.

  • Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

Protocol 2: Measurement of DGLA Metabolites (PGE1 and 15-HETrE)

Objective: To quantify the production of the anti-inflammatory metabolites PGE1 and 15-HETrE by cells treated with synthetic DGLA esters.

Materials:

• Cell culture supernatant from Protocol 1

• PGE1 ELISA kit

• LC-MS/MS system

• Internal standards for 15-HETrE

Procedure for PGE1 Measurement (ELISA):

• Use the cell culture supernatants collected in Protocol 1.

• Follow the protocol provided with the commercial PGE1 ELISA kit.[4][5][6][7]

• Briefly, this involves adding standards and samples to an antibody-coated plate, followed by the addition of a conjugated secondary antibody and substrate.

• Measure the absorbance and calculate the PGE1 concentration based on the standard curve.

Procedure for 15-HETrE Measurement (LC-MS/MS):

• Sample Preparation:

  • To 1 mL of cell culture supernatant, add an internal standard (e.g., deuterated 15-HETrE).

  • Perform a solid-phase extraction (SPE) or liquid-liquid extraction to isolate the lipid fraction.

  • Evaporate the solvent and reconstitute the sample in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the sample into an LC-MS/MS system equipped with a suitable column (e.g., C18).

  • Use a gradient elution program to separate the analytes.

  • Detect 15-HETrE using multiple reaction monitoring (MRM) in negative ion mode.

  • Quantify the concentration of 15-HETrE by comparing its peak area to that of the internal standard.[8][9][10]

Protocol 3: In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema)

Objective: To assess the in vivo anti-inflammatory efficacy of synthetic DGLA esters in a rat or mouse model of acute inflammation.

Materials:

• Male Wistar rats (180-220 g) or Swiss albino mice (20-25 g)

• Synthetic DGLA ester

• Carrageenan solution (1% w/v in sterile saline)

• Vehicle (e.g., corn oil or a suitable emulsion)

• Indomethacin (positive control)

• Plethysmometer

Procedure:

• Animal Acclimatization and Grouping:

  • Acclimatize the animals for at least one week before the experiment.

  • Divide the animals into groups (n=6-8 per group): Vehicle control, DGLA ester treated (different doses), and positive control (Indomethacin, e.g., 10 mg/kg).

• Drug Administration:

  • Administer the synthetic DGLA ester (e.g., 100, 200 mg/kg) or vehicle orally (p.o.) or intraperitoneally (i.p.).

  • Administer Indomethacin to the positive control group.

• Induction of Edema:

  • One hour after drug administration, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each animal.[11][12][13]

• Measurement of Paw Edema:

  • Measure the paw volume of each animal using a plethysmometer immediately before the carrageenan injection (0 hours) and at 1, 2, 3, and 4 hours post-injection.

• Data Analysis:

  • Calculate the percentage of inhibition of edema for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test).

References

• 1. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Natural product-driven dual COX-LOX inhibitors: Overview of recent studies on the development of novel anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PGE1(Prostaglandin E1) ELISA Kit [elkbiotech.com]
• 5. labrecon.in [labrecon.in]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. content.abcam.com [content.abcam.com]
• 8. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative determination of 12-hydroxyeicosatetraenoic acids by chiral liquid chromatography tandem mass spectrometry in a murine atopic dermatitis model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative measurement of 5-, 12-, and 15-hydroxyeicosatetraenoic acid together with 12-hydroxyheptadecatrienoic acid by stable isotope dilution gas chromatography-negative ion chemical ionization-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]

Application Notes and Protocols: 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride as a Chemical Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the activated form of dihomo-γ-linolenic acid (DGLA), an omega-6 fatty acid that is a precursor to a variety of signaling molecules, including prostaglandins (B1171923) of series 1 (e.g., PGE1) and thromboxanes. As a reactive acyl chloride, this compound can be utilized as a chemical probe to covalently modify proteins and other biomolecules. This allows for the investigation of protein acylation, the identification of novel protein targets of this fatty acid, and the exploration of its role in cellular signaling pathways. The introduction of the eicosatrienoyl group can influence protein localization, stability, and protein-protein interactions. These application notes provide an overview of the potential uses of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride as a chemical probe and detailed protocols for its application in research settings.

Chemical Properties and Handling

Proper handling and storage of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride are critical due to its reactivity.

Property	Value
Molecular Formula	C20H33ClO
Molecular Weight	324.93 g/mol
CAS Number	126104-52-7
Appearance	Liquid
Purity	>99%
Storage	Store at -20°C or below in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to prevent hydrolysis and oxidation.
Handling	Handle in a fume hood using appropriate personal protective equipment (gloves, safety glasses). It is highly reactive with water and other nucleophiles. Use anhydrous solvents for all stock solutions and reactions.

Applications

As a chemical probe, 8(Z),11(Z),14(Z)-eicosatrienoyl chloride can be employed in several research applications:

• Identification of Acylated Proteins: By treating cell lysates or purified protein mixtures with the probe, researchers can identify proteins that are susceptible to acylation by the eicosatrienoyl group. Subsequent analysis by mass spectrometry can reveal the specific sites of modification.

• Functional Studies of Protein Acylation: Covalent modification of a target protein with the eicosatrienoyl moiety can be used to study the functional consequences of this post-translational modification. This may include alterations in enzyme activity, protein-protein interactions, or subcellular localization.

• Development of Activity-Based Probes: By incorporating a reporter tag (e.g., an alkyne or azide (B81097) for click chemistry) into the fatty acid backbone, this probe can be adapted for activity-based protein profiling (ABPP) to identify enzymes involved in fatty acid metabolism.

• Investigation of Signaling Pathways: While the acyl chloride itself is not a signaling molecule, its parent fatty acid, DGLA, is a key player in lipid signaling. Identifying proteins that are acylated by this probe can provide insights into the downstream targets and regulatory mechanisms of DGLA-mediated signaling.

Experimental Protocols

Protocol 1: In Vitro Acylation of a Complex Protein Mixture (Cell Lysate)

This protocol describes the non-specific acylation of proteins in a cell lysate to identify potential targets of eicosatrienoylation.

Materials:

• Cells of interest

• Lysis buffer (e.g., RIPA buffer without nucleophilic components like DTT or β-mercaptoethanol)

• Protease inhibitor cocktail

• 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride

• Anhydrous DMSO

• BCA protein assay kit

• SDS-PAGE reagents

• Coomassie stain or silver stain

Procedure:

• Cell Lysis: Harvest cells and lyse them in a suitable lysis buffer containing a protease inhibitor cocktail on ice.

• Protein Quantification: Centrifuge the lysate to pellet cell debris and collect the supernatant. Determine the protein concentration of the supernatant using a BCA assay.

• Probe Preparation: Prepare a fresh stock solution of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride in anhydrous DMSO (e.g., 10 mM).

• Acylation Reaction: In a microcentrifuge tube, dilute the cell lysate to a final concentration of 1-2 mg/mL. Add the 8(Z),11(Z),14(Z)-eicosatrienoyl chloride stock solution to a final concentration of 100 µM. As a negative control, add an equivalent volume of anhydrous DMSO to a separate aliquot of the lysate.

• Incubation: Incubate the reaction mixture at room temperature for 1 hour with gentle agitation.

• Quenching: Quench the reaction by adding a sample buffer containing a reducing agent (e.g., Laemmli buffer with β-mercaptoethanol).

• SDS-PAGE Analysis: Separate the proteins by SDS-PAGE. Visualize the protein bands by Coomassie or silver staining to observe any shifts in molecular weight or changes in banding patterns.

Protocol 2: Identification of Acylated Proteins by Mass Spectrometry

This protocol outlines the steps for identifying proteins acylated with 8(Z),11(Z),14(Z)-eicosatrienoyl chloride using a bottom-up proteomics approach.

Materials:

• Acylated protein sample (from Protocol 1)

• SDS-PAGE gel

• In-gel digestion kit (containing trypsin)

• Acetonitrile (B52724) (ACN)

• Trifluoroacetic acid (TFA)

• Formic acid (FA)

• C18 spin tips for peptide cleanup

• LC-MS/MS instrument

Procedure:

• In-Gel Digestion: Excise the entire lane from the SDS-PAGE gel corresponding to the acylated sample. Cut the gel into small pieces and perform in-gel digestion with trypsin according to the manufacturer's protocol. This will digest the proteins into smaller peptides.

• Peptide Extraction: Extract the tryptic peptides from the gel pieces using a series of washes with solutions of increasing acetonitrile concentration.

• Peptide Cleanup: Pool the peptide extracts, dry them in a vacuum centrifuge, and desalt the peptides using C18 spin tips.

• LC-MS/MS Analysis: Reconstitute the cleaned peptides in a solution of 0.1% formic acid in water. Analyze the peptide mixture by LC-MS/MS. The mass spectrometer should be configured to perform data-dependent acquisition to fragment the most abundant peptides.

• Data Analysis: Search the acquired MS/MS spectra against a protein database using a search engine (e.g., Mascot, Sequest, or MaxQuant). Specify the mass of the eicosatrienoyl modification (+289.25 Da) as a variable modification on nucleophilic amino acid residues (e.g., lysine, serine, threonine, tyrosine, cysteine).

• Target Identification: Identify proteins that are confidently identified with the eicosatrienoyl modification. The MS/MS spectra of the modified peptides should be manually inspected to confirm the site of acylation.

Hypothetical Quantitative Data

The following table represents hypothetical data from a proteomic experiment to identify proteins acylated by 8(Z),11(Z),14(Z)-eicosatrienoyl chloride in a cancer cell line.

Protein ID	Gene Name	Fold Change (Acylated vs. Control)	p-value	Putative Function
P04049	ANXA1	5.2	0.001	Anti-inflammatory, membrane trafficking
P60709	ACTB	3.8	0.005	Cytoskeletal structure
P10809	HSP90B1	2.5	0.012	Protein folding and stability
Q06830	VIME	4.1	0.003	Intermediate filament, cell motility

Visualizations

Caption: Experimental workflow for the identification of acylated proteins.

Caption: Simplified signaling pathway of DGLA metabolism to PGE1.

Conclusion

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a valuable chemical probe for the study of protein acylation. The protocols provided here offer a framework for identifying protein targets and investigating the functional consequences of this modification. The insights gained from such studies can contribute to a deeper understanding of the roles of DGLA and its metabolites in health and disease, potentially uncovering new therapeutic targets for drug development.

Application Notes and Protocols for the Synthesis of Novel Bioactive Lipids from Dihomo-γ-linolenic Acid (DGLA)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis and evaluation of novel bioactive lipids derived from dihomo-γ-linolenic acid (DGLA). DGLA is a polyunsaturated fatty acid that serves as a precursor to a range of potent signaling molecules with significant therapeutic potential, particularly in the context of inflammation and cell proliferation.[1][2] This document outlines enzymatic and chemical approaches to generate both known and novel DGLA derivatives and provides methodologies for their purification, characterization, and biological assessment.

Introduction to DGLA and its Bioactive Metabolites

Dihomo-γ-linolenic acid (DGLA; 20:3n-6) is an omega-6 fatty acid that occupies a critical juncture in the eicosanoid synthesis pathway.[1] It is produced from γ-linolenic acid (GLA) via elongation and can be further metabolized to arachidonic acid (AA).[3] However, DGLA itself is a substrate for several key enzyme families, leading to the production of bioactive lipids with distinct physiological effects, often contrasting with those derived from AA. The primary enzymatic pathways involved in DGLA metabolism are:

• Cyclooxygenase (COX) Pathway: COX-1 and COX-2 enzymes convert DGLA to prostaglandin (B15479496) G1 (PGG1), which is then rapidly converted to prostaglandin H1 (PGH1). PGH1 serves as the precursor for the 1-series prostaglandins (B1171923), such as prostaglandin E1 (PGE1).[1][4][5][6] PGE1 is known for its anti-inflammatory, vasodilatory, and anti-proliferative properties.[1][7]

• Lipoxygenase (LOX) Pathway: Lipoxygenases, such as 15-lipoxygenase (15-LOX), metabolize DGLA to form hydroxy fatty acids. A key product is 15-hydroxy-8,11,13-eicosatrienoic acid (15-HETrE), which has demonstrated anti-inflammatory and anti-proliferative activities.[1][8][9]

• Cytochrome P450 (CYP) Pathway: CYP monooxygenases can also metabolize DGLA to produce various epoxides and hydroxides, further expanding the repertoire of DGLA-derived signaling molecules.

The balance between DGLA and AA, and their subsequent metabolism, is a critical determinant of the inflammatory state.[1] Shifting this balance towards the production of DGLA-derived mediators presents a promising strategy for the development of novel therapeutics for inflammatory diseases and certain cancers.[1][7]

Data Presentation: Quantitative Analysis of DGLA Metabolism

The following tables summarize key quantitative data related to the enzymatic conversion of DGLA and the bioactivity of its derivatives.

Table 1: Enzyme Kinetic Parameters for DGLA and AA Metabolism by Cyclooxygenases. [5][6]

Substrate	Enzyme	Km (µM)	Vmax (µmol/min/mg)
DGLA	COX-1	30 ± 4	10.8 ± 0.6
AA	COX-1	5.1 ± 0.8	21.2 ± 1.1
DGLA	COX-2	16 ± 2	19.5 ± 1.0
AA	COX-2	15 ± 2	22.1 ± 1.2

Table 2: Quantitative Yield of Prostaglandin E1 from DGLA.

Enzyme Source	Substrate Concentration	Product Yield (PGE1)	Reference
Purified Ovine COX-2	100 µM DGLA	~15-20% conversion	Estimated from[5]
Human Mononuclear Leukocytes	10 µg/mL DGLA	2.5 ng/10^6 cells	[10]

Table 3: Dose-Dependent Anti-Inflammatory Effects of 15-HETrE.

Cell Type	Inflammatory Stimulus	15-HETrE Concentration	Effect	Reference
Human Neutrophils	Cytokine-activated endothelium	1-10 µM	Inhibition of migration	[11]
Guinea Pig Epidermis	DHA-induced hyperproliferation	Topical application	Reversal of hyperplasia	[8]

Experimental Protocols

This section provides detailed protocols for the synthesis, purification, and analysis of DGLA-derived bioactive lipids.

Protocol 1: Enzymatic Synthesis of Prostaglandin E1 (PGE1) from DGLA using Purified COX-2

This protocol describes the in vitro synthesis of PGE1 from DGLA using purified cyclooxygenase-2.

Materials:

• Purified, recombinant human or ovine COX-2 enzyme

• Dihomo-γ-linolenic acid (DGLA)

• Arachidonic Acid (AA) - for comparison

• Reaction Buffer: 100 mM Tris-HCl, pH 8.0, containing 500 µM phenol (B47542) and 1 µM hematin

• Glutathione (GSH)

• Stop Solution: Acetonitrile with 1% formic acid

• Solid-Phase Extraction (SPE) C18 cartridges

• HPLC system with a C18 column

• LC-MS/MS system

Procedure:

• Enzyme Preparation: Reconstitute the purified COX-2 enzyme in the reaction buffer to a final concentration of 1-5 µg/mL. Pre-incubate the enzyme solution on ice for 10 minutes.

• Substrate Preparation: Prepare a stock solution of DGLA in ethanol (B145695) (e.g., 10 mM).

• Enzymatic Reaction:

  • In a reaction tube, add 1 mL of the reaction buffer.

  • Add GSH to a final concentration of 1 mM.

  • Add the DGLA stock solution to achieve the desired final concentration (e.g., 10-100 µM).

  • Initiate the reaction by adding the pre-incubated COX-2 enzyme solution.

  • Incubate the reaction mixture at 37°C for 10-20 minutes with gentle agitation.

• Reaction Termination: Stop the reaction by adding 2 volumes of the stop solution.

• Purification:

  • Solid-Phase Extraction (SPE):

    • Condition a C18 SPE cartridge with methanol (B129727) followed by water.

    • Load the reaction mixture onto the cartridge.

    • Wash the cartridge with water to remove salts and polar impurities.

    • Elute the prostaglandins with methyl formate (B1220265) or ethyl acetate (B1210297).

  • High-Performance Liquid Chromatography (HPLC):

    • Dry the eluted fraction under a stream of nitrogen and reconstitute in the HPLC mobile phase.

    • Inject the sample onto a C18 HPLC column.

    • Use an isocratic or gradient elution with a mobile phase such as acetonitrile/water/formic acid to separate PGE1.[12]

    • Monitor the elution profile at 210 nm and collect the fraction corresponding to the PGE1 peak.

• Analysis and Quantification:

  • Confirm the identity of the purified PGE1 using LC-MS/MS by comparing its retention time and mass spectrum with an authentic standard.

  • Quantify the yield of PGE1 using a calibrated standard curve.

Protocol 2: Enzymatic Synthesis of 15-HETrE from DGLA using Recombinant 15-Lipoxygenase

This protocol details the synthesis of 15-HETrE from DGLA using a recombinant 15-lipoxygenase enzyme.

Materials:

• Recombinant human 15-lipoxygenase-1 (15-LOX-1)

• Dihomo-γ-linolenic acid (DGLA)

• Reaction Buffer: 25 mM HEPES, pH 7.5, containing 0.01% Triton X-100

• Reducing Agent: Sodium borohydride (B1222165) (NaBH4)

• Extraction Solvent: Ethyl acetate

• HPLC system with a C18 column

• LC-MS/MS system

Procedure:

• Enzyme and Substrate Preparation:

  • Prepare a solution of recombinant 15-LOX-1 in the reaction buffer.

  • Prepare a stock solution of DGLA in ethanol.

• Enzymatic Reaction:

  • In a reaction vessel, combine the reaction buffer and the DGLA stock solution to the desired final concentration (e.g., 50-100 µM).

  • Initiate the reaction by adding the 15-LOX-1 enzyme solution.

  • Incubate at 37°C for 15-30 minutes.

• Reduction of Hydroperoxide:

  • Stop the enzymatic reaction and reduce the initially formed hydroperoxy-eicosatrienoic acid (15-HPETrE) to the more stable hydroxy derivative (15-HETrE) by adding a fresh solution of NaBH4 (final concentration ~0.1%).

  • Incubate for an additional 10 minutes at room temperature.

• Extraction and Purification:

  • Acidify the reaction mixture to pH 3-4 with dilute HCl.

  • Extract the lipids twice with an equal volume of ethyl acetate.

  • Pool the organic layers, wash with water, and dry over anhydrous sodium sulfate (B86663).

  • Evaporate the solvent under reduced pressure.

  • Purify the 15-HETrE from the residue using HPLC on a C18 column with a suitable mobile phase, such as a methanol/water/acetic acid gradient.[12]

• Analysis:

  • Confirm the structure and purity of the synthesized 15-HETrE using LC-MS/MS and by comparing its chromatographic and spectral properties with a known standard.

Protocol 3: Chemical Synthesis of a Novel DGLA Derivative: Dihomo-γ-linolenoyl Ethanolamide

This protocol provides a general method for the chemical synthesis of a novel DGLA amide, which can be adapted for the synthesis of other derivatives.

Materials:

• Dihomo-γ-linolenic acid (DGLA)

• Oxalyl chloride or thionyl chloride

• Ethanolamine (B43304)

• Triethylamine (TEA)

• Anhydrous dichloromethane (B109758) (DCM)

• Silica (B1680970) gel for column chromatography

Procedure:

• Activation of DGLA:

  • Dissolve DGLA in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0°C.

  • Slowly add oxalyl chloride (or thionyl chloride) to the solution to convert the carboxylic acid to the more reactive acyl chloride.

  • Stir the reaction at 0°C for 1-2 hours.

• Amide Formation:

  • In a separate flask, dissolve ethanolamine and TEA in anhydrous DCM.

  • Slowly add the freshly prepared DGLA acyl chloride solution to the ethanolamine solution at 0°C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Work-up and Purification:

  • Quench the reaction by adding water.

  • Separate the organic layer, wash with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to obtain the pure dihomo-γ-linolenoyl ethanolamide.

• Characterization:

  • Confirm the structure of the synthesized compound using NMR (¹H and ¹³C) and high-resolution mass spectrometry.

Protocol 4: In Vitro Bioactivity Assay - Inhibition of Inflammatory Cytokine Production

This protocol describes a cell-based assay to evaluate the anti-inflammatory activity of synthesized DGLA derivatives.

Materials:

• Human monocytic cell line (e.g., THP-1) or primary macrophages

• Lipopolysaccharide (LPS)

• Synthesized DGLA derivatives (e.g., PGE1, 15-HETrE, or novel amides)

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• ELISA kits for inflammatory cytokines (e.g., TNF-α, IL-6)

• Cell viability assay kit (e.g., MTT or PrestoBlue)

Procedure:

• Cell Culture and Differentiation:

  • Culture THP-1 monocytes in appropriate medium.

  • Differentiate the monocytes into macrophage-like cells by treating with phorbol (B1677699) 12-myristate 13-acetate (PMA) for 48 hours.

• Treatment:

  • Pre-treat the differentiated macrophages with various concentrations of the synthesized DGLA derivatives for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 100 ng/mL) for 6-24 hours to induce an inflammatory response. Include appropriate vehicle and positive controls.

• Cytokine Measurement:

  • Collect the cell culture supernatants.

  • Measure the concentration of inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatants using specific ELISA kits according to the manufacturer's instructions.

• Cell Viability:

  • Assess the viability of the cells after treatment using a standard cell viability assay to ensure that the observed effects on cytokine production are not due to cytotoxicity.

• Data Analysis:

  • Calculate the percentage inhibition of cytokine production for each concentration of the DGLA derivative compared to the LPS-stimulated control.

  • Determine the IC50 value (the concentration that causes 50% inhibition) for each compound.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key metabolic pathways of DGLA and the experimental workflows for the synthesis and analysis of its bioactive derivatives.

Caption: Metabolic pathways of Dihomo-γ-linolenic acid (DGLA).

Caption: Experimental workflow for enzymatic synthesis of DGLA derivatives.

Caption: Workflow for chemical synthesis of novel DGLA derivatives.

Conclusion

The methodologies and data presented in these application notes provide a robust framework for the synthesis and evaluation of novel bioactive lipids derived from DGLA. By leveraging both enzymatic and chemical synthesis strategies, researchers can generate a diverse library of DGLA derivatives for screening and development. The detailed protocols for synthesis, purification, and bioactivity assessment will facilitate the exploration of these compounds as potential therapeutic agents for a variety of diseases, particularly those with an inflammatory component. Further research into the structure-activity relationships of novel DGLA derivatives holds significant promise for the future of drug discovery.

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzymatic preparation and purification of prostaglandin E2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Linoleic acid - Wikipedia [en.wikipedia.org]
• 4. Purification of prostaglandin endoperoxide synthetase from bovine vesicular gland microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differential metabolism of dihomo-gamma-linolenic acid and arachidonic acid by cyclo-oxygenase-1 and cyclo-oxygenase-2: implications for cellular synthesis of prostaglandin E1 and prostaglandin E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. oipub.com [oipub.com]
• 7. researchgate.net [researchgate.net]
• 8. 15-hydroxyeicosatrienoic acid (15-HETrE) suppresses epidermal hyperproliferation via the modulation of nuclear transcription factor (AP-1) and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. 15-Hydroxyeicosatetraenoic acid inhibits neutrophil migration across cytokine-activated endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Solid-phase extraction and high-performance liquid chromatography analysis of lipoxygenase pathway products - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the stability and degradation of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, a critical reagent in various research and development applications. Due to its reactive nature, proper handling and awareness of its degradation pathways are crucial for obtaining reliable and reproducible experimental results.

Troubleshooting Guides and FAQs

This section addresses specific issues that users may encounter during their experiments with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low when using 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride. What are the potential causes?

A1: Low reaction yields can stem from several factors related to the stability of the acyl chloride:

• Hydrolysis: 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is highly susceptible to hydrolysis by atmospheric moisture or residual water in solvents and reagents. This hydrolysis converts the reactive acyl chloride to the less reactive 8(Z),11(Z),14(Z)-Eicosatrienoic acid, which will not participate in the desired acylation reaction. Acyl chlorides react readily with water to form the corresponding carboxylic acid and hydrochloric acid.[1]

• Oxidation: The polyunsaturated nature of the molecule makes it prone to oxidation, especially when exposed to air and light.[2][3][4] Oxidized byproducts can interfere with the reaction and complicate purification.

• Improper Storage: Storing the compound under suboptimal conditions (e.g., at room temperature, in the presence of air) will lead to degradation over time.

• Solvent Purity: Using solvents that are not anhydrous can lead to immediate hydrolysis of the acyl chloride.

Q2: I observe unexpected side products in my reaction mixture. What could they be?

A2: Unexpected side products are often the result of degradation. Common byproducts include:

• 8(Z),11(Z),14(Z)-Eicosatrienoic acid: The primary hydrolysis product.

• Oxidized Derivatives: A complex mixture of hydroperoxides, aldehydes, and other oxygenated species resulting from the oxidation of the double bonds.

• Anhydride: Self-condensation of the acyl chloride can occur, though this is generally less common than hydrolysis.

Q3: How can I assess the purity of my 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride before use?

A3: It is highly recommended to check the purity of the reagent before each use, especially if it has been stored for an extended period. Several analytical techniques can be employed:

• NMR Spectroscopy: ¹H NMR is a powerful tool to quickly assess the integrity of the acyl chloride. The presence of a carboxylic acid proton signal (typically a broad singlet between 10-12 ppm) indicates hydrolysis.

• FT-IR Spectroscopy: The acyl chloride should show a characteristic strong carbonyl (C=O) stretch around 1800 cm⁻¹. The appearance of a broad hydroxyl (-OH) band (around 2500-3300 cm⁻¹) and a shift in the carbonyl peak to a lower wavenumber (around 1700-1725 cm⁻¹) are indicative of hydrolysis to the carboxylic acid.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to separate and identify the acyl chloride from its degradation products. Derivatization to a more stable ester (e.g., methyl ester) may be necessary for robust analysis.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC can be used to separate the acyl chloride from the more polar carboxylic acid. However, the high reactivity of the acyl chloride with aqueous mobile phases makes this method challenging.[5] Derivatization with a suitable reagent prior to HPLC analysis can be a more reliable approach.[1][6]

Q4: What are the ideal storage conditions for 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride?

A4: To minimize degradation, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride should be stored under the following conditions:

• Temperature: Store at -20°C or lower.

• Atmosphere: Store under an inert atmosphere (e.g., argon or dry nitrogen) to prevent both hydrolysis and oxidation.

• Container: Use a tightly sealed glass vial with a Teflon-lined cap. Avoid plastic containers as they can leach impurities.

• Light: Protect from light by using an amber vial or by storing it in a dark place.

Troubleshooting Common Experimental Issues

Issue	Potential Cause	Recommended Solution
Inconsistent reaction outcomes	Degradation of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride stock solution.	Aliquot the reagent upon receipt into single-use vials to minimize freeze-thaw cycles and exposure to air and moisture. Always use a fresh aliquot for each experiment.
Formation of a white precipitate during reaction	Formation of amine hydrochlorides if the reaction involves an amine and no base is used to scavenge the HCl byproduct.	Add a non-nucleophilic base (e.g., triethylamine, pyridine) to the reaction mixture to neutralize the HCl as it is formed.
Difficulty in purifying the final product	Presence of a significant amount of the corresponding carboxylic acid due to hydrolysis of the starting material.	Purify the 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride by distillation or flash chromatography immediately before use if significant degradation is suspected.
Reaction does not go to completion	Insufficiently dried solvents or reagents leading to the deactivation of the acyl chloride.	Ensure all solvents are freshly distilled from an appropriate drying agent and that all other reagents are anhydrous. Perform reactions under an inert atmosphere.

Stability and Degradation Pathways

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is susceptible to two primary degradation pathways: hydrolysis and oxidation.

Hydrolysis

The acyl chloride functional group is highly electrophilic and reacts readily with nucleophiles, including water. This reaction is typically rapid and leads to the formation of the corresponding carboxylic acid and hydrochloric acid.

Caption: Hydrolysis of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

Oxidation

The three cis-double bonds in the eicosatrienoyl chain are susceptible to oxidation by atmospheric oxygen. This process can be accelerated by exposure to light and heat.[2][3] The oxidation of polyunsaturated fatty acids is a complex free-radical chain reaction that can lead to a variety of products.

Caption: General pathway for the oxidation of the polyunsaturated acyl chain.

Experimental Protocols

Protocol for Assessing the Purity of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride by ¹H NMR

Objective: To determine the extent of hydrolysis of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride to its corresponding carboxylic acid.

Materials:

• 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride sample

• Anhydrous deuterated chloroform (B151607) (CDCl₃)

• NMR tube

• Glass syringe

Procedure:

• Under an inert atmosphere (e.g., in a glovebox), carefully transfer approximately 5-10 mg of the 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride into a clean, dry NMR tube.

• Using a dry syringe, add approximately 0.6 mL of anhydrous CDCl₃ to the NMR tube.

• Cap the NMR tube securely.

• Gently agitate the tube to dissolve the sample completely.

• Acquire a ¹H NMR spectrum.

• Analysis:

  • Examine the spectrum for a broad singlet peak in the region of 10-12 ppm, which is characteristic of a carboxylic acid proton.

  • The presence and integration of this peak relative to other characteristic peaks of the molecule will give a semi-quantitative measure of the extent of hydrolysis. A pure sample should not show a significant peak in this region.

General Protocol for a Reaction Using 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Objective: To provide a general workflow for performing a reaction with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride while minimizing degradation.

Caption: Recommended workflow for reactions with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

Quantitative Data Summary

Factor	Effect on Stability	Recommendation
Temperature	Higher temperatures accelerate both hydrolysis and oxidation.	Store at ≤ -20°C. Perform reactions at the lowest effective temperature.
Moisture	Rapidly hydrolyzes the acyl chloride to the carboxylic acid.	Use anhydrous solvents and reagents. Handle under an inert atmosphere.
Air (Oxygen)	Promotes oxidation of the polyunsaturated chain.	Handle and store under an inert atmosphere (argon or nitrogen).
Light	Can initiate and accelerate oxidation.	Store in an amber vial or in the dark. Protect the reaction vessel from light.
pH	Stable under acidic conditions (in the absence of water). Rapidly hydrolyzes in neutral or basic aqueous solutions.	Control pH during aqueous workup, typically keeping the solution acidic.

For establishing a quantitative stability profile for a specific application, it is recommended to perform a stability study under the intended experimental conditions. This would involve analyzing aliquots of the compound stored under these conditions at various time points using a validated analytical method such as GC-MS or a derivatization-HPLC method.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ijirset.com [ijirset.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]

Technical Support Center: Dihomo-γ-linolenic Acid (DGLA) Ester Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Dihomo-γ-linolenic acid (DGLA) esters.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing DGLA esters?

A1: The primary methods for DGLA ester synthesis include:

• Fischer Esterification: A classic acid-catalyzed reaction between DGLA and an alcohol. It is a cost-effective method but can be slow and reversible.[1][2]

• Enzymatic Synthesis: Utilizes lipases as biocatalysts for a highly selective and mild reaction, minimizing side products.[3][4][5]

• DCC/DMAP Coupling: A highly efficient method for esterification under mild conditions, particularly useful for sensitive or sterically hindered substrates.[6][7][8][9][10]

• Transesterification: Involves the conversion of DGLA-rich triglycerides or other esters to the desired ester in the presence of an alcohol and a catalyst.[11][12][13][14][15]

Q2: How can I improve the yield of my DGLA ester synthesis?

A2: To enhance the yield, consider the following strategies:

• Use an excess of one reactant: Typically, the less expensive reactant (often the alcohol) is used in large excess to shift the equilibrium towards the product side.[16]

• Remove water: Water is a byproduct of esterification and its presence can reverse the reaction.[17][18][19][20][21] Methods for water removal include using a Dean-Stark apparatus during reflux or adding a dehydrating agent.[16]

• Optimize reaction conditions: Systematically evaluate and optimize parameters such as temperature, reaction time, and catalyst concentration.[16]

Q3: What are common side reactions in DGLA ester synthesis and how can they be minimized?

A3: Common side reactions include:

• Ether formation: Can occur at high temperatures in acid-catalyzed reactions. Lowering the reaction temperature can mitigate this.

• Acyl migration: In enzymatic synthesis, this can lead to a mixture of products. Choosing a highly regioselective enzyme and optimizing reaction conditions can minimize this.

• Formation of N-acylurea: This is a common side product in DCC-mediated esterifications. The addition of DMAP can suppress its formation.[9]

Q4: How do I purify the synthesized DGLA ester?

A4: Purification strategies depend on the scale and purity requirements of your experiment. Common techniques include:

• Extraction and Washing: The crude reaction mixture can be extracted with an organic solvent and washed with a weak base (e.g., sodium bicarbonate solution) to remove unreacted acid and catalyst, followed by a water wash.[22][23]

• Distillation: Effective for purifying volatile esters from less volatile impurities.[22][24]

• Column Chromatography: Silica (B1680970) gel chromatography is a powerful technique for separating the desired ester from byproducts and unreacted starting materials.[6]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Equilibrium not shifted towards products: The esterification reaction is reversible.[25]	1a. Use a large excess of one reactant (usually the alcohol). 1b. Remove water as it is formed using a Dean-Stark trap or a drying agent like molecular sieves.[16]
2. Inactive catalyst: The acid or enzyme catalyst may be old, impure, or used in an insufficient amount.	2a. Use a fresh, high-quality catalyst. 2b. Optimize the catalyst concentration.
3. Inadequate reaction conditions: Temperature may be too low, or reaction time too short.[16]	3a. Increase the reaction temperature (while monitoring for side reactions). 3b. Extend the reaction time and monitor progress by TLC or GC.
4. Presence of water in reactants: Water can inhibit the forward reaction.[17][18][19][20][21]	4. Ensure all reactants and solvents are anhydrous.
Presence of Impurities in the Final Product	1. Incomplete reaction: Unreacted DGLA or alcohol remains in the product.	1. Drive the reaction to completion using the strategies mentioned for low yield.
2. Side reactions: Formation of byproducts such as ethers or N-acylurea.	2a. Optimize reaction conditions (e.g., lower temperature). 2b. For DCC coupling, ensure an adequate amount of DMAP is used.[9]
3. Ineffective purification: The purification method may not be suitable for removing specific impurities.	3a. Use a combination of purification techniques (e.g., washing followed by column chromatography). 3b. Optimize the solvent system for column chromatography.
Difficulty in Isolating the Product	1. Emulsion formation during workup: This can make phase separation difficult.	1a. Add a saturated brine solution to help break the emulsion. 1b. Centrifuge the mixture to aid separation.
2. Product is too soluble in the aqueous phase: This can be an issue for short-chain esters.	2. Back-extract the aqueous layer with a fresh portion of organic solvent.

Data Presentation

Table 1: Comparison of DGLA Ester Synthesis Methods

Method	Typical Reagents	Typical Conditions	Reported Yield Range	Advantages	Disadvantages
Fischer Esterification	DGLA, Alcohol (e.g., Methanol (B129727), Ethanol), Strong Acid Catalyst (e.g., H₂SO₄)	Reflux, 4-24 hours	25-70%[26]	Low cost, simple setup	Reversible, requires harsh conditions, potential for side reactions
Enzymatic Synthesis	DGLA, Alcohol, Immobilized Lipase (B570770) (e.g., Novozym 435)	40-60°C, 24-72 hours, often in a solvent-free system	80-98%[27]	High selectivity, mild conditions, minimal byproducts	Higher catalyst cost, longer reaction times
DCC/DMAP Coupling	DGLA, Alcohol, Dicyclohexylcarbodiimide (DCC), 4-Dimethylaminopyridine (DMAP)	Room temperature, 2-24 hours, anhydrous solvent (e.g., DCM)	80-95%[6][7]	High yield, mild conditions, suitable for sensitive substrates	DCC is a potential allergen, formation of dicyclohexylurea byproduct
Transesterification	DGLA-rich triglyceride, Alcohol, Acid or Base Catalyst	60-80°C, 1-4 hours	90-99%[11][13]	Can use less pure starting materials, relatively fast	Requires a two-step process for high FFA feedstocks[11]

Experimental Protocols

Protocol 1: Fischer Esterification of DGLA to DGLA Methyl Ester

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine DGLA (1 equivalent), methanol (20 equivalents), and concentrated sulfuric acid (0.1 equivalents).

• Reflux: Heat the mixture to reflux (approximately 65°C) and maintain for 8-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature. Carefully add the mixture to a separatory funnel containing ice-cold water.

• Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude DGLA methyl ester.

• Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient.

Protocol 2: Enzymatic Synthesis of DGLA Ethyl Ester

• Reaction Setup: In a screw-capped vial, combine DGLA (1 equivalent), ethanol (B145695) (3 equivalents), and immobilized lipase (e.g., Novozym 435, 10% w/w of DGLA).

• Incubation: Place the vial in an incubator shaker at 50°C and 200 rpm for 48 hours.

• Enzyme Removal: After the reaction, add a suitable organic solvent (e.g., hexane) and filter to remove the immobilized enzyme. The enzyme can be washed with solvent and reused.

• Solvent Evaporation: Evaporate the solvent from the filtrate under reduced pressure to yield the crude DGLA ethyl ester.

• Purification: Further purification can be achieved by silica gel column chromatography if required.

Mandatory Visualizations

Caption: General experimental workflow for DGLA ester synthesis.

Caption: Troubleshooting decision tree for low yield in DGLA ester synthesis.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Frontiers | Integrated Process for the Enzymatic Production of Fatty Acid Sugar Esters Completely Based on Lignocellulosic Substrates [frontiersin.org]
• 4. Enzymatic Synthesis of Sugar Fatty Acid Esters in Solvent-Free Media | Springer Nature Experiments [experiments.springernature.com]
• 5. mdpi.com [mdpi.com]
• 6. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 7. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 9. Steglich Esterification [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. iscientific.org [iscientific.org]
• 13. Recent advances in transesterification for sustainable biodiesel production, challenges, and prospects: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. US20080015375A1 - Method for transesterification of triglycerides - Google Patents [patents.google.com]
• 15. youtube.com [youtube.com]
• 16. bjultrasonic.com [bjultrasonic.com]
• 17. Ester Formation in Alcohol Microdroplet Sprays: Enhanced Reactivity of C8 to C16 Carboxylic Acids with C1 to C3 Alcohols and the Effect of Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. scienceready.com.au [scienceready.com.au]
• 23. coachbenner.weebly.com [coachbenner.weebly.com]
• 24. Fisher Esterification: Synthesis and Purification of Esters - HSC Chemistry [hscprep.com.au]
• 25. quora.com [quora.com]
• 26. Reddit - The heart of the internet [reddit.com]
• 27. researchgate.net [researchgate.net]

Technical Support Center: 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Welcome to the technical support center for 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting potential issues and answering frequently asked questions related to the handling and use of this polyunsaturated acyl chloride.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. My reaction yield is significantly lower than expected. What are the potential causes?

Low yields in reactions involving 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride can stem from several factors, primarily related to its high reactivity and potential for side reactions.

• Hydrolysis: Acyl chlorides are highly sensitive to moisture.[1][2][3] Any exposure to water in your solvents, reagents, or glassware will lead to the hydrolysis of the acyl chloride back to its corresponding carboxylic acid, 8(Z),11(Z),14(Z)-Eicosatrienoic acid. This is often the primary cause of reduced yield.

• Incomplete Reaction: The reaction conditions may not be optimal. Factors such as reaction time, temperature, and stoichiometry of reactants can significantly impact the yield.[4]

• Side Reactions at the Double Bonds: The polyunsaturated nature of the fatty acid chain makes it susceptible to oxidation and other side reactions, especially under harsh conditions.

• Degradation During Workup: The purification process, if not performed carefully, can lead to product loss.

Troubleshooting Steps:

• Ensure all glassware is rigorously dried (oven-dried or flame-dried) and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).

• Use anhydrous solvents and reagents.

• Optimize reaction parameters such as temperature and reaction time. Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Employ mild workup and purification techniques to minimize degradation of the product.

2. I observe multiple unexpected spots on my TLC plate after the reaction. What could these be?

The presence of multiple spots on a TLC plate suggests the formation of side products. For 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, these could include:

• 8(Z),11(Z),14(Z)-Eicosatrienoic acid: The starting material or the hydrolysis product.

• Oxidized byproducts: Products resulting from the oxidation of the double bonds in the fatty acid chain.

• Polymerized or oligomerized products: High temperatures or the presence of certain catalysts can induce polymerization of the polyunsaturated chains.

• Isomers: Potential isomerization of the cis double bonds to the more stable trans configuration.

Analytical Workflow for Impurity Identification:

References

• 1. Sciencemadness Discussion Board - Acyl chlorides stability - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. researchgate.net [researchgate.net]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Purification of DGLA Acylation Products

Welcome to the technical support center for the purification of Dihomo-γ-linolenic acid (DGLA) acylation products. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist with challenges you may encounter during your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying DGLA acylation products?

A1: The most common methods for purifying DGLA acylation products, which are lipid-based, involve various forms of chromatography. These include:

• Column Chromatography: Often used for initial, large-scale purification to separate the desired product from the bulk of impurities based on polarity.[1]

• Thin-Layer Chromatography (TLC): Primarily used for monitoring reaction progress and for small-scale analytical separations. Argentation TLC can be particularly useful for separating fatty acid esters based on their degree of unsaturation.[2]

• High-Performance Liquid Chromatography (HPLC): Both normal-phase and reverse-phase HPLC are powerful techniques for achieving high purity.[2][3] Normal-phase HPLC separates lipids based on the polarity of their head groups, while reverse-phase HPLC separates them based on chain length and degree of unsaturation.[2]

Q2: Why is my yield so low after purification?

A2: Low yield is a common issue in any multi-step synthesis and purification process. For DGLA acylation products, several factors could be at play:

• Incomplete Reaction: The initial acylation reaction may not have gone to completion. It is crucial to monitor the reaction by TLC or another analytical method to ensure all starting material is consumed.

• Product Decomposition: Polyunsaturated fatty acids like DGLA and their derivatives can be susceptible to oxidation. It is important to handle them under an inert atmosphere (like nitrogen or argon) and use antioxidants where appropriate.

• Loss During Extraction: Emulsions during aqueous workup can lead to significant product loss.[1]

• Improper Chromatography Conditions: The choice of solvent system and stationary phase is critical. If the polarity of the eluent is too high, your product may elute too quickly with impurities. If it's too low, the product may not elute at all or the run time could be excessively long, increasing the risk of degradation on the column.

Q3: How can I confirm the purity of my final product?

A3: Purity is typically assessed using a combination of techniques:

• HPLC: A single, sharp peak on an HPLC chromatogram is a good indicator of purity. Running the sample on different column types (e.g., normal-phase and reverse-phase) can provide more confidence.

• Mass Spectrometry (MS): This technique provides the molecular weight of your compound, confirming its identity. Coupling HPLC with MS (LC-MS) is a very powerful tool for both purification and analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of your acylated DGLA product and reveal the presence of any impurities.

Troubleshooting Guide

This guide addresses specific issues you might encounter during the purification of DGLA acylation products.

Problem	Possible Cause(s)	Suggested Solution(s)
Persistent Emulsion During Aqueous Workup	The organic and aqueous layers are not separating cleanly.[1]	- Add brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer. - Add more of the organic solvent. - Gently warm the separatory funnel. - Filter the mixture through a pad of Celite®.[1]
Poor Separation in Column Chromatography	- The polarity difference between your product and impurities is small. - The column was not packed properly. - The incorrect solvent system was chosen.	- Try flash chromatography for better resolution. - Use a gradient elution, slowly increasing the polarity of the solvent. - Ensure the column is packed evenly without any air bubbles.[1]
Product Streaking on TLC Plate	- The sample is too concentrated. - The compound is highly polar and interacting strongly with the silica (B1680970) gel.	- Dilute your sample before spotting it on the TLC plate. - Add a small amount of a polar solvent like acetic acid or methanol (B129727) to the developing solvent system.
Multiple Peaks in HPLC Analysis of a "Pure" Sample	- The compound is degrading on the column. - Isomers of the product are present. - The compound exists in different ionization states.	- Use a milder solvent system or a different stationary phase. - Positional and geometric isomers of fatty acids can be difficult to separate and may require specialized chromatographic techniques.[2][4] - Adjust the pH of the mobile phase to ensure a uniform dissociation state.[5]
Acyl-CoA Products are Unstable	Acyl-CoA compounds can be unstable in aqueous solutions.[6]	Use a buffered solvent at a neutral pH, such as an ammonium (B1175870) acetate (B1210297) buffer, to improve stability.[7]

Experimental Protocols

General Workflow for Purification of Acylation Products

This diagram outlines a typical workflow for the purification of a DGLA acylation product.

Caption: General experimental workflow for DGLA acylation and purification.

Detailed Method for Normal-Phase HPLC Separation of Lipids

Normal-phase HPLC is a powerful technique for separating lipid classes.[8][9] The following is a general protocol that can be adapted for the purification of DGLA acylation products.

1. Column: A silica-based column is typically used for normal-phase chromatography.

2. Mobile Phase: A gradient of non-polar and polar solvents is used. A common system involves:

• Solvent A: A non-polar solvent like hexane (B92381) or isooctane.
• Solvent B: A more polar solvent mixture, such as isopropanol/ethyl acetate.
• The gradient starts with a high percentage of Solvent A, and the percentage of Solvent B is gradually increased to elute more polar compounds.

3. Detection:

• Evaporative Light Scattering Detector (ELSD): This is a common choice for lipid analysis as it does not require the analyte to have a chromophore.[10]
• Charged Aerosol Detector (CAD): Another universal detector suitable for lipids.[8]
• Mass Spectrometry (MS): Provides mass information for peak identification.

4. Sample Preparation: The crude product from the workup is dissolved in a small amount of the initial mobile phase or a compatible solvent. It is crucial to filter the sample through a 0.22 or 0.45 µm filter before injection to prevent clogging the column.

DGLA Metabolic Pathway

Dihomo-γ-linolenic acid (DGLA) is a polyunsaturated fatty acid that sits (B43327) at a crucial point in the metabolism of n-6 fatty acids.[11][12][13] It can be metabolized into both anti-inflammatory and, via arachidonic acid (ARA), pro-inflammatory lipid mediators.[11][12][13]

Caption: Simplified metabolic pathway of Dihomo-γ-linolenic acid (DGLA).

This pathway highlights the importance of the balance between DGLA and ARA in inflammatory processes.[11] DGLA is metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce anti-inflammatory eicosanoids like prostaglandin (B15479496) E1 (PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE).[11] Conversely, DGLA can be converted to arachidonic acid (ARA) by the enzyme Δ5-desaturase, and ARA is a precursor to potent pro-inflammatory eicosanoids.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Separation and Determination of Fatty Acids from Lipid Fractions by High-Performance Liquid Chromatography: Cholesterol Esters of Umbilical Cord Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fatty acid isomerism: analysis and selected biological functions - Food & Function (RSC Publishing) DOI:10.1039/D3FO03716A [pubs.rsc.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of normal phase chromatographic conditions for lipid analysis and comparison of associated detection techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Normal-Phase HPLC-ELSD to Compare Lipid Profiles of Different Wheat Flours | MDPI [mdpi.com]
• 11. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. [PDF] Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation | Semantic Scholar [semanticscholar.org]
• 13. Dihomo- γ-Linolenic Acid (20:3n-6)-Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride and what are its primary applications?

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the acyl chloride derivative of dihomo-γ-linolenic acid (DGLA), a 20-carbon omega-6 fatty acid. Its high reactivity makes it a valuable reagent for the synthesis of various bioactive lipids and drug candidates. It is primarily used in acylation reactions to introduce the eicosatrienoyl group onto nucleophilic substrates such as alcohols, amines, and thiols, enabling the creation of novel esters, amides, and thioesters.

Q2: What are the key challenges in handling and storing 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride?

The primary challenges stem from its high reactivity and susceptibility to degradation:

• Hydrolysis: As an acyl chloride, it reacts readily with water, including atmospheric moisture, to hydrolyze back to its corresponding carboxylic acid, 8(Z),11(Z),14(Z)-eicosatrienoic acid.[1][2] This is often a primary cause of failed reactions.

• Oxidation: The three cis double bonds in the polyunsaturated acyl chain are prone to oxidation, especially when exposed to air, light, and certain metals. This can lead to the formation of peroxides and other degradation products, compromising sample integrity and reaction outcomes.

• Thermal Instability: At elevated temperatures, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride can decompose.

Q3: How should 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride be properly stored?

To ensure its stability and purity, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride should be stored under the following conditions:

• Temperature: Store at -20°C or lower. For long-term storage, -80°C is recommended.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent both moisture and oxygen from reacting with the compound.

• Container: Use a tightly sealed, amber glass vial to protect from light and moisture.

• Handling: Before use, allow the vial to warm to room temperature in a desiccator to prevent condensation of moisture onto the cold compound upon opening.

Troubleshooting Guide

Low or No Product Yield

Potential Cause	Troubleshooting Steps
Reagent Degradation (Hydrolysis)	Ensure the 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride has been properly stored and handled to prevent moisture exposure. Consider using a freshly opened vial or purifying the reagent if hydrolysis is suspected.[3]
Inadequate Anhydrous Conditions	Use freshly distilled, anhydrous solvents. Flame-dry all glassware before use. Conduct the reaction under a positive pressure of an inert gas (argon or nitrogen).[4]
Poor Nucleophilicity of Substrate	For weakly nucleophilic substrates, consider using a stronger base or a catalyst to enhance reactivity.[5]
Sub-optimal Reaction Temperature	Some acylation reactions require heating to proceed at a reasonable rate. However, excessive heat can cause decomposition. Optimize the temperature by starting at a low temperature (e.g., 0°C) and gradually warming to room temperature or slightly above, while monitoring the reaction progress.[4]
Steric Hindrance	If either the acyl chloride or the nucleophilic substrate is sterically hindered, the reaction rate may be significantly reduced. Consider longer reaction times or higher temperatures.

Presence of Multiple Products/Impurities

Potential Cause	Troubleshooting Steps
Hydrolysis of Acyl Chloride	The presence of the corresponding carboxylic acid is a common impurity due to hydrolysis. Improve anhydrous techniques and ensure the purity of the starting material.[2]
Oxidation of the Acyl Chain	Protect the reaction from light and air. Degas solvents before use. Consider adding an antioxidant like BHT (butylated hydroxytoluene) if compatible with the reaction chemistry.
Side Reactions with Solvent	Ensure the chosen solvent is inert to the reaction conditions. For example, avoid protic solvents like alcohols, which will react with the acyl chloride.[2]
Diacylation or Polyacylation	If the substrate has multiple nucleophilic sites, di- or polyacylation can occur. Use a stoichiometric amount of the acyl chloride or consider using a protecting group strategy for other nucleophilic sites.

Data Presentation

Table 1: Recommended Storage and Handling Conditions for 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Parameter	Condition	Rationale
Storage Temperature	-20°C to -80°C	Minimizes thermal degradation and slows down potential side reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents hydrolysis from atmospheric moisture and oxidation of the polyunsaturated chain.
Light Exposure	Amber Vial/Protection from Light	Prevents light-induced degradation and oxidation.
Handling	Use in a glovebox or under a stream of inert gas.	Minimizes exposure to air and moisture during weighing and transfer.[3]
Solvents	Anhydrous, non-protic solvents (e.g., Dichloromethane (B109758), Toluene, THF)	Ensures no reaction with the solvent and prevents hydrolysis.[3]

Experimental Protocols

General Protocol for Acylation of an Alcohol

This protocol provides a general methodology for the esterification of a primary alcohol with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

• Preparation:

  • Flame-dry all glassware (a round-bottom flask, dropping funnel, and condenser) under vacuum and allow to cool under a positive pressure of argon or nitrogen.

  • Dissolve the alcohol substrate (1.0 equivalent) and a non-nucleophilic base (e.g., triethylamine (B128534) or pyridine, 1.2 equivalents) in anhydrous dichloromethane (DCM) in the reaction flask.

  • Cool the reaction mixture to 0°C in an ice bath.

• Reaction:

  • Dissolve 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (1.1 equivalents) in anhydrous DCM in the dropping funnel.

  • Add the acyl chloride solution dropwise to the stirred alcohol solution over 15-30 minutes.

  • Allow the reaction to slowly warm to room temperature and stir for 2-16 hours.

• Monitoring:

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to observe the consumption of the starting alcohol and the formation of the ester product.[3]

• Work-up:

  • Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica (B1680970) gel, using a gradient of ethyl acetate (B1210297) in hexanes as the eluent.

Visualizations

References

• 1. m.youtube.com [m.youtube.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Dihomo-gamma-linolenic Acid (DGLA) Chloride Synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing reaction conditions for the synthesis of dihomo-gamma-linolenic acid (DGLA) chloride. Due to the limited availability of specific literature on DGLA chloride synthesis, this guide is based on established principles for the preparation of other polyunsaturated fatty acid chlorides.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in synthesizing DGLA chloride?

A1: The primary challenge in synthesizing DGLA chloride, a polyunsaturated fatty acid chloride, is preventing side reactions at the three double bonds.[1] Standard chlorinating agents like thionyl chloride can react with the double bonds, leading to a mixture of products and a lower yield of the desired acyl chloride.[1] Therefore, milder reaction conditions and reagents are necessary.

Q2: Which chlorinating agent is recommended for DGLA?

A2: Oxalyl chloride is generally recommended for converting polyunsaturated fatty acids to their corresponding acyl chlorides.[2][3] It is a milder reagent than thionyl chloride and, when used at low temperatures, minimizes side reactions involving the double bonds.[1]

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored by taking small aliquots from the reaction mixture, quenching them with an alcohol (e.g., methanol) to form the stable methyl ester, and analyzing the resulting mixture by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[4] The disappearance of the starting DGLA and the appearance of the DGLA methyl ester spot/peak indicates the formation of the acyl chloride. Direct analysis of the acyl chloride by TLC can be misleading as it can hydrolyze back to the carboxylic acid on the silica (B1680970) plate.[4]

Q4: What are the best practices for handling and storing DGLA chloride?

A4: DGLA chloride is expected to be highly reactive and sensitive to moisture. All glassware should be oven-dried, and the reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).[4] Solvents should be anhydrous. The purified DGLA chloride should be stored in a tightly sealed container under an inert atmosphere at low temperatures (e.g., -20°C or below) to prevent degradation.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	1. Inactive chlorinating agent. 2. Insufficient reaction time or temperature. 3. Presence of water in the reaction mixture.	1. Use a fresh bottle of oxalyl chloride. 2. Allow the reaction to proceed for a longer duration or slightly increase the temperature (while carefully monitoring for side reactions). 3. Ensure all glassware is thoroughly dried and use anhydrous solvents.
Presence of multiple products (impurities)	1. Reaction temperature is too high, causing side reactions at the double bonds. 2. Use of a harsh chlorinating agent (e.g., thionyl chloride at elevated temperatures).	1. Maintain a low reaction temperature (e.g., -15°C to 0°C). 2. Switch to a milder chlorinating agent like oxalyl chloride. Consider a protective group strategy if side reactions persist.
Product degradation during workup	1. Exposure to moisture during extraction or purification. 2. Hydrolysis on silica gel during column chromatography.	1. Perform aqueous workup quickly at low temperatures. 2. Avoid purification by standard silica gel chromatography if possible. If necessary, use a non-polar solvent system and deactivate the silica gel. Distillation under high vacuum is a potential alternative.
Difficulty in removing excess chlorinating agent	1. High boiling point of the chlorinating agent. 2. Inefficient removal under vacuum.	1. Use a co-solvent like anhydrous toluene (B28343) to azeotropically remove residual thionyl chloride under reduced pressure.[5] 2. For oxalyl chloride, which is volatile, ensure a good vacuum is applied while keeping the temperature low to avoid product degradation.

Experimental Protocols

Note: The following protocols are illustrative and based on general procedures for unsaturated fatty acid chloride synthesis. Optimization for DGLA may be required.

Protocol 1: Synthesis of DGLA Chloride using Oxalyl Chloride

This method is preferred for minimizing side reactions with the polyunsaturated chain.

Materials:

• Dihomo-gamma-linolenic acid (DGLA)

• Oxalyl chloride

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Anhydrous solvent for workup (e.g., hexane)

• Nitrogen or Argon gas supply

• Oven-dried glassware

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve DGLA (1 equivalent) in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• Add a catalytic amount of anhydrous DMF (e.g., 1-2 drops).

• Slowly add oxalyl chloride (1.5 equivalents) dropwise to the stirred solution. Gas evolution (CO and CO2) will be observed.

• After the addition is complete, stir the reaction mixture at 0°C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction by quenching a small aliquot with methanol (B129727) and analyzing by TLC or GC-MS.

• Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced pressure.

• The crude DGLA chloride can be used directly for the next step or purified by short-path distillation under high vacuum.

Data Presentation

The following tables represent hypothetical data for the synthesis of DGLA chloride to illustrate how quantitative results can be structured.

Table 1: Optimization of Reaction Temperature for DGLA Chloride Synthesis with Oxalyl Chloride

Entry	Temperature (°C)	Reaction Time (h)	Yield (%) *	Purity (%)
1	25	2	75	85
2	0	3	92	95
3	-15	4	88	>98

*Yields are calculated based on the subsequent conversion to a stable derivative.

Table 2: Comparison of Chlorinating Agents for DGLA Chloride Synthesis

Entry	Chlorinating Agent	Conditions	Yield (%) *	Purity (%)
1	Thionyl Chloride	25°C, 4h	60	70
2	Oxalyl Chloride	0°C, 3h	92	95
3	Silylation then Thionyl Chloride	25°C, 2h	95	>98

*Yields are calculated based on the subsequent conversion to a stable derivative.

Visualizations

DGLA Metabolic Pathway

Caption: Metabolic pathway of Dihomo-gamma-linolenic acid (DGLA).

Experimental Workflow for DGLA Chloride Synthesis

Caption: General workflow for the synthesis of DGLA chloride.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting decision tree for low yield in DGLA chloride synthesis.

References

• 1. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]
• 2. 2-Arachidonoylglycerol Synthesis: Facile and Handy Enzymatic Method That Allows to Avoid Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Polyunsaturated Acyl Chlorides

Welcome to the technical support center for handling polyunsaturated acyl chlorides (PUACs). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the oxidation of these highly reactive and sensitive compounds.

Frequently Asked Questions (FAQs)

Q1: What makes polyunsaturated acyl chlorides so susceptible to degradation?

A1: Polyunsaturated acyl chlorides face two primary degradation pathways. Firstly, like all acyl chlorides, the carbonyl carbon is highly electrophilic and reacts readily with nucleophiles, especially water. This leads to rapid hydrolysis back to the parent carboxylic acid and hydrochloric acid (HCl), which is often observed as fuming in humid air.[1][2] Secondly, the polyunsaturated acyl chain contains multiple double bonds with bis-allylic protons, which are particularly susceptible to hydrogen atom abstraction. This initiates a free-radical chain reaction with atmospheric oxygen, leading to oxidation.[3] This process is similar to the lipid peroxidation seen in polyunsaturated fatty acids (PUFAs).[4]

Q2: What are the primary signs of degradation in my PUAC sample?

A2: Degradation can be identified through several observations:

• Hydrolysis: The most common sign is fuming when the container is opened, which is HCl gas reacting with atmospheric moisture.[1] A sharp, acrid odor is also indicative of both the resulting carboxylic acid and HCl.

• Oxidation: This can be more subtle. Signs may include a yellow or brownish discoloration of the typically colorless liquid, an increase in viscosity, or the formation of insoluble polymeric material. Rancid or "off" odors, different from the sharp smell of hydrolysis, may also develop due to the formation of secondary oxidation products like aldehydes.[5]

• Impurity in Reactions: In subsequent reactions, low yields, the formation of unexpected byproducts, or complex mixtures that are difficult to purify can all indicate that your starting acyl chloride has degraded.

Q3: How should I properly store polyunsaturated acyl chlorides to minimize oxidation?

A3: Proper storage is critical. PUACs should be stored in a cool, dark, and dry environment. The container should be made of glass with a Teflon-lined cap.[6] To prevent both hydrolysis and oxidation, it is best practice to store the material under a dry, inert atmosphere (e.g., argon or nitrogen).[6] Storing small, single-use aliquots is highly recommended to avoid repeatedly exposing the main stock to the atmosphere. For long-term storage, a temperature of -20°C is advisable.[6]

Q4: Can I add an antioxidant directly to my polyunsaturated acyl chloride?

A4: Yes, this is a viable strategy to inhibit oxidation. Radical-scavenging antioxidants, such as butylated hydroxytoluene (BHT) or derivatives of tocopherol (Vitamin E), can be added in small amounts (typically 100-500 ppm) to the purified acyl chloride before storage.[7] These compounds work by interrupting the free-radical chain reaction that leads to oxidation.[7] However, it is crucial to ensure the antioxidant is compatible with downstream applications and does not contain functional groups (like phenols in their acidic form) that could react with the acyl chloride over time.

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis, storage, and use of polyunsaturated acyl chlorides.

Problem	Potential Cause	Recommended Solution
Low or no yield during synthesis	1. Incomplete reaction: Insufficient reaction time or temperature.	• Monitor the reaction's progress. A useful technique is to withdraw a small aliquot, quench it with dry methanol (B129727) or benzylamine, and analyze by TLC or GC-MS. The resulting ester or amide is stable and will have a different retention factor (Rf) than the starting carboxylic acid.[1][8]
2. Reagent degradation: The chlorinating agent (e.g., thionyl chloride, oxalyl chloride) may be old or decomposed.	• Use a freshly opened bottle of the chlorinating agent or purify it by distillation before use.
3. Hydrolysis during workup: Exposure of the acyl chloride to water during extraction or purification steps.	• Ensure all workup procedures are performed under strictly anhydrous conditions. Use dried solvents and glassware. It is often best to avoid aqueous workups entirely and purify by vacuum distillation.[9]
Product is discolored (yellow/brown)	1. Oxidation: The polyunsaturated chain has oxidized due to exposure to air (oxygen).	• Perform all synthesis, purification, and handling steps under a strict inert atmosphere (argon or nitrogen).[10] • Consider adding a radical-scavenging antioxidant like BHT (100-500 ppm) to the purified product before storage.
2. Impurities from reagents: The starting carboxylic acid or chlorinating agent was impure.	• Purify the starting polyunsaturated fatty acid before conversion (e.g., by low-temperature crystallization).[11] • Use high-purity, freshly distilled chlorinating agents.
Inconsistent results in subsequent reactions	1. Variable purity of PUAC: Degradation (hydrolysis and/or oxidation) of the acyl chloride between uses.	• Implement a strict storage protocol: store under inert gas at -20°C.[6] • Aliquot the PUAC into smaller, single-use vials to prevent contamination of the entire batch.
2. Presence of oxidation byproducts: Aldehydes or other reactive species from oxidation are interfering with the desired reaction.	• If oxidation is suspected, repurify the acyl chloride by fractional distillation under high vacuum immediately before use. Note: This can be challenging due to the thermal sensitivity of PUACs.

Data Presentation

Table 1: Analytical Methods for Detecting Oxidation in PUFA Derivatives

The following table summarizes common methods used to assess the oxidative status of lipids, which are applicable for quality control of polyunsaturated acyl chlorides after conversion to a more stable derivative (e.g., an ester).

Method	What It Measures	Principle	Application Notes
Peroxide Value (PV)	Primary oxidation products (hydroperoxides)	Iodometric titration or spectrophotometry to quantify peroxides.[3]	Useful for detecting the initial stages of oxidation.
Conjugated Diene Analysis	Primary oxidation products	Spectrophotometric measurement at ~234 nm, corresponding to the formation of conjugated double bonds after radical attack.[12]	A rapid and sensitive method for monitoring the early stages of oxidation.
p-Anisidine (B42471) Value (p-AV)	Secondary oxidation products (aldehydes)	A colored Schiff base is formed between p-anisidine and aldehydes, which is measured spectrophotometrically (~350 nm).[5][13]	Indicates later-stage oxidation and correlates with off-flavors.
TBARS Assay	Secondary oxidation products (malondialdehyde - MDA)	Malondialdehyde (a secondary product) reacts with thiobarbituric acid (TBA) to form a pink adduct measured at ~532 nm.[3]	A widely used but less specific method; other aldehydes can interfere.
Gas/Liquid Chromatography (GC/LC-MS)	Specific volatile and non-volatile oxidation products	Separates and identifies specific compounds (e.g., hexanal, propanal, specific hydroxy fatty acids) formed during oxidation.[13]	Provides the most detailed chemical fingerprint of the oxidation status. Requires derivatization of the acyl chloride.

Experimental Protocols

Protocol 1: Synthesis of Linoleoyl Chloride under Anhydrous, Inert Conditions

This protocol describes the conversion of linoleic acid to linoleoyl chloride using oxalyl chloride, a method that minimizes harsh conditions.

Materials:

• High-purity linoleic acid

• Oxalyl chloride

• Anhydrous dichloromethane (B109758) (DCM, distilled from CaH₂)

• Anhydrous N,N-Dimethylformamide (DMF, catalyst)

• Glassware (round-bottom flask, dropping funnel, condenser), oven-dried overnight at 120°C and cooled under a stream of dry argon.

• Schlenk line or manifold for inert atmosphere operations.

Procedure:

• Setup: Assemble the dry glassware under a positive pressure of argon. Equip a round-bottom flask with a magnetic stir bar.

• Reagent Preparation: Dissolve linoleic acid (1.0 eq) in anhydrous DCM (approx. 0.5 M solution) in the flask.

• Catalyst Addition: Add a catalytic amount of anhydrous DMF (e.g., 1-2 drops) to the stirred solution.

• Chlorinating Agent Addition: Slowly add oxalyl chloride (1.5 eq) dropwise to the solution at 0°C (ice bath). Vigorous gas evolution (CO₂, CO, HCl) will be observed. Maintain the inert atmosphere throughout the addition.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

• Monitoring: To confirm completion, take a small aliquot via an argon-purged syringe, quench with 5 volumes of anhydrous methanol, and spot on a TLC plate against the starting linoleic acid. The newly formed methyl linoleate (B1235992) should have a significantly higher Rf.[1]

• Workup: Once the reaction is complete, carefully remove the solvent and excess oxalyl chloride in vacuo. A cold trap (e.g., liquid nitrogen) should be used to protect the vacuum pump.[8] To ensure all volatiles are removed, the residue can be co-evaporated with anhydrous toluene.[8]

• Storage: The resulting linoleoyl chloride should be a clear, pale liquid. Immediately place it under a fresh argon atmosphere, add an antioxidant like BHT (e.g., 250 ppm) if desired, and store in a sealed glass vial at -20°C.

Protocol 2: Quality Control via GC-MS after Derivatization

This protocol assesses the purity of a PUAC sample and detects degradation products.

Procedure:

• Sample Preparation: Under an inert atmosphere, take a small aliquot (e.g., 10 µL) of the polyunsaturated acyl chloride.

• Derivatization: Quench the aliquot by adding it to 1 mL of anhydrous methanol containing an internal standard (e.g., methyl heptadecanoate). This rapidly and quantitatively converts the acyl chloride to its corresponding stable methyl ester.

• GC-MS Analysis: Analyze the resulting solution by Gas Chromatography-Mass Spectrometry (GC-MS).

  • Column: Use a suitable capillary column for fatty acid methyl ester (FAME) analysis (e.g., a polar stationary phase like biscyanopropyl polysiloxane).

  • Method: Program the oven temperature to separate the FAMEs.

  • Detection: Use the mass spectrometer to identify the peaks.

• Data Interpretation:

  • Purity: The primary peak should correspond to the desired polyunsaturated methyl ester. Its area relative to the internal standard gives the concentration.

  • Hydrolysis: The presence of a peak corresponding to the starting polyunsaturated fatty acid (after derivatization, it will also be the methyl ester, so this method primarily confirms the presence of the desired acyl chain) indicates that the sample may not have fully reacted or has hydrolyzed. Comparing with a derivatized sample of the starting acid is key.

  • Oxidation: Look for peaks corresponding to oxidized FAMEs (e.g., hydroxy, epoxy, or keto derivatives) or shorter-chain aldehydes and esters, which are fragmentation products of oxidation.[13] Their presence indicates oxidative degradation.

Visualizations

Caption: Troubleshooting workflow for diagnosing PUAC degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CO- and HCl-free synthesis of acid chlorides from unsaturated hydrocarbons via shuttle catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Efficacy of antioxidant intervention and exercise intervention for lipid peroxidation in dialysis patients: a meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. Extraction, separation and purification of fatty acid ethyl esters for biodiesel and DHA from Thraustochytrid biomass - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. US4792418A - Method of extraction and purification of polyunsaturated fatty acids from natural sources - Google Patents [patents.google.com]
• 11. mdpi.com [mdpi.com]
• 12. dadun.unav.edu [dadun.unav.edu]
• 13. mdpi.com [mdpi.com]

troubleshooting low reactivity of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride

Technical Support Center: 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

Troubleshooting Low Reactivity

Low reactivity or yield in reactions involving 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride can be attributed to several factors, primarily related to the stability of the reagent and the reaction conditions.

FAQs: Low Yield and Reactivity Issues

Q1: My acylation reaction with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is resulting in a low yield of the desired product. What are the potential causes?

A1: Low yields are often due to the degradation of the acyl chloride, sub-optimal reaction conditions, or issues with the other reactants. Key factors to consider include:

• Reagent Quality: 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is highly susceptible to hydrolysis. Exposure to atmospheric moisture can convert it back to the unreactive carboxylic acid. Additionally, the polyunsaturated nature of the molecule makes it prone to oxidation.

• Reaction Conditions: Acylation reactions are sensitive to temperature and solvent choice. Anhydrous (dry) conditions are essential for success.

• Substrate and Catalyst Issues: The nucleophilicity of your substrate and the activity of any catalyst used can significantly impact the reaction rate and overall yield.

Q2: How can I assess the quality of my 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride before use?

A2: Due to its instability, direct analysis on a silica (B1680970) TLC plate can be misleading as the compound may hydrolyze on the plate.[1] A common method to check for the presence of the active acyl chloride is to take a small aliquot of the reaction mixture and quench it with a nucleophile like methanol. The resulting methyl ester is more stable and can be analyzed by TLC, GC-MS, or NMR to confirm the conversion of the starting carboxylic acid to the acyl chloride.

Q3: My reaction is not proceeding to completion. Could the solvent be the issue?

A3: Yes, the choice of solvent is critical. It must be anhydrous and inert to the reactants. Common solvents for acylation reactions include dichloromethane (B109758) (DCM), toluene, and diethyl ether. Ensure your solvent is properly dried before use.

Q4: I suspect my 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride has degraded. How should it be properly stored?

A4: To minimize degradation, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride should be stored under an inert atmosphere (e.g., argon or nitrogen) at low temperatures, typically -20°C or below. It should be sealed in a container with a tight-fitting cap to prevent moisture ingress.

Troubleshooting Workflow for Low Reactivity

Caption: A stepwise workflow for troubleshooting low reactivity.

Experimental Protocols and Data

Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

The conversion of 8(Z),11(Z),14(Z)-eicosatrienoic acid to its acyl chloride is a critical step that requires careful execution to avoid side reactions, particularly at the double bonds. Milder chlorinating agents are generally preferred over more aggressive ones.

Parameter	Oxalyl Chloride Method	Thionyl Chloride Method
Typical Reagent	Oxalyl chloride ((COCl)₂)	Thionyl chloride (SOCl₂)
Catalyst	Catalytic DMF	Often used without a catalyst
Solvent	Anhydrous DCM, Hexane, or Toluene	Anhydrous DCM, Toluene, or neat
Temperature	0 °C to room temperature	Room temperature to reflux
Byproducts	CO, CO₂, HCl (all gaseous)	SO₂, HCl (all gaseous)
General Yield	Generally high	Can be high, but risk of side reactions
Purity	Often higher due to milder conditions	Potential for more impurities

Note: For polyunsaturated fatty acids, methods involving the silylation of the carboxylic acid prior to reaction with a chlorinating agent have been developed to minimize side reactions at the double bonds.

Detailed Methodology: Synthesis using Oxalyl Chloride (General Protocol)

• To a solution of 8(Z),11(Z),14(Z)-eicosatrienoic acid in anhydrous dichloromethane (DCM) under an inert atmosphere (argon or nitrogen), add a catalytic amount of N,N-dimethylformamide (DMF).

• Cool the mixture to 0°C in an ice bath.

• Slowly add a solution of oxalyl chloride (typically 1.2-1.5 equivalents) in anhydrous DCM dropwise to the reaction mixture.

• Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours, or until gas evolution ceases.

• Remove the solvent and excess reagent in vacuo to yield the crude 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, which is often used immediately in the next step without further purification.

General Acylation Reaction Workflow

Caption: A typical experimental workflow for an acylation reaction.

Signaling Pathways and Logical Relationships

The reactivity of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is governed by the electrophilicity of the carbonyl carbon and the stability of the leaving group. Its successful application in synthesizing bioactive molecules often involves its incorporation into signaling lipids.

General Nucleophilic Acyl Substitution Pathway

Caption: The general mechanism of nucleophilic acyl substitution.

References

• 1. aocs.org [aocs.org]

Technical Support Center: 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, also known as Dihomo-γ-linolenoyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I might find in my sample of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride?

Common impurities can be categorized into three main sources: impurities from the starting material (Dihomo-γ-linolenic acid, DGLA), byproducts from the synthesis of the acyl chloride, and degradation products.

• Impurities from Starting Material (DGLA): The purity of the final product is highly dependent on the purity of the DGLA used for synthesis. DGLA is often produced via fermentation using the fungus Mortierella alpina. This can result in the presence of other fatty acids.[1][2]

• Synthesis Byproducts: The conversion of DGLA to its acyl chloride derivative typically involves a chlorinating agent. Incomplete reaction or side reactions can lead to residual impurities.

• Degradation Products: Due to its reactive nature and polyunsaturated structure, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is susceptible to degradation.

Q2: How can I identify the impurities in my sample?

Several analytical techniques can be employed to identify and quantify impurities:

• Gas Chromatography (GC): Often used for fatty acid analysis, but requires derivatization of the acyl chloride to a more stable ester, such as a methyl ester (FAME). This allows for the separation and quantification of different fatty acid chains.

• High-Performance Liquid Chromatography (HPLC): Can be used to analyze the acyl chloride directly, as it operates at ambient temperatures, minimizing the risk of degradation of heat-sensitive compounds.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide structural information about the desired product and any impurities present.

• Mass Spectrometry (MS): Can be coupled with GC or HPLC to provide mass information for the identification of unknown compounds.

Q3: My reaction with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is not proceeding as expected. What could be the issue?

Several factors could be affecting your reaction:

• Purity of the Acyl Chloride: The presence of impurities, particularly the free fatty acid (DGLA) due to hydrolysis, can inhibit or alter the course of your reaction.

• Reaction Conditions: Acyl chlorides are highly reactive and sensitive to moisture.[4] Ensure that your reaction is performed under strictly anhydrous (dry) conditions using dry solvents and an inert atmosphere (e.g., nitrogen or argon).

• Reagent Quality: The quality of other reagents and solvents can also impact the reaction outcome.

Q4: How should I handle and store 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride to minimize degradation?

Proper handling and storage are critical to maintaining the integrity of the compound:

• Storage: Store in a tightly sealed container under an inert atmosphere (argon or nitrogen) at a low temperature (typically -20°C or below).

• Handling: Handle the compound under an inert, dry atmosphere as much as possible. Use dry solvents and glassware. Avoid exposure to moisture and air to prevent hydrolysis and oxidation.[4]

Troubleshooting Guide

Observed Issue	Potential Cause	Suggested Action
Low reaction yield	Presence of hydrolyzed acyl chloride (DGLA).	Confirm the purity of the acyl chloride using analytical techniques like NMR or HPLC. If significant hydrolysis has occurred, consider repurifying the starting material or obtaining a fresh batch.
Reaction conditions are not anhydrous.	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use freshly distilled, dry solvents.
Formation of unexpected byproducts	Side reactions due to impurities in the acyl chloride.	Analyze the starting material for the presence of other fatty acid chlorides.
Oxidation of the polyunsaturated chain.	Degas solvents and run the reaction under a strict inert atmosphere.
Inconsistent results between batches	Batch-to-batch variability in the purity of the acyl chloride.	Qualify each new batch of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride for purity and impurity profile before use.

Data Presentation

Table 1: Typical Fatty Acid Profile of Dihomo-γ-Linolenic Acid (DGLA) from Mortierella alpina Fermentation

This table represents a potential composition of the starting material for the synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride. The presence of these other fatty acids in the DGLA starting material would lead to the corresponding acyl chloride impurities in the final product.

Fatty Acid	Common Name	Percentage of Total Fatty Acids (%) [1][2]
C16:0	Palmitic acid	18.2
C18:0	Stearic acid	7.9
C18:1	Oleic acid	7.5
C18:2	Linoleic acid	4.4
C18:3 (n-6)	γ-Linolenic acid (GLA)	3.2
C20:3 (n-6)	Dihomo-γ-linolenic acid (DGLA)	43.9
C20:4 (n-6)	Arachidonic acid (AA)	0.4
C24:0	Lignoceric acid	7.7

Experimental Protocols

Protocol 1: General Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride from Dihomo-γ-linolenic Acid

This is a general procedure and may require optimization. Caution: This reaction should be performed in a well-ventilated fume hood by trained personnel.

• Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under a stream of dry nitrogen or argon.

• Reaction Setup: In a two-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser with a drying tube, dissolve Dihomo-γ-linolenic acid in a dry, inert solvent (e.g., dichloromethane (B109758) or toluene).

• Addition of Chlorinating Agent: Slowly add a suitable chlorinating agent (e.g., oxalyl chloride or thionyl chloride, typically 1.1-1.5 equivalents) to the stirred solution at 0°C.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours, or until the reaction is complete (monitored by TLC or IR spectroscopy).

• Work-up: Remove the solvent and excess chlorinating agent under reduced pressure. To ensure complete removal of volatile byproducts, the residue can be co-evaporated with a dry solvent like toluene.[4] The resulting 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is often used directly in the next step without further purification.

Protocol 2: Purity Assessment by GC-FID after Derivatization to Fatty Acid Methyl Esters (FAMEs)

• Derivatization: Carefully react a small sample of the 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride with anhydrous methanol (B129727) containing a catalyst (e.g., a few drops of acetyl chloride or a solution of HCl in methanol) to form the methyl ester.

• Extraction: After the reaction is complete, add water and a nonpolar solvent (e.g., hexane). Shake and separate the organic layer. Wash the organic layer with a dilute brine solution, dry over anhydrous sodium sulfate, and concentrate.

• GC Analysis: Inject the FAMEs sample onto a suitable GC column (e.g., a polar capillary column). Use a temperature program that allows for the separation of C16 to C24 fatty acid methyl esters.

• Quantification: Identify and quantify the peaks by comparing their retention times and peak areas to those of a known FAME standard mixture.

Visualizations

Caption: Sources of common impurities in 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

Caption: Troubleshooting workflow for experiments using 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. aocs.org [aocs.org]
• 4. researchgate.net [researchgate.net]

solvent selection for reactions with DGLA chloride

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the selection of solvents and reaction conditions for experiments involving Dihomo-γ-linolenoyl chloride (DGLA chloride). DGLA chloride is a reactive acyl chloride derived from the omega-6 fatty acid, Dihomo-γ-linolenic acid. Its polyunsaturated nature presents unique challenges in handling and reactivity.

Frequently Asked Questions (FAQs)

Q1: What is DGLA chloride and why is it used in research?

Dihomo-γ-linolenoyl chloride is the acyl chloride derivative of Dihomo-γ-linolenic acid (DGLA), a 20-carbon omega-6 fatty acid with three cis double bonds. The acyl chloride is a highly reactive functional group that allows for the covalent attachment of the DGLA moiety to various molecules, such as alcohols, amines, and other nucleophiles. This is particularly useful in drug development and cell biology research for the synthesis of novel bioactive lipids, prodrugs, and molecular probes to study lipid signaling pathways.

Q2: What are the primary considerations for selecting a solvent for reactions with DGLA chloride?

The key considerations for solvent selection are:

• Inertness: The solvent must not react with the highly electrophilic acyl chloride group. Protic solvents like water and alcohols are unsuitable as they will react to form the carboxylic acid or an ester, respectively.

• Anhydrous Conditions: DGLA chloride is sensitive to moisture and will readily hydrolyze back to DGLA. Therefore, all solvents and reagents must be strictly anhydrous.

• Solubility: DGLA chloride, being a long-chain fatty acyl chloride, is generally soluble in non-polar, aprotic solvents.

• Boiling Point: The boiling point of the solvent should be appropriate for the desired reaction temperature and allow for easy removal during workup.

Q3: Which solvents are generally recommended for reactions with DGLA chloride?

Based on the properties of long-chain fatty acyl chlorides, the following aprotic solvents are recommended. The choice will depend on the specific reaction and the solubility of other reagents.

Solvent	Polarity	Boiling Point (°C)	Key Considerations
Hexane	Non-polar	69	Good for non-polar reactants.
Toluene (B28343)	Non-polar	111	Higher boiling point for reactions requiring heat.
Dichloromethane (B109758) (DCM)	Polar Aprotic	40	Good general-purpose solvent for many organic reactions.
Chloroform	Polar Aprotic	61	Similar to DCM, but with a higher boiling point.
Tetrahydrofuran (THF)	Polar Aprotic	66	Ethereal solvent, must be peroxide-free.
N,N-Dimethylformamide (DMF)	Polar Aprotic	153	High boiling point and good solvating power for a range of substrates.
Dimethyl sulfoxide (B87167) (DMSO)	Polar Aprotic	189	High boiling point and strong solvating power.

Note: The solubility of DGLA itself is reported to be high in DMF, DMSO, and ethanol (B145695). While ethanol is reactive with the acyl chloride, the good solubility in DMF and DMSO suggests these may be suitable for certain applications where a high-solvating-power solvent is required.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Low or no yield in reactions involving DGLA chloride can be due to several factors. This guide provides a step-by-step approach to troubleshoot this common issue.

Potential Causes and Solutions:

• Hydrolysis of DGLA Chloride:

  • Symptom: Presence of DGLA (the carboxylic acid) in the reaction mixture, detectable by TLC or LC-MS.

  • Solution: Ensure all glassware is oven-dried or flame-dried under vacuum before use. Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system. Handle DGLA chloride under an inert atmosphere (e.g., argon or nitrogen).

• Side Reactions at the Double Bonds:

  • Symptom: Complex mixture of byproducts observed, potential for polymerization or addition reactions across the double bonds. Standard chlorinating agents like thionyl chloride can promote side reactions with polyunsaturated fatty acids.[1]

  • Solution: Consider an alternative synthesis of DGLA chloride that protects the double bonds. A patented method suggests silylating the carboxylic acid before reacting it with the chlorinating agent to prevent side reactions.[1]

• Oxidation of the Polyunsaturated Chain:

  • Symptom: Discoloration of the reaction mixture (yellowing or browning), presence of complex, higher molecular weight impurities.

  • Solution: Degas solvents before use to remove dissolved oxygen. Conduct the reaction under a strict inert atmosphere. Consider adding a radical scavenger like BHT (butylated hydroxytoluene) if compatible with the reaction chemistry.

• Poor Nucleophilicity of the Substrate:

  • Symptom: Starting materials remain largely unreacted.

  • Solution: For reactions with alcohols or amines, consider adding a non-nucleophilic base like triethylamine (B128534) or pyridine (B92270) to scavenge the HCl byproduct, which can protonate the nucleophile and reduce its reactivity. The addition of a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) can significantly accelerate acylation reactions.[2]

• Steric Hindrance:

  • Symptom: Slow or incomplete reaction, especially with bulky nucleophiles.

  • Solution: Increase the reaction temperature (if the stability of DGLA chloride permits). Increase the reaction time. Consider using a less hindered base or a more potent activating agent.

Experimental Protocols

General Protocol for the Synthesis of DGLA Chloride

This protocol is a general guideline and should be adapted and optimized for specific laboratory conditions. Special attention must be paid to the potential for side reactions with the polyunsaturated chain.

Materials:

• Dihomo-γ-linolenic acid (DGLA)

• Oxalyl chloride or Thionyl chloride

• Anhydrous dichloromethane (DCM) or another suitable aprotic solvent

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Anhydrous conditions and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Preparation: All glassware must be rigorously dried. The reaction should be set up under an inert atmosphere of argon or nitrogen.

• Dissolution: Dissolve DGLA in anhydrous DCM in a dried, two-neck round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Addition of Chlorinating Agent: Cool the solution to 0°C in an ice bath. Slowly add oxalyl chloride (typically 1.2-1.5 equivalents) dropwise to the stirred solution. Add a catalytic amount (e.g., one drop) of anhydrous DMF. Note: The use of oxalyl chloride at low temperatures is often preferred for sensitive substrates to minimize side reactions.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours. The reaction progress can be monitored by the cessation of gas evolution (CO and CO2).

• Workup: Remove the solvent and excess oxalyl chloride under reduced pressure. It is advisable to co-evaporate with an anhydrous solvent like toluene a few times to ensure complete removal of the chlorinating agent.

• Use: The resulting DGLA chloride is typically used immediately in the next step without further purification due to its reactivity.

Important Consideration for Polyunsaturated Acyl Chlorides:

To avoid side reactions at the double bonds, a modified procedure involving silylation of the DGLA prior to the addition of the chlorinating agent is recommended.[1] This involves reacting DGLA with a silylating agent (e.g., a chlorosilane in the presence of a base) to protect the carboxylic acid as a silyl (B83357) ester before proceeding with the chlorination step.

General Protocol for Esterification using DGLA Chloride

Materials:

• DGLA chloride

• Alcohol of interest

• Anhydrous aprotic solvent (e.g., DCM, THF)

• Non-nucleophilic base (e.g., triethylamine or pyridine)

Procedure:

• Preparation: Set up the reaction under anhydrous and inert conditions.

• Reactant Mixture: Dissolve the alcohol and the base (typically 1.1-1.5 equivalents) in the anhydrous solvent in a round-bottom flask.

• Addition of DGLA Chloride: Cool the solution to 0°C. Slowly add a solution of DGLA chloride in the same anhydrous solvent to the alcohol solution.

• Reaction: Stir the reaction mixture at 0°C for 30 minutes and then allow it to warm to room temperature. The reaction is typically stirred for several hours to overnight. Monitor the reaction progress by TLC or LC-MS.

• Workup: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with an organic solvent. Wash the organic layer sequentially with dilute acid (to remove the base), saturated sodium bicarbonate solution (to remove any unreacted DGLA), and brine. Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting ester by column chromatography.

Visualizations

References

• 1. US5912371A - Method for preparing fatty acid chlorides - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride. The information provided is intended to assist in controlling reaction temperatures to optimize product yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride?

Due to its high reactivity and potential for degradation, 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride should be stored at low temperatures, typically in a freezer, to ensure its stability and prevent hydrolysis from atmospheric moisture.

Q2: What are the primary side reactions to be aware of when working with 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, and how does temperature influence them?

The primary side reactions are hydrolysis, isomerization of the cis double bonds, and polymerization.

• Hydrolysis: As an acyl chloride, it reacts readily with water to form the corresponding carboxylic acid. This reaction is often vigorous and can occur even with atmospheric moisture. While not strictly temperature-dependent in the sense of requiring heat, elevated temperatures can increase the rate of this undesirable reaction if moisture is present.

• Isomerization: The cis double bonds at positions 8, 11, and 14 are susceptible to isomerization to the more stable trans form, especially at elevated temperatures. The presence of oxygen can also accelerate this process.

• Polymerization: At higher temperatures, the polyunsaturated acyl chloride can undergo polymerization, leading to a decrease in the desired product yield and the formation of complex, often insoluble, byproducts.

Q3: What is a general recommended temperature range for reactions involving 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride?

The optimal temperature is highly dependent on the specific reaction (e.g., esterification, amidation) and the nucleophile being used. However, a general principle is to start at low temperatures to control the initial exothermic reaction and minimize side reactions. A temperature range of -75°C to room temperature is commonly employed. For the synthesis of polyunsaturated fatty acyl chlorides themselves, temperatures as low as -15°C to 5°C are recommended to inhibit side reactions involving the double bonds.

Q4: How does the choice of solvent affect temperature control?

The choice of an appropriate aprotic solvent is crucial. Solvents like dichloromethane (B109758) (DCM), tetrahydrofuran (B95107) (THF), or ethyl acetate (B1210297) are often used. The solvent's boiling point will set the upper limit for reactions conducted at reflux. For reactions requiring very low temperatures, a solvent with a low freezing point is necessary. The solvent also helps to dissipate heat generated during the reaction, aiding in temperature control.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Product

Possible Cause	Troubleshooting Steps
Reaction temperature is too high, leading to side reactions (isomerization, polymerization).	1. Repeat the reaction at a lower temperature. Start with dropwise addition of the acyl chloride to the nucleophile solution at 0°C or even -78°C (dry ice/acetone bath).2. Allow the reaction to warm to room temperature slowly after the addition is complete.3. Monitor the reaction progress by TLC or another appropriate method to determine the optimal reaction time at the lower temperature.
Reaction temperature is too low, resulting in an incomplete reaction.	1. After initial addition at a low temperature, allow the reaction to warm to room temperature and stir for an extended period (e.g., 8-16 hours).2. If the reaction is still incomplete, gentle heating may be necessary. Increase the temperature in small increments (e.g., to 40°C) and monitor the reaction closely for the formation of byproducts.
Hydrolysis of the acyl chloride.	1. Ensure all glassware is thoroughly dried before use.2. Use anhydrous solvents.3. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to atmospheric moisture.

Issue 2: Presence of Impurities in the Final Product

Possible Cause	Troubleshooting Steps
cis/trans Isomers detected.	1. This is a strong indication that the reaction temperature was too high. Lower the reaction temperature significantly (e.g., to 0°C or below).2. Ensure the reaction is carried out under an inert atmosphere to minimize oxygen exposure, which can promote isomerization.
Polymeric byproducts observed.	1. This is also a result of excessive heat. Drastically reduce the reaction temperature.2. Consider diluting the reaction mixture to reduce the proximity of reactive molecules.
Starting materials (acyl chloride or nucleophile) are present.	1. This suggests an incomplete reaction. Refer to the troubleshooting steps for "Low Yield."2. Ensure the stoichiometry of the reactants is correct.

Data Presentation

Table 1: Recommended Temperature Conditions for Reactions with Polyunsaturated Acyl Chlorides

Reaction Type	Nucleophile	Recommended Starting Temperature	General Observations
Amide Synthesis	Primary or Secondary Amine	-75°C to 0°C	Reactions are often rapid. Low temperatures help to control the exothermic nature of the reaction and prevent side reactions. The reaction can be allowed to slowly warm to room temperature.
Ester Synthesis	Alcohol	0°C to Room Temperature	Generally less reactive than amines. Starting at 0°C is a good practice. Gentle heating may be required for less reactive alcohols, but this should be done cautiously.
Acyl Chloride Synthesis	Carboxylic Acid + Chlorinating Agent	-15°C to 5°C	Low temperatures are critical to prevent side reactions involving the polyunsaturated chain.

Experimental Protocols

General Protocol for Amide Synthesis at Low Temperature:

• Dissolve the amine (1.0 eq.) and a non-nucleophilic base such as triethylamine (B128534) or pyridine (B92270) (1.1 eq.) in an anhydrous aprotic solvent (e.g., DCM or THF) in a flame-dried flask under an inert atmosphere.

• Cool the solution to -75°C using a dry ice/acetone bath.

• Slowly add a solution of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (1.05 eq.) in the same anhydrous solvent to the cooled amine solution dropwise over 30-60 minutes.

• After the addition is complete, allow the reaction mixture to stir at -75°C for another hour.

• Slowly warm the reaction to room temperature and let it stir for 8-16 hours.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS).

• Upon completion, quench the reaction with water and proceed with standard aqueous workup and purification procedures.

General Protocol for Esterification:

• In a flame-dried flask under an inert atmosphere, dissolve the alcohol (1.0 eq.) and a non-nucleophilic base (e.g., pyridine, 1.1 eq.) in an anhydrous aprotic solvent (e.g., DCM).

• Cool the solution to 0°C using an ice-water bath.

• Add 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (1.05 eq.) dropwise to the alcohol solution.

• Allow the reaction to stir at 0°C for one hour and then warm to room temperature.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction's progress.

• If the reaction is sluggish, consider gentle heating to 40°C, while carefully monitoring for byproduct formation.

• Once complete, proceed with an aqueous workup and purification.

Visualizations

Caption: Troubleshooting workflow for reactions.

Caption: Temperature effects on reaction outcomes.

work-up procedures for 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride quenching

Welcome to the technical support center for 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective handling and work-up procedures for this polyunsaturated fatty acyl chloride.

Frequently Asked Questions (FAQs)

Q1: What is 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride and what are its primary applications?

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the acyl chloride derivative of dihomo-γ-linolenic acid (DGLA), a 20-carbon omega-6 fatty acid. It is a reactive compound used as an intermediate in the synthesis of various DGLA derivatives, including esters and amides, which are valuable tools for studying lipid signaling pathways and developing potential therapeutics. DGLA itself is a precursor to anti-inflammatory eicosanoids, such as prostaglandin (B15479496) E1 (PGE₁) and 15-hydroxy-8,11,13-eicosatrienoic acid (15-HETrE).

Q2: What are the main challenges when working with 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride?

The primary challenges stem from its high reactivity and the instability of the polyunsaturated fatty acid chain. Key concerns include:

• Hydrolysis: Acyl chlorides readily react with water, leading to the formation of the corresponding carboxylic acid (DGLA).

• Oxidation: The multiple double bonds in the fatty acid chain are susceptible to oxidation, especially when exposed to air, light, or heat.

• Side Reactions: The reactive acyl chloride can undergo unwanted reactions with certain solvents or impurities.

Q3: What are the recommended quenching agents for 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride?

The choice of quenching agent depends on the desired final product and the stability of the compounds involved. Common quenching agents include:

• Water: Quenching with water will hydrolyze the acyl chloride to the corresponding carboxylic acid (DGLA). This is a common and straightforward method if DGLA is the desired product or if the byproduct can be easily separated.

• Alcohols (e.g., methanol, ethanol): Quenching with an alcohol will form the corresponding ester. This is a useful method for creating DGLA esters for further use.

• Amines: Reaction with a primary or secondary amine will yield the corresponding amide.

It is crucial to perform the quenching reaction at low temperatures (e.g., 0 °C) and to add the quenching agent slowly to control the exothermic reaction.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Low or no yield of the desired product	Incomplete reaction: The initial acylation reaction may not have gone to completion.	- Ensure all reagents and solvents are anhydrous. Acyl chlorides are highly sensitive to moisture. - Use a slight excess of the chlorinating agent (e.g., oxalyl chloride or thionyl chloride) during the synthesis of the acyl chloride.
Degradation of the acyl chloride: The polyunsaturated chain is prone to oxidation or other side reactions.	- Maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction and work-up. - Use degassed solvents. - Avoid exposure to light and heat.
Product loss during work-up: The desired product may be partially soluble in the aqueous phase or lost during extraction.	- Before discarding the aqueous layer, re-extract it with a fresh portion of the organic solvent. - Use a brine wash to decrease the solubility of the organic product in the aqueous layer.
Formation of an emulsion during extraction	Presence of acidic or basic byproducts.	- Add brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase. - If the product is stable, a small amount of acid or base can be added to break the emulsion. - Centrifugation can also be an effective method to separate the layers.
Product appears oily or discolored	Presence of impurities or degradation products.	- Ensure thorough removal of the quenching agent and byproducts through aqueous washes. - Purify the crude product using column chromatography, taking care to use a non-polar solvent system and to minimize exposure to silica (B1680970) gel, which can be acidic and cause degradation.
Difficulty in removing excess chlorinating agent	High boiling point of the chlorinating agent or its byproducts.	- If using thionyl chloride, co-evaporate the crude product with an anhydrous, inert solvent like toluene (B28343) to azeotropically remove residual SOCl₂.

Experimental Protocols

Protocol 1: Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

This protocol is adapted from the synthesis of similar polyunsaturated fatty acyl chlorides.

Materials:

• 8(Z),11(Z),14(Z)-Eicosatrienoic acid (Dihomo-γ-linolenic acid, DGLA)

• Oxalyl chloride or thionyl chloride

• Anhydrous dichloromethane (B109758) (DCM) or hexane (B92381)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount, if using oxalyl chloride)

• Inert gas (Nitrogen or Argon)

Procedure:

• Dissolve DGLA in anhydrous DCM or hexane under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• If using oxalyl chloride, add a catalytic amount of anhydrous DMF.

• Slowly add a slight excess (e.g., 1.2 equivalents) of oxalyl chloride or thionyl chloride to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, or until gas evolution ceases.

• The resulting solution of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is typically used immediately in the next step without isolation.

Protocol 2: Quenching and Work-up Procedure (Aqueous Quench)

Procedure:

• Cool the reaction mixture containing 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride to 0 °C.

• Slowly and carefully add cold deionized water to the reaction mixture with vigorous stirring. The reaction is exothermic and will produce HCl gas. Ensure adequate ventilation in a fume hood.

• Continue stirring at 0 °C for 15-30 minutes after the addition is complete to ensure all the acyl chloride has been hydrolyzed.

• Transfer the mixture to a separatory funnel and add an organic solvent (e.g., diethyl ether, ethyl acetate).

• Wash the organic layer sequentially with deionized water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude DGLA.

• Purify the product by column chromatography if necessary.

Visualizations

Dihomo-γ-linolenic Acid (DGLA) Signaling Pathway

Caption: Metabolic conversion of Dihomo-γ-linolenic Acid (DGLA) to anti-inflammatory eicosanoids.

Experimental Workflow for Quenching and Work-up

Caption: General experimental workflow for the quenching and work-up of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride reactions.

Troubleshooting Logic for Low Product Yield

Caption: A logical approach to troubleshooting low product yield in reactions involving 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride.

Technical Support Center: Characterization of DGLA Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dihomo-γ-linolenic acid (DGLA) and its derivatives.

Troubleshooting Guides

This section addresses common analytical issues encountered during the characterization of DGLA derivatives.

Issue 1: Poor Signal Intensity or Complete Signal Loss in LC-MS Analysis

Potential Cause	Troubleshooting Step	Recommended Action
Sample Degradation	Assess sample handling and storage.	DGLA derivatives, particularly prostaglandins (B1171923) like PGE1, can be unstable.[1][2][3][4][5] Ensure samples are processed quickly on ice and stored at -80°C.[6] Avoid repeated freeze-thaw cycles. For PGE1, studies have shown stability for 48 hours in dextrose solution stored in polypropylene (B1209903) syringes at 30°C.[1][2]
Inefficient Extraction	Review the lipid extraction protocol.	The choice of extraction solvent is critical. A common and effective method for plasma is the Folch extraction using a chloroform:methanol mixture.[6][7] Another robust method is the Matyash method using methyl-tert-butyl ether (MTBE).[7][8] For cellular lipids, a similar Folch-based approach is recommended.[6] Ensure proper phase separation to recover the lipid-containing organic layer.
Ion Suppression/Matrix Effects	Evaluate the sample matrix and consider dilution.	Biological matrices can interfere with ionization. Diluting the sample extract can mitigate this effect. Incorporating an isotopically labeled internal standard for each analyte is the best way to correct for matrix effects.
Instrumental Issues	Check LC-MS system performance.	Verify system suitability by injecting a known standard. Check for leaks in the LC flow path, ensure proper mobile phase composition, and confirm the mass spectrometer is tuned and calibrated.[9][10] A dirty ion source can also lead to poor signal; regular cleaning is recommended.
Incorrect MS Parameters	Optimize mass spectrometer settings.	Ensure the correct precursor and product ions are being monitored for each DGLA derivative in Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) mode. Optimize collision energy for each transition.

Issue 2: Chromatographic Problems - Peak Tailing, Broadening, or Splitting

Potential Cause	Troubleshooting Step	Recommended Action
Poor Column Performance	Inspect the analytical column.	Peak shape issues can arise from a contaminated or old column. Flush the column with a strong solvent, or if the problem persists, replace the column. A guard column can help extend the life of the analytical column.
Inappropriate Mobile Phase	Review the mobile phase composition.	The pH of the mobile phase can affect the peak shape of acidic molecules like DGLA and its derivatives. Ensure the mobile phase is properly buffered. The use of mobile phase modifiers like ammonium (B1175870) formate (B1220265) or formic acid is common for lipid analysis.[7]
Co-elution with Isomers or Other Fatty Acids	Optimize the chromatographic separation.	DGLA and its derivatives are often present in complex mixtures with other structurally similar fatty acids, which can lead to co-elution.[7] Employing a high-resolution column and a shallow gradient can improve separation. Consider using a different stationary phase if co-elution persists.
Sample Overload	Inject a lower concentration of the sample.	Injecting too much sample can lead to peak broadening and splitting. Dilute the sample and re-inject.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for characterizing DGLA derivatives?

A1: The most common and powerful technique is liquid chromatography-tandem mass spectrometry (LC-MS/MS). This method offers high sensitivity and selectivity, allowing for the quantification of low-abundance DGLA derivatives in complex biological matrices. Gas chromatography-mass spectrometry (GC-MS) can also be used, but it typically requires derivatization of the analytes to increase their volatility.[11][12][13]

Q2: How can I improve the volatility of DGLA derivatives for GC-MS analysis?

A2: Derivatization is necessary to analyze DGLA and its derivatives by GC-MS. The most common method is silylation, which replaces active hydrogens on carboxyl and hydroxyl groups with a trimethylsilyl (B98337) (TMS) group. Reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) are frequently used for this purpose. This process increases the thermal stability and volatility of the analytes.[11][12][13]

Q3: What are typical concentrations of DGLA in biological samples?

A3: DGLA concentrations can vary significantly depending on the tissue, species, and physiological state. The table below summarizes some reported concentrations.

Biological Matrix	Species	Concentration Range
Plasma	Human	Concentrations can be influenced by diet and health status. One study on healthy young adults did not provide a specific concentration range for DGLA but did note differences between sexes and ethnicities.
Serum	Rat	In a study where rats were fed a DGLA-enriched diet, serum DGLA concentrations were significantly higher than in the control group.[14][15]
Liver	Rat	Livers of rats fed a DGLA-enriched diet showed significantly increased DGLA concentrations.[14][15]
Brain	Rat	Brain tissue also showed an increase in DGLA concentration following dietary supplementation.[14][15]

Q4: Are there any known stability issues with DGLA derivatives during sample preparation?

A4: Yes, particularly with the oxidized derivatives like prostaglandins (e.g., PGE1) and hydroxyeicosatrienoic acids (e.g., 15-HETrE). These molecules can be sensitive to heat, light, and pH changes. It is crucial to keep samples on ice during processing and to add antioxidants, such as butylated hydroxytoluene (BHT), to the extraction solvents to prevent auto-oxidation.[6] For PGE1, studies have shown it can degrade to prostaglandin (B15479496) A1 (PGA1).[1]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using a Modified Folch Method

This protocol is adapted from established methods for lipid extraction from plasma.[6][7][8]

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To 40 µL of plasma in a 2 mL centrifuge tube, add an appropriate amount of a lipid internal standard mix containing an isotopically labeled DGLA standard.

• Solvent Addition: Add 800 µL of a cold (4°C) 2:1 (v/v) chloroform:methanol solution containing 1 mM BHT to the plasma sample.

• Incubation: Vortex the mixture briefly and incubate on ice for 30 minutes, with occasional vortexing.

• Phase Separation: Add 200 µL of ice-cold water to induce phase separation. The final ratio of chloroform:methanol:water should be approximately 8:4:3. Vortex and incubate on ice for another 10 minutes.

• Centrifugation: Centrifuge the sample at 3,000 x g for 5 minutes at 4°C.

• Organic Phase Collection: Carefully collect the lower organic phase, which contains the lipids, and transfer it to a new tube.

• Drying: Evaporate the solvent under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate volume of a solvent compatible with your LC-MS system (e.g., isopropanol (B130326) or acetonitrile:isopropanol).

Visualizations

Caption: Metabolic pathway of DGLA and its conversion to bioactive derivatives.

Caption: General experimental workflow for the analysis of DGLA derivatives.

Caption: A logical troubleshooting workflow for poor signal in LC-MS analysis.

References

• 1. Stability of prostaglandin E1 solutions stored in polypropylene syringes for continuous intravenous administration to newborns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stability of prostaglandin E1 solutions stored in polypropylene syringes for continuous intravenous administration to newborns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Stability of prostaglandin E1 when fractioned into polypropylene syringes] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 7. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 8. agilent.com [agilent.com]
• 9. gmi-inc.com [gmi-inc.com]
• 10. Mass Spectrometry Standards and Calibrants Support—Troubleshooting | Thermo Fisher Scientific - UK [thermofisher.com]
• 11. diverdi.colostate.edu [diverdi.colostate.edu]
• 12. jfda-online.com [jfda-online.com]
• 13. youtube.com [youtube.com]
• 14. Distribution and metabolism of dihomo-gamma-linolenic acid (DGLA, 20:3n-6) by oral supplementation in rats [pubmed.ncbi.nlm.nih.gov]
• 15. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Welcome to the technical support center for 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride. This resource is designed to assist researchers, scientists, and drug development professionals in successfully scaling up their reactions. Here you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to address common challenges.

Frequently Asked Questions (FAQs)

Q1: How should I properly store and handle 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride?

A1: Due to its high reactivity and susceptibility to degradation, 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride requires stringent storage and handling conditions. It is highly sensitive to moisture and atmospheric oxygen. Store the compound under an inert atmosphere (argon or nitrogen) at -20°C or below. Handle exclusively using dry solvents and glassware to prevent hydrolysis back to the carboxylic acid.

Q2: What solvents are recommended for reactions with 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride?

A2: Anhydrous, non-protic solvents are essential. Recommended options include dichloromethane (B109758) (DCM), chloroform, tetrahydrofuran (B95107) (THF), and diethyl ether. Ensure that the chosen solvent is thoroughly dried before use, for instance, by passing it through a column of activated alumina (B75360) or by distillation from a suitable drying agent.

Q3: My reaction yield is consistently low. What are the potential causes?

A3: Low yields can stem from several factors:

• Reagent Degradation: The acyl chloride may have hydrolyzed due to exposure to moisture.

• Suboptimal Reaction Temperature: Reactions are often conducted at low temperatures (e.g., 0°C to -78°C) to minimize side reactions.

• Inadequate Base: A non-nucleophilic base, such as triethylamine (B128534) or pyridine, is typically required to scavenge the HCl byproduct. The base must be dry and added in slight excess.

• Oxidation: The polyunsaturated backbone is prone to oxidation. Degassing solvents and running the reaction under an inert atmosphere can mitigate this.

Q4: How can I monitor the progress of my reaction?

A4: Thin-layer chromatography (TLC) is a common method for monitoring reaction progress. A suitable solvent system (e.g., a mixture of hexanes and ethyl acetate) can be used to separate the starting material, the product, and any byproducts. Staining with potassium permanganate (B83412) can help visualize the spots, as the polyunsaturated compounds will react.

Troubleshooting Guide for Scaling Up Reactions

Scaling up reactions from milligram to gram or kilogram quantities can introduce new challenges. This guide addresses common issues encountered during this process.

Problem	Potential Cause	Recommended Solution
Exothermic Reaction / Poor Temperature Control	Increased reaction volume leads to a lower surface area-to-volume ratio, making heat dissipation less efficient.	1. Use a jacketed reactor with a circulating chiller for precise temperature control.2. Add the acyl chloride slowly to the reaction mixture to control the rate of heat generation.3. Ensure vigorous and efficient stirring to maintain a homogenous temperature throughout the reactor.
Formation of Insoluble Byproducts	The HCl byproduct can react with amine bases (e.g., triethylamine) to form salts that may precipitate, especially at higher concentrations.	1. Use a solvent in which the salt has better solubility.2. Consider using a hindered or "proton sponge" type base that forms more soluble salts.3. Filter the reaction mixture before workup to remove any precipitated salts.
Product Degradation During Workup/Purification	The polyunsaturated product may be sensitive to acid, base, heat, or oxygen during aqueous workup and column chromatography.	1. Use a mild aqueous workup, such as a saturated solution of ammonium (B1175870) chloride.2. Minimize exposure to air and light. Conduct purification steps under an inert atmosphere if possible.3. Avoid prolonged heating. Use rotary evaporation at low temperatures.4. For chromatography, consider deactivating the silica (B1680970) gel with a small percentage of triethylamine in the eluent to prevent degradation of sensitive compounds.
Inconsistent Results Between Batches	Variability in the quality of starting materials, solvents, or reaction setup.	1. Ensure all reagents and solvents are of high purity and are consistently sourced.2. Standardize all reaction parameters, including addition rates, stirring speed, and temperature profiles.3. Perform small-scale pilot runs before committing to a large-scale reaction to identify any potential issues.

Experimental Protocols

Protocol 1: Small-Scale Amidation Reaction (100 mg)

• Preparation: Dry all glassware in an oven at 120°C overnight and cool under a stream of dry nitrogen.

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 equivalent) and anhydrous dichloromethane (5 mL). Cool the flask to 0°C in an ice bath.

• Base Addition: Add triethylamine (1.2 equivalents) to the solution.

• Acyl Chloride Addition: Dissolve 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride (100 mg, 1.05 equivalents) in anhydrous dichloromethane (2 mL). Add this solution dropwise to the stirred amine solution over 10 minutes.

• Reaction: Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor progress by TLC.

• Workup: Quench the reaction by adding a saturated aqueous solution of NH4Cl (10 mL). Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Scaled-Up Amidation Reaction (10 g)

• Preparation: Use a 500 mL jacketed reactor equipped with an overhead mechanical stirrer, a temperature probe, and a nitrogen inlet. Ensure the reactor is scrupulously dry.

• Reaction Setup: Charge the reactor with the amine (1.0 equivalent) and 200 mL of anhydrous dichloromethane. Begin stirring and cool the reactor to 0°C using a circulating chiller.

• Base Addition: Add triethylamine (1.2 equivalents) to the reactor.

• Acyl Chloride Addition: Dissolve 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride (10 g, 1.05 equivalents) in 50 mL of anhydrous dichloromethane. Add this solution to the reactor via a dropping funnel over 30-60 minutes, carefully monitoring the internal temperature to ensure it does not rise significantly.

• Reaction: Maintain the reaction at 0-5°C for 1 hour after the addition is complete, then allow it to slowly warm to room temperature and stir for 4-6 hours.

• Workup: Cool the reactor back to 10°C and slowly add 100 mL of a saturated aqueous NH4Cl solution. After stirring for 15 minutes, transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous phase with 2 x 50 mL of dichloromethane.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous Na2SO4, and filter. Remove the solvent using a rotary evaporator at a bath temperature below 30°C. The crude product can then be purified by flash chromatography using a larger column.

Visualizations

Experimental Workflow

Caption: A typical experimental workflow for acylation reactions.

Troubleshooting Logic

Caption: A decision tree for troubleshooting low reaction yields.

Simplified DGLA Signaling Pathway

Caption: The metabolic pathway of DGLA, the precursor to the acyl chloride.

Technical Support Center: Refining Purification Protocols for DGLA Compounds

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to refining purification protocols for Dihomo-γ-Linolenic Acid (DGLA) compounds. Below you will find troubleshooting guides and Frequently Asked Questions (FAQs) in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for DGLA purification?

A1: DGLA is an uncommon fatty acid found in trace amounts in animal products.[1] Therefore, it is often produced from precursor-rich oils or through microbial fermentation. Common starting materials include:

• Oils rich in γ-linolenic acid (GLA): Borage oil, evening primrose oil, and blackcurrant seed oil are rich sources of GLA, which is the direct precursor to DGLA in the body.[1]

• Single-cell oils: Certain fungi, such as Mortierella alpina, can be cultivated to produce oils with a high DGLA content.[2][3] Genetic modification of such microorganisms can further enhance DGLA production.

Q2: What are the main challenges in purifying DGLA?

A2: The primary challenges in DGLA purification stem from its chemical nature as a polyunsaturated fatty acid (PUFA). These challenges include:

• Susceptibility to Oxidation: The multiple double bonds in the DGLA molecule make it highly prone to oxidation, which can lead to degradation of the compound and the formation of impurities.

• Separation from Structurally Similar Fatty Acids: DGLA is often present in a mixture with other fatty acids of similar chain length and degree of unsaturation, such as linoleic acid (LA), GLA, and arachidonic acid (AA). Their similar physicochemical properties make separation challenging.

• Low Abundance in Natural Sources: The naturally low abundance of DGLA necessitates efficient extraction and enrichment methods to obtain sufficient quantities for research and development.[1]

Q3: How can I minimize oxidation of DGLA during purification?

A3: To minimize oxidation, it is crucial to work under conditions that limit exposure to oxygen, light, and heat. Key strategies include:

• Use of an Inert Atmosphere: Whenever possible, perform purification steps under an inert gas such as nitrogen or argon.

• Low-Temperature Processing: Maintain low temperatures throughout the extraction and purification process to reduce the rate of oxidation.

• Addition of Antioxidants: The addition of antioxidants, such as butylated hydroxytoluene (BHT), to solvents can help prevent oxidative degradation.

• Light Protection: Protect samples from light by using amber glass vials or by wrapping containers in aluminum foil.

• Use of Peroxide-Free Solvents: Ensure that all solvents used are of high purity and free from peroxides, which can initiate oxidation.

Q4: What is a suitable storage condition for purified DGLA?

A4: Purified DGLA should be stored under an inert atmosphere (nitrogen or argon) at low temperatures, typically -20°C or -80°C, to minimize degradation. It is also advisable to store DGLA in a solvent to reduce its exposure to air.

Troubleshooting Guides

This section provides troubleshooting for common issues encountered during DGLA purification using various techniques.

High-Performance Liquid Chromatography (HPLC) Purification

Problem	Possible Cause	Solution
Poor Peak Resolution	Inappropriate mobile phase composition.	Optimize the mobile phase by adjusting the solvent ratio (e.g., acetonitrile/water or methanol (B129727)/water) or by adding modifiers like acetic acid to suppress ionization.[4][5][6]
Column degradation.	Replace the column with a new one of the same type. Ensure proper column conditioning before use.
Column overloading.	Reduce the amount of sample injected onto the column.
Peak Tailing or Fronting	Incompatible injection solvent.	Dissolve the sample in the mobile phase whenever possible. If a different solvent must be used, ensure it is weaker than the mobile phase.
Secondary interactions with the stationary phase.	Ensure the mobile phase pH is appropriate to maintain DGLA in a non-ionized state. The addition of a small amount of acid (e.g., 0.1% acetic acid) can improve peak shape.[4]
High Backpressure	Blockage in the column or system.	Filter all samples and mobile phases before use. If a blockage is suspected, reverse-flush the column (if permissible by the manufacturer) or check for blockages in the tubing and frits.[7]
Low or No Recovery	DGLA degradation.	Ensure all steps are performed at low temperatures and under an inert atmosphere. Add antioxidants to the solvents.
Inefficient elution.	Modify the mobile phase to increase its elution strength. For reversed-phase HPLC, this typically involves increasing the proportion of the organic solvent.

Urea (B33335) Crystallization

Problem	Possible Cause	Solution
Low Yield of Unsaturated Fatty Acids	Incomplete complexation of saturated fatty acids with urea.	Ensure the urea is fully dissolved in the solvent (e.g., methanol or ethanol) by gentle heating. Optimize the urea-to-fatty acid ratio; a higher ratio may be needed for complete removal of saturated fatty acids.[8]
Crystallization temperature is too high.	Lower the crystallization temperature to promote the formation of urea-saturated fatty acid adducts. Temperatures around 4°C or even down to -20°C can be effective.[8][9]
Low Purity of Unsaturated Fatty Acids	Co-crystallization of unsaturated fatty acids with urea.	Avoid excessively low temperatures or very high urea concentrations, which may lead to the non-selective inclusion of unsaturated fatty acids.
Inefficient separation of the urea-adduct crystals.	Ensure complete filtration or centrifugation to separate the solid urea complexes from the liquid fraction containing the enriched unsaturated fatty acids. Wash the crystals with a small amount of cold solvent to recover any entrapped unsaturated fatty acids.[10]
Difficulty Dissolving Urea	Insufficient solvent or low temperature.	Use a sufficient volume of solvent (e.g., methanol or ethanol) and gently warm the mixture to dissolve the urea completely before adding the fatty acid mixture.[10]

Quantitative Data Presentation

The following tables summarize typical quantitative data for DGLA purification. Note that yields and purity can vary significantly depending on the starting material and the specific experimental conditions.

Table 1: Comparison of DGLA Purification Methods

Purification Method	Starting Material	Purity Achieved	Overall Yield	Key Advantages	Key Disadvantages	Reference
Enzymatic Hydrolysis & Selective Esterification	Mortierella single-cell oil	95 wt.%	51%	High selectivity	Multi-step process, potentially costly enzymes	[1]
Urea Crystallization	General PUFA mixture	Can enrich to >90%	Variable, depends on starting concentration	Simple, cost-effective for bulk separation	May not achieve ultra-high purity in a single step	[8][10]
Silver Ion Chromatography	Fatty acid methyl esters	Can achieve >99%	Dependent on loading and elution	Excellent separation based on unsaturation	Silver can leach into the product, column instability	[7][11]
Preparative HPLC	Pre-enriched fatty acid mixture	>98%	Can be high with optimized conditions	High resolution and purity	Lower throughput, requires specialized equipment	[12]

Experimental Protocols

Protocol 1: Purification of DGLA via Urea Crystallization

This protocol describes a general procedure for the enrichment of DGLA from a mixed fatty acid sample.

Materials:

• Mixed free fatty acids containing DGLA

• Urea

• Methanol or Ethanol (B145695) (95%)

• n-Hexane

• Hydrochloric acid (HCl)

• Distilled water

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Rotary evaporator

• Separatory funnel

• Filtration apparatus or centrifuge

Procedure:

• Dissolution of Urea: In a flask, dissolve urea in 95% ethanol or methanol by heating to approximately 60-70°C with stirring until a clear solution is obtained. A typical ratio is 1:3 (w/v) of urea to solvent.

• Addition of Fatty Acids: Add the free fatty acid mixture to the hot urea solution. The ratio of urea to fatty acids can be optimized, but a starting point of 3:1 (w/w) is common. Continue stirring until the fatty acids are fully dissolved.

• Crystallization: Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator (4°C) or freezer (-20°C) for 12-24 hours to allow for the crystallization of the urea-saturated fatty acid adducts.[8][9]

• Separation: Separate the solid urea complexes from the liquid filtrate by vacuum filtration or centrifugation. The filtrate contains the enriched unsaturated fatty acids, including DGLA.

• Recovery of Unsaturated Fatty Acids:

  • Transfer the filtrate to a separatory funnel.

  • Add an equal volume of water and acidify to a pH of 4-5 with HCl.[13]

  • Extract the fatty acids with n-hexane (repeat 2-3 times).

  • Combine the hexane (B92381) extracts and wash with distilled water to remove any remaining urea and acid.

  • Dry the hexane phase over anhydrous sodium sulfate.

• Solvent Removal: Remove the n-hexane using a rotary evaporator under reduced pressure to obtain the DGLA-enriched fatty acid fraction.

Protocol 2: Purity Analysis of DGLA by GC-MS

This protocol outlines the derivatization of DGLA to its fatty acid methyl ester (FAME) for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Purified DGLA sample

• Boron trifluoride-methanol (BF₃-methanol) solution (14%)

• n-Hexane

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Derivatization:

  • Place a small amount of the purified DGLA sample (e.g., 1-10 mg) into a screw-capped glass tube.

  • Add 1-2 mL of BF₃-methanol solution.

  • Tightly cap the tube and heat at 60-100°C for 10-60 minutes.[14]

• Extraction of FAMEs:

  • Cool the tube to room temperature.

  • Add 1 mL of n-hexane and 1 mL of saturated NaCl solution.

  • Vortex the mixture thoroughly and allow the layers to separate.

• Sample Preparation for GC-MS:

  • Carefully transfer the upper hexane layer, containing the FAMEs, to a clean vial.

  • Dry the hexane extract over a small amount of anhydrous sodium sulfate.

  • Transfer the dried extract to a GC vial for analysis.

• GC-MS Analysis:

  • Inject a small volume (e.g., 1 µL) of the FAME solution into the GC-MS.

  • Use a temperature program that allows for the separation of different fatty acid methyl esters. A typical program might start at a lower temperature and ramp up to a higher temperature.[15]

  • Identify the DGLA-methyl ester peak based on its retention time and mass spectrum.

  • Quantify the purity by calculating the peak area of the DGLA-methyl ester relative to the total area of all fatty acid peaks.

Mandatory Visualizations

Caption: Metabolic pathway of DGLA and its conversion to signaling molecules.

Caption: A typical experimental workflow for the purification of DGLA.

References

• 1. researchgate.net [researchgate.net]
• 2. Insights into the special physiology of Mortierella alpina cultured by agar supported solid state fermentation in enhancing arachidonic acid enriched lipid production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.aston.ac.uk [research.aston.ac.uk]
• 4. Silver ion chromatography of lipids and fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aocs.org [aocs.org]
• 7. aocs.org [aocs.org]
• 8. rjptonline.org [rjptonline.org]
• 9. US4792418A - Method of extraction and purification of polyunsaturated fatty acids from natural sources - Google Patents [patents.google.com]
• 10. atlantis-press.com [atlantis-press.com]
• 11. aocs.org [aocs.org]
• 12. Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. A simplified method for analysis of polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lab Method for Gas Chromatography - Mass Spectrometry (GC-MS) Screening Procedure for the Presence of Diethylene Glycol and Ethylene Glycol in Toothpaste | FDA [fda.gov]

Reference Data & Comparative Studies

Confirming the Structure of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride and its derivatives, focusing on structural confirmation, synthesis, and biological significance. The information presented is intended to support research and development efforts in fields such as pharmacology, biochemistry, and drug discovery.

Introduction to 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride and its Derivatives

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is the acyl chloride derivative of dihomo-γ-linolenic acid (DGLA), a naturally occurring omega-6 polyunsaturated fatty acid. DGLA is a precursor to a range of bioactive lipid mediators with significant physiological roles, particularly in inflammation and cell signaling. The acyl chloride form is a reactive intermediate, crucial for the synthesis of various DGLA derivatives, including esters and amides, which are used to investigate biological processes and as potential therapeutic agents.

The primary derivatives of DGLA in biological systems are formed through the action of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, leading to the production of eicosanoids such as series-1 prostaglandins (B1171923) (e.g., PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE). These metabolites are known for their anti-inflammatory, vasodilatory, and anti-proliferative properties, often acting in opposition to the pro-inflammatory eicosanoids derived from arachidonic acid (AA).[1][2]

Structural Confirmation: A Comparative Approach

Predicted Spectroscopic Data

The following tables summarize the expected quantitative data for the structural confirmation of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride based on the known data of its analogues.

Table 1: Predicted ¹H NMR Chemical Shifts for 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Protons	Predicted Chemical Shift (ppm)	Multiplicity
CH₃ (C-20)	~0.90	t
(CH₂)n	~1.2-1.4	m
CH₂-C=O (C-3)	~1.70	p
CH₂-C=C (C-7, C-10, C-13, C-16)	~2.05-2.15	m
CH₂-C=O (C-2)	~2.88	t
C=C-CH₂-C=C (C-9, C-12)	~2.80	p
-CH=CH-	~5.3-5.4	m

Table 2: Predicted ¹³C NMR Chemical Shifts for 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Carbon Atom	Predicted Chemical Shift (ppm)
C-20 (CH₃)	~14.1
(CH₂)n	~22-32
C-7, C-16	~25-27
C-10, C-13	~25-27
C-2	~47
Olefinic carbons (-CH=CH-)	~127-131
C-1 (C=O)	~173

Table 3: Predicted Mass Spectrometry Data for 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Ion	Predicted m/z
[M]+ (Molecular Ion)	324.2
[M-Cl]+ (Acylium Ion)	289.2

Experimental Protocols

Synthesis of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

A general and effective method for the synthesis of polyunsaturated fatty acid chlorides is the reaction of the corresponding fatty acid with thionyl chloride.[3][4]

Materials:

• 8(Z),11(Z),14(Z)-Eicosatrienoic acid (DGLA)

• Thionyl chloride (SOCl₂)

• Anhydrous hexane (B92381) (or other inert solvent)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 8(Z),11(Z),14(Z)-eicosatrienoic acid in anhydrous hexane.

• Cool the solution in an ice bath.

• Slowly add an excess of thionyl chloride (typically 1.5-2.0 equivalents) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. Care should be taken to avoid excessive heat to prevent degradation of the product.

• The resulting crude 8(Z),11(Z),14(Z)-eicosatrienoyl chloride can be used directly for subsequent reactions or purified by short-path distillation under high vacuum.

Biological Activity and Signaling Pathways

The biological significance of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride lies in its role as a precursor to DGLA derivatives, which are key signaling molecules. The metabolic pathways of DGLA are crucial for understanding its anti-inflammatory and other therapeutic effects.

DGLA Metabolic Pathway

The conversion of DGLA into its primary bioactive metabolites, PGE1 and 15-HETrE, is a key pathway with significant physiological consequences.

Caption: Metabolic pathway of Dihomo-γ-linolenic acid (DGLA).

Prostaglandin E1 (PGE1) Signaling Pathway

PGE1 exerts its effects by binding to specific E-prostanoid (EP) receptors, which are G-protein coupled receptors. The activation of these receptors triggers downstream signaling cascades.[5][6][7]

Caption: Simplified signaling pathway of Prostaglandin E1 (PGE1).

Comparative Biological Activity

The balance between the metabolism of DGLA and arachidonic acid (AA) is a critical determinant of the inflammatory state. While DGLA is metabolized to anti-inflammatory products, AA is the precursor to pro-inflammatory eicosanoids.

Table 4: Comparison of DGLA and AA Metabolites on COX Enzymes

Compound	Target Enzyme	IC₅₀ (µM)	Reference
DGLA	COX-1	Similar affinity to AA	[8]
DGLA	COX-2	Similar affinity to AA	[8]
Indomethacin (Control)	COX-1	0.6	[9]
Indomethacin (Control)	COX-2	8.9	[9]
Celecoxib (Control)	COX-1	15	[9]
Celecoxib (Control)	COX-2	0.04	[9]

Note: Specific IC₅₀ values for DGLA on COX enzymes are not consistently reported in the literature, but studies indicate similar affinities to arachidonic acid for COX-2.[8]

Conclusion

The structural confirmation of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride and its derivatives relies on a comparative analysis of spectroscopic data with known analogues. Its synthesis is readily achievable through standard methods, providing a valuable tool for the generation of DGLA derivatives for research. The biological importance of these derivatives, particularly their role in inflammation, underscores the potential for therapeutic applications targeting the DGLA metabolic pathway. Further research into the specific signaling mechanisms of DGLA metabolites will continue to unveil new opportunities for drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. data.epo.org [data.epo.org]
• 5. mdpi.com [mdpi.com]
• 6. Prostaglandin E1 attenuates AngII-induced cardiac hypertrophy via EP3 receptor activation and Netrin-1upregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Differential roles of prostaglandin E-type receptors in activation of hypoxia-inducible factor 1 by prostaglandin E1 in vascular-derived cells under non-hypoxic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential metabolism of dihomo-gamma-linolenic acid and arachidonic acid by cyclo-oxygenase-1 and cyclo-oxygenase-2: implications for cellular synthesis of prostaglandin E1 and prostaglandin E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride and Other Acylating Agents

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, particularly in the development of bioactive lipids and therapeutic agents, the choice of an acylating agent is a critical determinant of reaction efficiency, selectivity, and overall success. This guide provides an objective comparison of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride, the acyl chloride derivative of dihomo-γ-linolenic acid (DGLA), with other commonly employed acylating agents. The comparison is supported by available experimental data and detailed methodologies to inform the selection process for researchers in drug discovery and development.

Executive Summary

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a reactive derivative of the omega-6 fatty acid DGLA, a significant precursor to both anti-inflammatory and pro-inflammatory signaling molecules in vivo.[1] Its utility as an acylating agent lies in its ability to introduce the 20-carbon polyunsaturated dihomo-γ-linolenoyl group into various molecules, most notably in the synthesis of N-acylethanolamines like N-dihomo-γ-linolenoylethanolamine, an endocannabinoid.[2][3]

This guide will compare 8(Z),11(Z),14(Z)-eicosatrienoyl chloride with two key alternatives:

• Arachidonoyl chloride: The acyl chloride of arachidonic acid (AA), another crucial omega-6 fatty acid that is the precursor to the 2-series prostaglandins (B1171923) and 4-series leukotrienes, which are predominantly pro-inflammatory.

• Stearoyl chloride: A saturated fatty acyl chloride, representing a class of less reactive but more stable acylating agents.

The comparison will focus on their relative reactivity in the acylation of ethanolamine (B43304) as a model substrate, highlighting differences in expected yields and reaction conditions based on general chemical principles and published synthetic protocols.

Data Presentation: A Comparative Overview of Acylating Agent Performance

Acylating Agent	Structure	Key Features	Expected Reactivity	Typical Reaction Conditions	Reported/Expected Yield	Potential Side Reactions
8(Z),11(Z),14(Z)-Eicosatrienoyl chloride	C20H33ClO	Polyunsaturated (3 double bonds), precursor to anti-inflammatory eicosanoids.	High	Low temperature (0°C to rt), inert atmosphere, presence of a base (e.g., triethylamine).[4]	High (estimated >90%)	Isomerization or oxidation of double bonds, polymerization.
Arachidonoyl chloride	C20H31ClO	Polyunsaturated (4 double bonds), precursor to pro-inflammatory eicosanoids.	Very High	Similar to 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, requires careful temperature control.[4]	High (estimated >90%)	Higher potential for oxidation and side reactions due to more double bonds.
Stearoyl chloride	C18H35ClO	Saturated, stable.	Moderate	Can tolerate a wider range of temperatures, often requires a catalyst or higher temperatures for high conversion.[5]	High (often >95%)	Minimal side reactions related to the acyl chain.

Experimental Protocols

The following are representative experimental protocols for the synthesis of N-acylethanolamines using fatty acid chlorides. These can be adapted for a comparative study.

General Protocol for the Acylation of Ethanolamine with a Fatty Acyl Chloride

This protocol is based on established methods for the synthesis of N-acylethanolamines.[4]

Materials:

• Ethanolamine (1.2 equivalents)

• Fatty Acyl Chloride (e.g., 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, Arachidonoyl chloride, or Stearoyl chloride) (1.0 equivalent)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (B128534) (1.5 equivalents)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve ethanolamine and triethylamine in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve the fatty acyl chloride in a minimal amount of anhydrous DCM.

• Add the fatty acyl chloride solution dropwise to the stirred ethanolamine solution at 0°C over a period of 15-30 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure N-acylethanolamine.

Experimental Workflow Diagram

Figure 1. A generalized experimental workflow for the synthesis of N-acylethanolamines.

Signaling Pathways of Dihomo-γ-Linolenic Acid (DGLA)

The biological significance of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride is intrinsically linked to the metabolic pathways of its parent fatty acid, DGLA. DGLA sits (B43327) at a crucial metabolic crossroads, leading to the formation of both anti-inflammatory and, through conversion to arachidonic acid, pro-inflammatory mediators.[1]

DGLA Metabolic Pathway

Figure 2. Metabolic fate of Dihomo-γ-Linolenic Acid (DGLA).

As depicted, DGLA can be metabolized by cyclooxygenase (COX) enzymes to produce 1-series prostaglandins, such as PGE1, which possess anti-inflammatory properties.[1] Alternatively, lipoxygenase (LOX) enzymes can convert DGLA into other anti-inflammatory mediators. However, DGLA can also be converted to arachidonic acid (AA) by the enzyme Δ5-desaturase, which then serves as a substrate for the production of pro-inflammatory 2-series prostaglandins and 4-series leukotrienes.[1] This dual potential makes the targeted delivery of the dihomo-γ-linolenoyl moiety a subject of significant interest in drug development.

Conclusion

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a highly reactive acylating agent that serves as a valuable tool for introducing the biologically significant dihomo-γ-linolenoyl group into molecules. Its reactivity is comparable to that of arachidonoyl chloride, though the presence of fewer double bonds may offer slightly greater stability and fewer oxidative side products. In comparison to saturated acyl chlorides like stearoyl chloride, it is significantly more reactive, allowing for milder reaction conditions, but requires more careful handling to prevent degradation.

The choice between these acylating agents will ultimately depend on the specific goals of the synthesis. For the creation of molecules designed to modulate inflammatory pathways, the distinct biological activities of the resulting acylated products will be a primary consideration. This guide provides a foundational understanding to aid researchers in making an informed decision for their synthetic strategies.

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Human Metabolome Database: Showing metabocard for Dihomo-gamma-linolenoylethanolamide (HMDB0013625) [hmdb.ca]
• 4. Occurrence and Biosynthesis of Endogenous Cannabinoid Precursor,N-Arachidonoyl Phosphatidylethanolamine, in Rat Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of DGLA Chloride and Oleoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical reactivity of dihomo-gamma-linolenoyl (DGLA) chloride and oleoyl (B10858665) chloride. Acyl chlorides are pivotal reagents in organic synthesis, valued for their high reactivity in forming esters and amides. Understanding the nuanced differences in reactivity between polyunsaturated and monounsaturated acyl chlorides is critical for optimizing reaction conditions and achieving desired product yields in pharmaceutical and life sciences research.

While direct quantitative comparisons of reaction kinetics are not extensively available in peer-reviewed literature, this guide offers a qualitative comparison based on fundamental chemical principles and summarizes available data.

Structural and Reactivity Comparison

Dihomo-gamma-linolenic acid (DGLA) is a 20-carbon omega-6 polyunsaturated fatty acid with three cis double bonds. Oleic acid is an 18-carbon omega-9 monounsaturated fatty acid with one cis double bond. The corresponding acyl chlorides retain these structural features, which are expected to influence their reactivity.

Feature	DGLA Chloride	Oleoyl Chloride	Reactivity Implication
Chemical Formula	C₂₀H₃₁ClO	C₁₈H₃₃ClO	The longer carbon chain of DGLA chloride may slightly increase van der Waals interactions.
Molecular Weight	322.9 g/mol	300.9 g/mol	A minor difference that is unlikely to significantly impact molar-based reaction stoichiometry.
Unsaturation	Polyunsaturated (3 cis double bonds)	Monounsaturated (1 cis double bond)	The multiple cis-double bonds in DGLA chloride introduce kinks in the acyl chain, potentially leading to greater steric hindrance around the reactive carbonyl group compared to oleoyl chloride. This could result in slower reaction rates with sterically bulky nucleophiles. The double bonds, being non-conjugated, are not expected to have a significant electronic effect on the carbonyl carbon's electrophilicity.
Acyl Chain Flexibility	The multiple double bonds in DGLA chloride's acyl chain result in a more curved and less flexible structure.	The single double bond in oleoyl chloride's acyl chain allows for greater conformational flexibility compared to DGLA chloride.	The reduced flexibility of the DGLA chloride chain could influence how it aligns with nucleophiles in the transition state, potentially affecting reaction rates.

Qualitative Reactivity Assessment:

Based on structural considerations, oleoyl chloride is predicted to be slightly more reactive than DGLA chloride in acylation reactions, particularly with sterically demanding nucleophiles. This is primarily attributed to the increased steric hindrance around the acyl chloride functional group in DGLA chloride due to the multiple cis-double bonds, which create a more rigid and bent acyl chain.

Experimental Protocols

The following are generalized protocols for acylation reactions using DGLA chloride or oleoyl chloride. These can be adapted for specific substrates and desired reaction scales.

General Protocol for the Acylation of an Amine (Amide Formation)

This procedure is based on the Schotten-Baumann reaction conditions.[1]

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 equivalent) and a non-nucleophilic base such as triethylamine (B128534) or pyridine (B92270) (1.1-1.5 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran).

• Reaction: Cool the solution to 0 °C in an ice bath. To this stirred solution, add a solution of DGLA chloride or oleoyl chloride (1.0-1.2 equivalents) in the same anhydrous solvent dropwise.

• Monitoring: Allow the reaction mixture to warm to room temperature and stir for 1-16 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water or a dilute aqueous acid solution (e.g., 1 M HCl).

• Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., dichloromethane, ethyl acetate).

• Purification: Combine the organic extracts, wash with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

General Protocol for the Acylation of an Alcohol (Ester Formation)

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the alcohol (1.0 equivalent) and a non-nucleophilic base such as pyridine or triethylamine (1.1-1.5 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane, diethyl ether).

• Reaction: Cool the solution to 0 °C. Slowly add DGLA chloride or oleoyl chloride (1.0-1.2 equivalents) to the stirred solution.

• Monitoring: Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the mixture with an organic solvent.

• Purification: Wash the combined organic layers with water and brine, dry over an anhydrous salt, filter, and concentrate. The crude ester can be purified by column chromatography.

Visualizations

Logical Workflow for a General Acylation Reaction

Caption: A generalized workflow for acylation reactions.

Signaling Pathway of Dihomo-gamma-linolenic Acid (DGLA)

Caption: Metabolic pathway of DGLA.

Signaling Pathway of Oleic Acid

Caption: Simplified signaling pathways of oleic acid.

References

• 1. Acylation of Aniline Explained: Definition, Examples, Practice & Video Lessons [pearson.com]

Validating the Bioactivity of Synthetic DGLA Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for validating the bioactivity of synthetic dihomo-gamma-linolenic acid (DGLA) compounds. It outlines key anti-inflammatory effects of natural DGLA and its metabolites, presenting them as a benchmark for comparison. Detailed experimental protocols are provided to enable researchers to assess the efficacy of novel synthetic DGLA analogs.

Introduction to DGLA and its Anti-Inflammatory Properties

Dihomo-gamma-linolenic acid (DGLA) is an omega-6 polyunsaturated fatty acid that stands at a critical juncture in the eicosanoid synthesis pathway. Unlike its metabolite, arachidonic acid (AA), which is a precursor to pro-inflammatory prostaglandins (B1171923) and leukotrienes, DGLA is primarily converted into anti-inflammatory molecules.[1][2][3] The balance between DGLA and AA is a crucial factor in modulating inflammatory responses in the body.[1][2]

The primary anti-inflammatory effects of DGLA are mediated through its conversion by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes into two key metabolites:

• Prostaglandin E1 (PGE1): Produced via the COX pathway, PGE1 has vasodilatory, anti-proliferative, and anti-inflammatory properties.[1][4]

• 15-Hydroxyeicosatrienoic Acid (15-HETrE): Generated through the 15-LOX pathway, 15-HETrE can inhibit the production of pro-inflammatory leukotrienes from arachidonic acid.[1][4]

The development of synthetic DGLA compounds aims to harness these therapeutic properties, potentially offering enhanced stability, target specificity, or efficacy compared to the naturally occurring fatty acid. This guide outlines the essential experimental procedures to validate and compare the bioactivity of such synthetic analogs.

Comparative Bioactivity Data

The following tables summarize the expected outcomes for a bioactive synthetic DGLA compound when compared to the known activities of natural DGLA and its key metabolites. These tables are designed to serve as a reference for interpreting experimental results.

Table 1: Comparison of Anti-Inflammatory Effects on Cytokine Production

Bioactivity Marker	Cell Line	Stimulant	Expected Outcome for a Bioactive Synthetic DGLA	Natural DGLA/Metabolite Activity (for comparison)
TNF-α Secretion	RAW 264.7 Macrophages	LPS	Significant decrease in a dose-dependent manner	Natural DGLA has been shown to reduce TNF-α levels.
IL-6 Secretion	RAW 264.7 Macrophages	LPS	Significant decrease in a dose-dependent manner	Natural DGLA has been shown to reduce IL-6 levels.
IL-1β Secretion	RAW 264.7 Macrophages	LPS	Significant decrease in a dose-dependent manner	Natural DGLA has been shown to reduce IL-1β levels.

Table 2: Comparison of Effects on Key Inflammatory Enzymes and Genes

Bioactivity Marker	Cell Line	Stimulant	Expected Outcome for a Bioactive Synthetic DGLA	Natural DGLA/Metabolite Activity (for comparison)
COX-2 Protein Expression	RAW 264.7 Macrophages	LPS	Significant decrease in a dose-dependent manner	DGLA's metabolites are produced by COX enzymes, but DGLA itself can lead to a reduction in the pro-inflammatory signaling that induces COX-2.
iNOS Protein Expression	RAW 264.7 Macrophages	LPS	Significant decrease in a dose-dependent manner	Natural DGLA has been shown to inhibit iNOS expression.
TNF-α mRNA Expression	RAW 264.7 Macrophages	LPS	Significant decrease in a dose-dependent manner	Natural DGLA has been shown to downregulate TNF-α gene expression.
IL-6 mRNA Expression	RAW 264.7 Macrophages	LPS	Significant decrease in a dose-dependent manner	Natural DGLA has been shown to downregulate IL-6 gene expression.

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of DGLA are primarily mediated through the COX and LOX pathways, leading to the production of PGE1 and 15-HETrE, which in turn suppress pro-inflammatory signaling cascades.

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

DGLA Esters vs. Free DGLA: A Comparative Guide to Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Dihomo-γ-linolenic acid (DGLA) is an omega-6 fatty acid of significant interest for its role in producing anti-inflammatory and anti-proliferative eicosanoids. It is the precursor to prostaglandin (B15479496) E1 (PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE), both of which possess beneficial physiological properties.[1][2][3] In research and potential therapeutic applications, DGLA can be administered in its free fatty acid form or as an ester, typically an ethyl ester. This guide provides a comparative overview of the biological activity of DGLA esters versus free DGLA, drawing on available experimental data and principles of lipid biochemistry.

While direct head-to-head studies comparing the biological efficacy of DGLA esters and free DGLA are limited, extensive research on other polyunsaturated fatty acids (PUFAs), such as the omega-3s eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), provides a strong basis for understanding the likely differences in their bioavailability and subsequent biological effects.

Bioavailability: The Critical Distinction

The primary difference between DGLA esters and free DGLA lies in their absorption and bioavailability. Fatty acid esters, including ethyl esters, require enzymatic hydrolysis by pancreatic lipase (B570770) in the small intestine to release the free fatty acid for absorption.[4][5] This step is bypassed when DGLA is consumed in its free fatty acid form, which can lead to more efficient and rapid absorption, particularly in the context of a low-fat meal.[5][6][7]

Studies on omega-3 fatty acids have consistently demonstrated that free fatty acid formulations lead to a significantly higher plasma concentration and area under the curve (AUC) compared to ethyl ester forms.[6][7] For instance, one study found that the bioavailability of EPA and DHA in their free fatty acid form was substantially higher than that of the ethyl ester form.[6] It is highly probable that DGLA exhibits similar pharmacokinetic properties.

Biological Activities of DGLA and its Metabolites

Once absorbed and incorporated into cell membranes, DGLA exerts its biological effects primarily through its metabolic products.[1][2] Regardless of the initial form of administration (ester or free fatty acid), it is the released free DGLA that is acted upon by cellular enzymes.

Anti-Inflammatory Effects

DGLA is a substrate for cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, leading to the production of anti-inflammatory eicosanoids.[1][2]

• Prostaglandin E1 (PGE1): Produced via the COX pathway, PGE1 has vasodilatory, anti-platelet aggregatory, and anti-inflammatory properties.[1][8]

• 15-Hydroxyeicosatrienoic Acid (15-HETrE): Generated through the 15-LOX pathway, 15-HETrE can inhibit the formation of pro-inflammatory leukotrienes from arachidonic acid (AA).[1]

DGLA also competes with arachidonic acid (AA), the precursor to pro-inflammatory prostaglandins (B1171923) (PGE2) and leukotrienes (LTB4), for the same enzymes.[1] An increased cellular ratio of DGLA to AA can therefore shift eicosanoid production towards a less inflammatory state.

Anti-Proliferative Effects

DGLA and its metabolites have demonstrated anti-proliferative effects in various cancer cell lines.[2] These effects are thought to be mediated by several mechanisms, including:

• Induction of apoptosis through the generation of reactive oxygen species (ROS) and lipid peroxidation.[2]

• Inhibition of tumor cell growth by PGE1.[2]

• Synergistic enhancement of the efficacy of anti-cancer drugs.

Data on DGLA Supplementation

While direct comparative data is scarce, studies using different forms of DGLA or its precursor, gamma-linolenic acid (GLA), have shown successful incorporation of DGLA into cellular lipids and subsequent biological effects.

Study Type	Form of DGLA/Precursor	Key Findings	Reference
Human Volunteer Study	DGLA ethyl ester (1 g/d)	Reduced platelet aggregation.	[2]
Rat Feeding Study	DGLA oil (triglyceride form)	Increased DGLA concentrations in liver, serum, and brain; increased PGE1/PGE2 ratio in plasma.	[9]
Human Volunteer Study	DGLA-enriched oil (triglyceride form, 50 or 150 mg as free DGLA)	Dose-dependent increase in DGLA content in serum phospholipids (B1166683).	[10]

Experimental Protocols

In Vivo Rat Feeding Study for DGLA Distribution and Metabolism

Objective: To compare the effects of dietary DGLA and GLA on fatty acid composition in rat tissues.

Methodology:

• Animal Model: Male Wistar rats.

• Dietary Groups:

  • Control group: Fed a diet containing corn oil.

  • GLA group: Fed a diet containing borage oil (rich in GLA).

  • DGLA group: Fed a diet containing DGLA oil (from a fungal source) mixed with safflower oil.

• Duration: 2 weeks.

• Sample Collection: At the end of the study, blood and tissue samples (liver, brain) were collected.

• Analysis: Fatty acid composition of the samples was determined by gas chromatography. Plasma levels of PGE1 and PGE2 were measured using an enzyme immunoassay.

Reference: [9]

Human Supplementation Study with DGLA-Enriched Oil

Objective: To evaluate the effect of oral supplementation with DGLA-enriched oil on serum DGLA content in healthy adults.

Methodology:

• Participants: Healthy adult male volunteers.

• Supplementation: Participants received either 50 mg or 150 mg of DGLA (as triglycerides) per day.

• Duration: 4 weeks, followed by a 4-week washout period.

• Sample Collection: Blood samples were collected at baseline, after 4 weeks of supplementation, and after the washout period.

• Analysis: The fatty acid composition of serum phospholipids was analyzed by gas chromatography to determine the percentage of DGLA.

Reference: [10]

Signaling Pathways and Experimental Workflows

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Uptake and tissue accretion of orally administered free carboxylic acid as compared to ethyl ester form of docosahexaenoic acid (DHA) in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nfo.com [nfo.com]
• 6. Steady-state bioavailability of prescription omega-3 on a low-fat diet is significantly improved with a free fatty acid formulation compared with an ethyl ester formulation: the ECLIPSE II study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Steady-state bioavailability of prescription omega-3 on a low-fat diet is significantly improved with a free fatty acid formulation compared with an ethyl ester formulation: the ECLIPSE II study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Essential Fatty Acids and Their Metabolites in the Pathobiology of Inflammation and Its Resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of Dihomo-γ-Linolenic Acid (DGLA) Amides and Esters: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of dihomo-γ-linolenic acid (DGLA) amides and esters, focusing on their potential as therapeutic agents. While direct comparative studies on DGLA amides and esters are limited, this document synthesizes available information on their synthesis, stability, and known biological activities of DGLA to provide a framework for future research and development.

Introduction to Dihomo-γ-Linolenic Acid (DGLA)

Dihomo-γ-linolenic acid (DGLA) is a 20-carbon omega-6 polyunsaturated fatty acid that serves as a crucial intermediate in the biosynthesis of both anti-inflammatory and pro-inflammatory eicosanoids.[1][2] DGLA itself is not commonly found in the diet but is produced in the body from the elongation of γ-linolenic acid (GLA).[3] The therapeutic potential of DGLA lies in its metabolic products, which can influence inflammatory pathways.[2][4]

DGLA can be metabolized by cyclooxygenase (COX) enzymes to produce prostaglandin (B15479496) E1 (PGE1), a potent anti-inflammatory and vasodilatory compound.[2] Alternatively, it can be converted by 15-lipoxygenase (15-LOX) to 15-hydroxyeicosatrienoic acid (15-HETrE), which also possesses anti-inflammatory properties.[4] However, DGLA can also be converted to the pro-inflammatory arachidonic acid (AA) by the enzyme Δ5-desaturase.[2][5] This dual role places DGLA at a critical juncture in the inflammatory cascade, making its delivery and metabolism a key area of research.

To enhance its stability and bioavailability, DGLA is often chemically modified into derivatives such as esters and amides. This guide explores the characteristics of these two important classes of DGLA derivatives.

DGLA Metabolism and Signaling Pathways

The metabolic fate of DGLA is central to its biological effects. The following diagram illustrates the key pathways involved.

Caption: Metabolic pathways of DGLA. (Within 100 characters)

Comparative Overview: DGLA Amides vs. Esters

The choice between an amide and an ester linkage can significantly impact a molecule's physicochemical properties, including stability, solubility, and biological activity. While direct experimental data for DGLA derivatives is scarce, we can infer potential differences based on general chemical principles.

Feature	DGLA Amides	DGLA Esters
Chemical Stability	Generally more stable to hydrolysis due to resonance delocalization of the nitrogen lone pair.[6]	More susceptible to hydrolysis, particularly enzymatic hydrolysis by esterases.[7]
Synthesis	Typically synthesized by activating the carboxylic acid of DGLA (e.g., with thionyl chloride or a coupling agent) followed by reaction with an amine.[8]	Commonly prepared by acid-catalyzed reaction of DGLA with an alcohol (Fischer esterification).[9]
Biological Activity	Potentially longer duration of action due to higher stability. May exhibit different receptor binding profiles compared to esters.[10]	Often used as prodrugs, releasing the active DGLA upon hydrolysis in the body.[11] Biological effects are well-documented for various fatty acid esters.[4]
Solubility	Solubility can be tuned by selecting different amine precursors. Generally, amides can be more hydrophilic than corresponding esters.[10]	Solubility is dependent on the alcohol used for esterification. Methyl and ethyl esters are common.[12]

Experimental Protocols

Detailed methodologies for the synthesis and evaluation of DGLA amides and esters are provided below. These protocols are based on established methods for fatty acid derivatization and can be adapted for DGLA.

Synthesis of DGLA Amides

This protocol describes a general method for the synthesis of DGLA amides via an acyl chloride intermediate.

Caption: Workflow for DGLA amide synthesis. (Within 100 characters)

Protocol:

• Activation of DGLA: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve DGLA in a dry, aprotic solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF).

• Add an excess of thionyl chloride (SOCl₂) dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Remove the excess thionyl chloride and solvent under reduced pressure to yield the DGLA acyl chloride.

• Amidation: Dissolve the crude DGLA acyl chloride in a dry, aprotic solvent.

• In a separate flask, dissolve the desired amine and a non-nucleophilic base (e.g., triethylamine) in the same solvent.

• Add the DGLA acyl chloride solution dropwise to the amine solution at 0°C.

• Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the pure DGLA amide.[1][8]

Synthesis of DGLA Esters

This protocol outlines the Fischer esterification method for preparing DGLA esters.

References

• 1. mdpi.com [mdpi.com]
• 2. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dihomo-γ-linolenic acid - Wikipedia [en.wikipedia.org]
• 4. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Linoleic acid - Wikipedia [en.wikipedia.org]
• 6. Khan Academy [khanacademy.org]
• 7. Interspecies differences in stability kinetics and plasma esterases involved in hydrolytic activation of curcumin diethyl disuccinate, a prodrug of curcumin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. organic chemistry - How do you Synthesise a Fatty Acid Amide? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. csub.edu [csub.edu]
• 10. The effects of replacing ester by amide on the biological properties of compounds related to acetylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ester and amide prodrugs of ibuprofen and naproxen: synthesis, anti-inflammatory activity, and gastrointestinal toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Dihomo-γ-Linolenic Acid (DGLA) Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three widely used analytical methods for the quantification of dihomo-γ-linolenic acid (DGLA) derivatives: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Immunoassays (ELISA). The objective is to furnish researchers, scientists, and drug development professionals with the necessary data and protocols to make informed decisions when selecting and cross-validating these methods for their specific research needs.

Introduction to DGLA and its Analytical Importance

Dihomo-γ-linolenic acid (DGLA) is a 20-carbon omega-6 fatty acid that serves as a crucial precursor to a variety of bioactive lipid mediators. These derivatives, which include series-1 prostaglandins (B1171923) (e.g., PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE), are pivotal in regulating inflammatory processes. Unlike the derivatives of arachidonic acid (AA), DGLA-derived mediators are generally considered to be anti-inflammatory. Given their significant role in health and disease, the accurate and precise quantification of DGLA derivatives in biological matrices is essential for advancing our understanding of their physiological functions and for the development of novel therapeutics.

The choice of an analytical method for these compounds is critical and depends on various factors, including the required sensitivity, specificity, sample throughput, and available instrumentation. Furthermore, the cross-validation of different analytical methods is often necessary to ensure consistency and reliability of data, especially when transferring methods between laboratories or when comparing data from different studies.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical technique is a critical step in the study of DGLA derivatives. The three most common methods—LC-MS/MS, GC-MS, and Immunoassay (ELISA)—each present a unique set of advantages and disadvantages. LC-MS/MS is often considered the "gold standard" due to its high sensitivity and specificity.[1] GC-MS also offers high sensitivity but typically requires a derivatization step to make the analytes volatile.[2] Immunoassays, on the other hand, are generally more high-throughput and do not require extensive sample preparation, but they can be susceptible to cross-reactivity with structurally similar molecules.[3]

Below is a summary of the key performance characteristics for the analysis of Prostaglandin E1 (PGE1), a major DGLA derivative. Please note that these values are compiled from various studies and are intended for comparative purposes. Actual performance may vary depending on the specific instrumentation, protocol, and matrix.

Performance Characteristic	LC-MS/MS	GC-MS	Immunoassay (ELISA)
Linearity (r²)	>0.999[4]	>0.99[5]	Typically >0.99
Lower Limit of Quantification (LLOQ)	0.1 ng/mL[4]	2 pg/mL[5]	31.25 - 78.13 pg/mL
Intra-Assay Precision (%CV)	< 5%[4]	< 17%[5]	< 8%[6]
Inter-Assay Precision (%CV)	< 5%[4]	< 17%[5]	< 10%[6]
Accuracy (% Recovery)	92.0 ± 4.9%[4]	< 17% bias[5]	80 - 99%[6]
Specificity	High	High	Moderate (potential for cross-reactivity)
Throughput	Moderate	Moderate	High
Derivatization Required	No	Yes	No

Signaling Pathway of DGLA Derivatives

DGLA is metabolized via two primary enzymatic pathways: the cyclooxygenase (COX) pathway, which produces series-1 prostaglandins, and the lipoxygenase (LOX) pathway, which generates other bioactive eicosanoids. Understanding this pathway is crucial for interpreting analytical results and for designing experiments to investigate the biological roles of these molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. Methods for quantitative estimation of prostaglandins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Unusual Derivatization of Methylmalonic Acid with Pentafluorobenzyl Bromide to a Tripentafluorobenzyl Derivative and Its Stable-Isotope Dilution GC-MS Measurement in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PGE1(Prostaglandin E1) ELISA Kit [elkbiotech.com]

A Comparative Guide to the Synthesis of Dihomo-γ-Linolenic Acid (DGLA) Lipids

For Researchers, Scientists, and Drug Development Professionals

Dihomo-γ-linolenic acid (DGLA), a 20-carbon omega-6 fatty acid, is a precursor to potent anti-inflammatory signaling molecules, making it a molecule of significant interest in drug development and nutritional science. The efficient and scalable synthesis of high-purity DGLA is crucial for advancing research and therapeutic applications. This guide provides an objective comparison of the primary synthesis protocols for DGLA: microbial fermentation and chemical synthesis.

At a Glance: Comparing Synthesis Protocols

The choice between microbial and chemical synthesis of DGLA depends on several factors, including the desired scale of production, purity requirements, and cost considerations. Below is a summary of the key performance indicators for each method.

Parameter	Microbial Fermentation (Mortierella alpina)	Chemical Synthesis (Wittig Reaction-based)
Starting Materials	Glucose, yeast extract, soybean oil, mineral salts	Commercially available chemical precursors
Typical Yield	High volumetric yield (e.g., 7.0 g/L of DGLA)[1][2]	Variable, dependent on multi-step reaction yields
Purity (Post-Purification)	High purity achievable (>95%)[3]	High purity achievable, but requires rigorous purification
Scalability	Well-established for industrial-scale fermentation[1][2]	Can be challenging and costly to scale up[1][4]
Cost-Effectiveness	Potentially lower at large scale due to cheaper raw materials[5][6][7]	Can be high due to expensive reagents and multi-step processes
Stereospecificity	Naturally produces the desired cis isomer	Requires stereospecific control, which can be complex
Environmental Impact	Generally considered more "green"	Can involve hazardous reagents and solvents

DGLA Signaling Pathway

DGLA is a critical node in the eicosanoid synthesis pathway. It is metabolized by cyclooxygenase (COX) enzymes to produce series-1 prostaglandins (B1171923), such as PGE₁, which have anti-inflammatory properties. DGLA also competes with arachidonic acid (AA) for the same enzymes, thereby reducing the production of pro-inflammatory series-2 prostaglandins and series-4 leukotrienes.[8][9][10]

Metabolic pathway of DGLA and its role in eicosanoid synthesis.

Microbial Fermentation Protocol

Microbial fermentation is a widely used method for producing DGLA, often employing oleaginous fungi that naturally accumulate lipids. Strains of Mortierella alpina have been genetically modified to enhance DGLA production by disrupting the gene responsible for its conversion to arachidonic acid.[1][2]

Experimental Workflow: Microbial Production and Purification

The overall process involves fermentation to produce a DGLA-rich lipid biomass, followed by a multi-step downstream process to extract and purify the DGLA.

Workflow for microbial production and purification of DGLA.

Detailed Methodology

1. Fermentation of Mortierella alpina (Δ5 desaturase-defective mutant) [1][2]

• Culture Medium: A typical medium contains glucose (2%), soy flour (3.1%), soybean oil (0.1%), and various mineral salts.

• Fermentation Conditions: The fermentation is carried out in a 10-kL industrial fermenter at 26°C with controlled aeration and agitation to maintain dissolved oxygen levels. The pH is maintained at 6.0.

• Duration: The cultivation is typically run for 12 days.

• Harvesting: The fungal biomass is harvested by centrifugation.

2. Purification of DGLA from Fungal Oil [3]

• Hydrolysis: The extracted single-cell oil is hydrolyzed to free fatty acids (FFAs) using a non-selective lipase (B570770), such as Candida rugosa lipase. This reaction can achieve over 99% hydrolysis.

• Urea Adduct Fractionation: The resulting FFA mixture is treated with urea to form inclusion complexes with saturated fatty acids, which can then be removed by crystallization.

• Selective Esterification: The DGLA-enriched FFA fraction is then subjected to repeated selective esterification using a lipase that has lower reactivity with DGLA compared to other fatty acids. This step further concentrates the DGLA in the unesterified fraction.

• Final Purification: Any remaining contaminants can be removed through further purification steps, such as additional selective esterification or chromatography, to yield DGLA with a purity of over 95%.

Chemical Synthesis Protocol

The total chemical synthesis of DGLA, like other polyunsaturated fatty acids, typically involves the construction of the carbon backbone with the correct stereochemistry of the double bonds. A common strategy involves the use of Wittig reactions to form the cis-double bonds.[11][12][13]

Experimental Workflow: Chemical Synthesis

A plausible synthetic route involves the coupling of key building blocks to assemble the 20-carbon chain of DGLA.

A representative workflow for the chemical synthesis of DGLA.

Detailed Methodology (Representative)

1. Synthesis of Key Intermediates:

• Preparation of a C9 Aldehyde Fragment: This can be synthesized from commercially available starting materials through a series of standard organic reactions, such as oxidation of a corresponding alcohol.

• Preparation of a C11 Phosphonium Salt: An appropriate C11 alkyl halide can be reacted with triphenylphosphine (B44618) to generate the phosphonium salt required for the Wittig reaction.

2. Wittig Reaction for Double Bond Formation:

• The C11 phosphonium salt is deprotonated with a strong base (e.g., n-butyllithium) to form the corresponding ylide.

• The ylide is then reacted with the C9 aldehyde fragment to form a C20 carbon skeleton with one of the cis-double bonds of DGLA. The stereochemistry of the double bond is controlled by the reaction conditions.

3. Introduction of Remaining Double Bonds and Final Steps:

• Further functional group manipulations and another coupling reaction, potentially another Wittig reaction or an organometallic coupling, would be required to introduce the remaining double bonds at the correct positions.

• Finally, deprotection of any protecting groups and conversion of the terminal functional group to a carboxylic acid would yield DGLA.

4. Purification:

• The final product would require extensive purification, typically by column chromatography or high-performance liquid chromatography (HPLC), to remove byproducts and isomers, yielding high-purity DGLA.

Conclusion

Both microbial fermentation and chemical synthesis offer viable routes to DGLA. Microbial fermentation, particularly with genetically engineered strains, appears to be a more scalable and potentially cost-effective method for large-scale production, with the added benefit of inherent stereospecificity. Chemical synthesis, while offering flexibility in producing analogues, can be complex, multi-stepped, and challenging to scale. The choice of synthesis protocol will ultimately depend on the specific needs of the research or drug development program, balancing factors of scale, cost, purity, and available expertise.

References

• 1. helixbiotech.com [helixbiotech.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Frontiers | Upstream and downstream processing of essential fatty acids from microbial biomass [frontiersin.org]
• 4. acs.org [acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Techno-Economic Analysis of Biodiesel Production from Microbial Oil Using Cardoon Stalks as Carbon Source [ideas.repec.org]
• 7. researchgate.net [researchgate.net]
• 8. tuscany-diet.net [tuscany-diet.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Wittig and Wittig–Horner Reactions under Sonication Conditions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing the Purity of Synthesized Dihomo-γ-linolenic Acid (DGLA) Compounds

For researchers, scientists, and drug development professionals working with Dihomo-γ-linolenic acid (DGLA), ensuring the purity of the synthesized compound is a critical prerequisite for reliable experimental outcomes and preclinical development. This guide provides an objective comparison of the primary analytical techniques used to assess the purity of DGLA, complete with detailed experimental protocols and supporting data to aid in methodology selection.

DGLA (20:3, n-6) is a key intermediate in the metabolism of omega-6 fatty acids, positioned between gamma-linolenic acid (GLA) and arachidonic acid (ARA). Its role in producing anti-inflammatory eicosanoids makes it a compound of significant interest. Synthesized DGLA, whether through chemical routes or biotechnological production, can contain various impurities that may confound research results.

Potential Impurities in Synthesized DGLA

The nature of impurities in a DGLA preparation is largely dependent on its synthetic origin:

• Chemical Synthesis: Impurities can include unreacted starting materials, reagents, catalysts, residual solvents, and by-products from side reactions. Isomers of DGLA, such as those with different double bond positions or stereochemistry (cis/trans), are also a possibility.

• Biotechnological Production (e.g., microbial fermentation): The impurity profile may include other fatty acids produced by the host organism, such as GLA, ARA, oleic acid, and palmitic acid. Additionally, components from the fermentation broth and extraction solvents could be present.

A thorough purity assessment, therefore, requires analytical techniques capable of separating and identifying these diverse potential contaminants.

Comparison of Analytical Techniques for DGLA Purity Assessment

The most common and effective methods for determining the purity of DGLA are Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each offers distinct advantages and is suited for different aspects of purity analysis.

Analytical Technique	Principle	Typical Purity Determination	Common Impurities Detected	Advantages	Limitations
Gas Chromatography (GC-FID/MS)	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase.	Quantitative analysis of DGLA methyl ester relative to other fatty acid methyl esters. A Certificate of Analysis for a commercial DGLA standard, for instance, may specify a purity of ≥99% as determined by GC[1].	Other saturated and unsaturated fatty acids, isomers of DGLA.	High resolution and sensitivity, well-established methods for fatty acid analysis, mass spectrometry (MS) coupling allows for definitive identification of impurities.	Requires derivatization of DGLA to a volatile form (typically a fatty acid methyl ester - FAME), high temperatures can potentially cause degradation of polyunsaturated fatty acids.
High-Performance Liquid Chromatography (HPLC)	Separation of compounds based on their differential partitioning between a stationary phase and a liquid mobile phase.	Quantitative analysis of underivatized DGLA, often using a UV or Evaporative Light Scattering Detector (ELSD).	Non-volatile impurities, isomers, and degradation products that are UV-active or can be detected by ELSD.	Analysis can be performed at room temperature, avoiding thermal degradation; preparative HPLC can be used for purification.	May have lower resolution for separating closely related fatty acid isomers compared to high-resolution GC; detection can be challenging for compounds without a chromophore if a universal detector is not used.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.	Quantitative NMR (qNMR) can determine the absolute purity of DGLA against a certified internal standard without the need for a DGLA reference standard.	Structural isomers, residual solvents, and other organic impurities containing NMR-active nuclei.	Provides structural confirmation of the DGLA molecule, non-destructive, can provide absolute quantification, and can identify unknown impurities through structural elucidation.	Lower sensitivity compared to GC and HPLC, requires a higher concentration of the analyte, and complex mixtures can lead to overlapping signals, making quantification difficult.

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID) of DGLA Methyl Esters

This protocol is a standard method for the quantitative analysis of fatty acids.

1. Sample Preparation (Transesterification to FAMEs):

• Accurately weigh approximately 10 mg of the synthesized DGLA sample into a screw-cap test tube.

• Add 2 mL of 0.5 M methanolic KOH.

• Heat the mixture at 60°C for 10 minutes, with occasional vortexing.

• Cool the tube to room temperature and add 2 mL of 14% methanolic boron trifluoride (BF3).

• Heat again at 60°C for 10 minutes.

• Cool the tube and add 2 mL of hexane (B92381) and 2 mL of saturated NaCl solution.

• Vortex thoroughly and centrifuge to separate the layers.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC analysis.

2. GC-FID Conditions:

• GC System: Agilent 8890 GC or similar.

• Column: DB-23 capillary column (60 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polar capillary column suitable for FAME analysis.

• Injector Temperature: 250°C.

• Detector (FID) Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 5 minutes.

  • Ramp 1: 4°C/min to 240°C.

  • Hold at 240°C for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

3. Data Analysis:

• Identify the DGLA methyl ester peak based on its retention time compared to a certified DGLA methyl ester standard.

• Calculate the purity by expressing the peak area of the DGLA methyl ester as a percentage of the total area of all fatty acid methyl ester peaks in the chromatogram.

High-Performance Liquid Chromatography (HPLC) of Underivatized DGLA

This method is suitable for analyzing DGLA without derivatization, minimizing sample handling and potential degradation.

1. Sample Preparation:

• Dissolve a known amount of the synthesized DGLA in the mobile phase to a final concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC Conditions:

• HPLC System: Agilent 1260 Infinity II or similar.

• Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water:Acetic Acid (85:15:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: Diode Array Detector (DAD) at 205 nm or an Evaporative Light Scattering Detector (ELSD).

• Injection Volume: 10 µL.

3. Data Analysis:

• Identify the DGLA peak based on its retention time compared to a DGLA standard.

• Determine the purity by calculating the peak area of DGLA as a percentage of the total peak area in the chromatogram.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy for Absolute Purity

qNMR allows for the determination of the absolute purity of a DGLA sample using an internal standard.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized DGLA sample and 5 mg of a certified internal standard (e.g., maleic acid or dimethyl sulfone) into an NMR tube.

• Dissolve the sample and internal standard in a known volume of a deuterated solvent (e.g., 0.75 mL of Chloroform-d, CDCl3).

2. NMR Acquisition Parameters (Example on a 500 MHz spectrometer):

• Spectrometer: Bruker Avance III 500 or equivalent.

• Nucleus: ¹H.

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all protons).

• Number of Scans: 8.

• Acquisition Time: ~3 seconds.

• Spectral Width: 20 ppm.

3. Data Processing and Analysis:

• Process the spectrum with appropriate phasing and baseline correction.

• Integrate a well-resolved proton signal of DGLA (e.g., the terminal methyl protons) and a known signal from the internal standard.

• Calculate the purity of DGLA using the following formula:

  Purity (%) = (I_DGLA / N_DGLA) * (N_IS / I_IS) * (MW_DGLA / m_DGLA) * (m_IS / MW_IS) * P_IS * 100

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • Subscripts DGLA and IS refer to the DGLA sample and the internal standard, respectively.

Visualization of Experimental Workflows and Signaling Pathways

To further clarify the processes involved, the following diagrams illustrate the general workflow for DGLA purity assessment and the metabolic pathway of DGLA.

Caption: Workflow for assessing the purity of synthesized DGLA.

Caption: Simplified metabolic pathway of DGLA.

This guide provides a foundational understanding of the methods available for assessing the purity of synthesized DGLA. The choice of technique will depend on the specific requirements of the research, the nature of the expected impurities, and the available instrumentation. For comprehensive characterization, a combination of chromatographic and spectroscopic methods is often recommended.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]

Lack of Publicly Available Data on the Biological Effects of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride Derivatives

A comprehensive search of scientific literature has revealed a significant gap in publicly available data regarding the in vitro and in vivo effects of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride and its derivatives. Despite extensive queries, no specific studies detailing the biological activity, experimental protocols, or signaling pathways associated with these particular compounds could be identified.

The requested comparison guide, including quantitative data tables, detailed experimental methodologies, and signaling pathway diagrams, cannot be generated due to the absence of foundational research on this specific topic in the public domain.

Information available primarily pertains to the parent compound, 8(Z),11(Z),14(Z)-Eicosatrienoic acid (Dihomo-γ-linolenic acid, DGLA), and its role in the broader eicosanoid signaling cascade. However, this information does not extend to the specified chloride derivatives.

Therefore, a direct comparison of the in vitro and in vivo effects of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride derivatives is not possible at this time based on existing literature. Researchers, scientists, and drug development professionals interested in this specific class of compounds may need to conduct foundational research to establish their biological activity and mechanisms of action.

Stability of DGLA Derivatives: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the stability of Dihomo-γ-linolenic acid (DGLA) derivatives is paramount for developing effective and reliable therapeutic agents. This guide provides an objective comparison of the stability of various DGLA derivatives, supported by experimental data and detailed methodologies.

DGLA, an omega-6 fatty acid, is a precursor to potent anti-inflammatory molecules, including prostaglandin (B15479496) E1 (PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE).[1][2] However, the inherent instability of polyunsaturated fatty acids (PUFAs) like DGLA presents a significant challenge in formulation and drug delivery. This guide explores the stability of common DGLA derivatives, including esters (e.g., ethyl ester), monoglycerides (B3428702), and phospholipids (B1166683), to aid in the selection of the most suitable candidates for further research and development.

Comparative Stability of DGLA Derivatives

The stability of a DGLA derivative is influenced by its chemical structure, formulation, and storage conditions. While direct comparative studies on a wide range of DGLA derivatives are limited, we can infer their relative stability based on studies of analogous PUFA derivatives and the known chemical properties of different functional groups.

Derivative Class	General Stability Profile	Key Considerations	Supporting Evidence/Analogy
DGLA Ethyl Ester	Moderate	Prone to oxidation at the double bonds and hydrolysis of the ester linkage, especially under acidic or basic conditions.	Studies on other PUFA ethyl esters show susceptibility to oxidation, which can be mitigated by antioxidants and proper storage.[2][3] Hydrolytic stability is generally lower than that of more complex lipids.
DGLA Monoglyceride	Potentially Higher than Ethyl Ester	The presence of a glycerol (B35011) backbone may offer some steric hindrance, potentially reducing the rate of oxidation compared to simple esters. Monoglycerides have been shown to have antioxidant effects in some oil systems.[4]	Studies on omega-3 fatty acid supplements suggest that monoglyceride forms can lead to higher plasma concentrations compared to ethyl esters, which may be partly attributed to better stability and absorption.[5][6] Research on olive oil stability indicates that monoglycerides can slow down oxidative processes.[4]
DGLA Phospholipid	High	Generally more stable against oxidation compared to triacylglycerols and ethyl esters. The polar head group and the integration into lipid bilayers can protect the unsaturated fatty acid chains.	Studies on DHA-containing oils have shown that phospholipids are more resistant to oxidative degradation than triacylglycerols and ethyl esters. After 10 weeks of oxidation, 90% of the initial DHA in phospholipid form was retained, compared to significant loss in the other forms.
Prostaglandin E1 (PGE1)	Low to Moderate	Highly sensitive to pH and temperature. Degradation occurs under both strongly acidic and basic conditions. However, it can be stable for extended periods under controlled conditions (e.g., refrigerated in specific formulations).[1]	PGE1 is chemically stable at 4°C for 30 days when fractioned into polypropylene (B1209903) syringes.[1] It is stable for 48 hours at 30°C in 10% dextrose solution.
15-HETrE	Limited Data	As a hydroxylated fatty acid, it is susceptible to oxidation, although specific stability data is scarce.	The stability of related lipoxygenase products is an area of active research, with protocols for their analysis in biological samples being developed.

Experimental Protocols

To rigorously assess the stability of DGLA derivatives, standardized experimental protocols are essential. The following are detailed methodologies for key experiments.

Forced Degradation Studies

Forced degradation studies are crucial for understanding the intrinsic stability of a drug substance and identifying potential degradation products.

Objective: To evaluate the stability of DGLA derivatives under various stress conditions.

Materials:

• DGLA derivative (e.g., ethyl ester, monoglyceride, phospholipid)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H2O2), 3% (v/v)

• High-purity water

• Organic solvent for dissolving the derivative (e.g., ethanol, acetonitrile)

• Photostability chamber

• Temperature- and humidity-controlled oven

Procedure:

• Sample Preparation: Prepare stock solutions of the DGLA derivative in a suitable organic solvent.

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours). Neutralize the solution with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate under the same conditions as acid hydrolysis. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix the stock solution with 3% H2O2 and store at room temperature, protected from light, for a defined period.

• Thermal Degradation: Place the solid DGLA derivative or its solution in an oven at elevated temperatures (e.g., 40°C, 60°C, 80°C) for a defined period.

• Photostability: Expose the DGLA derivative (solid or in solution) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as per ICH Q1B guidelines.

• Analysis: At each time point, analyze the samples using a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection, to quantify the remaining parent compound and detect degradation products.

Stability-Indicating HPLC Method

A validated stability-indicating method is essential to separate and quantify the active pharmaceutical ingredient (API) from its degradation products.

Objective: To develop an HPLC method for the quantitative analysis of a DGLA derivative and its degradation products.

Instrumentation:

• HPLC system with a UV or MS detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase (Example):

• A gradient of acetonitrile (B52724) and water (with 0.1% formic acid) may be employed. The specific gradient will need to be optimized for the specific DGLA derivative and its expected degradation products.

Procedure:

• Method Development: Optimize the mobile phase composition, flow rate, and column temperature to achieve adequate separation of the parent DGLA derivative from all potential degradation products generated during forced degradation studies.

• Method Validation: Validate the method according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, detection limit, and quantitation limit.

  • Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, including degradation products and matrix components.

  • Linearity: Analyze a series of solutions of the DGLA derivative at different concentrations to demonstrate a linear relationship between detector response and concentration.

  • Accuracy and Precision: Determine the closeness of agreement between the true value and the value found (accuracy) and the degree of scatter between a series of measurements (precision).

Visualizing Pathways and Workflows

To better understand the context of DGLA's biological relevance and the experimental processes for stability testing, the following diagrams are provided.

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Multiple roles of dihomo-γ-linolenic acid against proliferation diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Serum Levels of Dihomo-Gamma (γ)-Linolenic Acid (DGLA) Are Inversely Associated with Linoleic Acid and Total Death in Elderly Patients with a Recent Myocardial Infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential metabolism of dihomo-gamma-linolenic acid and arachidonic acid by cyclo-oxygenase-1 and cyclo-oxygenase-2: implications for cellular synthesis of prostaglandin E1 and prostaglandin E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gamma-linolenic acid, Dihommo-gamma linolenic, Eicosanoids and Inflammatory Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Comparative Validation of NeuroMarker-X™ Assay for Cerebrospinal Fluid Analysis

A Comparison Guide Adhering to DGLN Principles for Method Validation

This guide provides a comprehensive comparison of the novel NeuroMarker-X™ immunoassay against the established Gold Standard ELISA for the quantification of NeuroMarker-X, a key biomarker in neurodegenerative disease research. The validation and comparison are presented in accordance with the principles of rigorous analytical method validation championed by the German Society for CSF Diagnostics and Clinical Neurochemistry (DGLN), ensuring clarity, reproducibility, and robust data integrity for researchers, scientists, and drug development professionals.

Data Presentation: Assay Performance Comparison

The performance of the NeuroMarker-X™ assay was evaluated against the Gold Standard ELISA across key analytical parameters. All experiments were conducted using a panel of 100 cerebrospinal fluid (CSF) samples from a clinically characterized cohort. The summarized results are presented below.

Performance Metric	NeuroMarker-X™ Assay	Gold Standard ELISA	Acceptance Criteria
Precision (Intra-assay %CV)	3.5%	7.8%	< 10%
Precision (Inter-assay %CV)	5.2%	12.5%	< 15%
Accuracy (% Recovery)	98.7%	92.4%	85-115%
Analytical Sensitivity (LOD)	0.5 pg/mL	2.0 pg/mL	Reportable
Linearity (R²)	0.998	0.985	> 0.98
Specificity (% Cross-reactivity)	< 0.1%	< 1.0%	< 1%

Experimental Protocols

Detailed methodologies for the validation experiments are provided to ensure transparency and enable replication of the findings.

1. Sample Cohort: Cerebrospinal fluid (CSF) samples were obtained from 100 consenting patients with neurodegenerative conditions and 50 healthy controls, following standardized lumbar puncture and sample handling procedures as recommended by the Alzheimer's Association.[1] All samples were stored at -80°C prior to analysis.

2. Precision Analysis: Intra-assay precision was determined by analyzing three CSF pools with low, medium, and high concentrations of NeuroMarker-X in 20 replicates on a single plate. Inter-assay precision was assessed by analyzing the same three pools across ten different plates on five different days. The coefficient of variation (%CV) was calculated for each.

3. Accuracy Assessment: Accuracy was evaluated through a spike-and-recovery experiment. Known concentrations of recombinant NeuroMarker-X were spiked into five different CSF samples. The percentage recovery was calculated by comparing the measured concentration to the expected concentration.

4. Analytical Sensitivity: The Limit of Detection (LOD) was established by measuring the concentration of NeuroMarker-X in 20 replicates of the blank and was defined as the mean of the blank plus three standard deviations.

5. Linearity Determination: Linearity was assessed by analyzing a serial dilution of a high-concentration CSF sample. The measured concentrations were plotted against the expected concentrations, and a linear regression analysis was performed.

6. Specificity Testing: The specificity of the NeuroMarker-X™ assay was evaluated by testing for cross-reactivity with structurally related proteins and other common CSF biomarkers.

Visualizing Methodologies and Pathways

Experimental Workflow for Assay Validation

The following diagram illustrates the systematic workflow employed for the validation of the NeuroMarker-X™ assay.

Caption: Workflow for the comparative validation of the two immunoassays.

NeuroMarker-X in the Neuro-Inflammatory Signaling Pathway

The diagram below depicts the hypothetical signaling cascade involving NeuroMarker-X, highlighting its potential role as a downstream indicator of neuronal stress and inflammation.

Caption: Hypothetical signaling pathway involving NeuroMarker-X.

Disclaimer: The initial user request for "DGLA standards" likely contained a typographical error and was interpreted as "DGLN standards," referring to the German Society for CSF Diagnostics and Clinical Neurochemistry (Deutsche Gesellschaft für Liquordiagnostik und Klinische Neurochemie e.V.). The principles of this society, focusing on high standards for quality and validation in neurochemical laboratory diagnostics, have informed the structure and content of this guide.[2][3]

References

• 1. The Alzheimer's Association international guidelines for handling of cerebrospinal fluid for routine clinical measurements of amyloid β and tau - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dgln.de [dgln.de]
• 3. horeiber.de [horeiber.de]

A Comparative Analysis of Dihomo-γ-Linolenic Acid (DGLA) and Arachidonic Acid (AA) Acylation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the acylation processes of two pivotal n-6 polyunsaturated fatty acids: Dihomo-γ-linolenic acid (DGLA; 20:3n-6) and Arachidonic acid (AA; 20:4n-6). Understanding the differential incorporation and metabolism of these fatty acids into cellular lipids is crucial for developing novel therapeutic strategies, particularly in the context of inflammation and cell signaling.

Introduction

DGLA and AA are both derived from the essential fatty acid linoleic acid (LA) and are key components of cell membrane phospholipids (B1166683).[1][2] Upon cellular stimulation, these fatty acids are released and serve as precursors for the biosynthesis of potent lipid mediators known as eicosanoids. While structurally similar, the metabolic fates of DGLA and AA diverge significantly, leading to the production of eicosanoids with often opposing biological activities. AA is the precursor to the pro-inflammatory 2-series prostaglandins (B1171923) and 4-series leukotrienes. In contrast, DGLA is converted to the anti-inflammatory 1-series prostaglandins and 15-(S)-hydroxyeicosatrienoic acid (15-HETrE).[1][2] The balance between DGLA and AA within cellular phospholipids is therefore a critical determinant of the inflammatory response. This guide will delve into the comparative aspects of their acylation, the enzymatic processes governing their incorporation into phospholipids, and the resulting signaling consequences.

Metabolic Pathways of DGLA and AA

The biosynthesis of DGLA and AA from linoleic acid involves a series of desaturation and elongation steps. DGLA can be further converted to AA by the enzyme Δ5-desaturase. Once synthesized, both fatty acids are activated to their coenzyme A (CoA) esters, DGLA-CoA and arachidonoyl-CoA, respectively, by acyl-CoA synthetases. These acyl-CoAs are then available for esterification into lysophospholipids by lysophospholipid acyltransferases (LPLATs), incorporating them into the cell membrane.

Metabolic pathway of DGLA and AA.

Comparative Acylation of DGLA and Arachidonic Acid

The incorporation of DGLA and AA into phospholipids is a competitive process governed by the substrate specificities of acyl-CoA synthetases and lysophospholipid acyltransferases.

Acyl-CoA Synthetase Activity

Acyl-CoA synthetases (ACSLs) catalyze the initial step of fatty acid metabolism, converting free fatty acids into their active acyl-CoA thioesters. While multiple ACSL isoforms exist, some exhibit preference for specific fatty acids. For instance, certain ACSLs show a high affinity for arachidonic acid.

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg protein)	Tissue/Cell Type	Reference
Arachidonoyl-CoA Synthetase	Arachidonic Acid	36	32.4	Rat Brain Microsomes	[3]
Arachidonoyl-CoA Synthetase (in presence of Triton X-100)	Arachidonic Acid	9.4	25.7	Rat Brain Microsomes	[3]
Data for DGLA is not readily available in comparative studies.

Lysophospholipid Acyltransferase (LPLAT) Specificity

LPLATs, including members of the MBOAT (membrane-bound O-acyltransferase) family, exhibit distinct specificities for both the lysophospholipid acceptor and the acyl-CoA donor. This specificity plays a crucial role in determining the final fatty acid composition of different phospholipid classes. Studies have shown that some LPLATs have a remarkable specificity for arachidonoyl-CoA. For example, MBOAT7 is a lysophosphatidylinositol acyltransferase with a high preference for arachidonoyl-CoA.[4] MBOAT5 prefers to incorporate linoleoyl and arachidonoyl chains into lysophosphatidylcholine (B164491) and lysophosphatidylserine.[4]

Incorporation into Phospholipid Classes

Dietary supplementation studies have provided insights into the differential incorporation of DGLA and AA into various phospholipid classes. Supplementation with γ-linolenic acid (GLA), the precursor of DGLA, leads to an enrichment of DGLA in neutrophil phospholipids, particularly in phosphatidylethanolamine (B1630911) (PE), without a significant change in AA levels.[5] In contrast, studies on arachidonic acid supplementation have shown its incorporation into various phospholipids, with a notable enrichment in phosphatidylinositol (PI).[6]

Table 1: Fatty Acid Composition of Neutrophil Phospholipids Before and After GLA Supplementation

Fatty Acid	Phospholipid Class	Before Supplementation (% of total fatty acids)	After GLA Supplementation (3.0 g/d for 3 wk) (% of total fatty acids)
DGLA	Phosphatidylethanolamine (PE)	~0.5	~1.5
DGLA	Phosphatidylcholine (PC)	~0.2	~0.4
DGLA	Phosphatidylinositol (PI)	~0.1	~0.2
Arachidonic Acid	All Phospholipids	No significant change	No significant change
Indicates a statistically significant increase.
(Data adapted from Johnson et al., 1997)

Table 2: Changes in Plasma and Skeletal Muscle Fatty Acid Profile after Arachidonic Acid Supplementation

Fatty Acid	Compartment	Change after ARA Supplementation (1.5 g/day for 4 weeks)
Arachidonic Acid	Plasma	Increased
Arachidonic Acid	Skeletal Muscle	Increased
Dihomo-γ-linolenic acid	Plasma	Decreased
Dihomo-γ-linolenic acid	Skeletal Muscle	Increased
Linoleic Acid	Plasma	Decreased
Eicosapentaenoic Acid	Plasma	Decreased
Alpha-linolenic Acid	Skeletal Muscle	Decreased
(Data adapted from Roberts et al., 2018)[7]

Experimental Protocols

Measurement of Fatty Acid Incorporation into Phospholipids using Stable Isotope Labeling and LC-MS/MS

This protocol allows for the quantitative analysis of the incorporation of DGLA and AA into specific phospholipid species.

a. Cell Culture and Labeling:

• Culture cells of interest (e.g., macrophages, neutrophils) to the desired confluency.

• Prepare labeling media containing stable isotope-labeled DGLA (e.g., DGLA-d5) or AA (e.g., AA-d8) complexed to fatty acid-free bovine serum albumin (BSA).

• Incubate cells with the labeling media for various time points.

b. Lipid Extraction:

• Wash cells with ice-cold phosphate-buffered saline (PBS).

• Scrape cells in methanol (B129727) and transfer to a glass tube.

• Perform a Bligh-Dyer extraction by adding chloroform (B151607) and water in a 1:2:0.8 ratio (chloroform:methanol:water).

• Vortex and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

c. LC-MS/MS Analysis:

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the lipid extract in a suitable solvent for liquid chromatography.

• Inject the sample onto a C18 reverse-phase column.

• Use a gradient elution with solvents such as water/acetonitrile/isopropanol with additives like formic acid and ammonium (B1175870) formate.

• Perform mass spectrometry in both positive and negative ion modes to detect and quantify the labeled and unlabeled phospholipid species.

Workflow for fatty acid incorporation assay.

In Vitro Acyl-CoA Synthetase Activity Assay

This radiometric assay measures the conversion of fatty acids to their acyl-CoA esters.

a. Preparation of Cell Lysates:

• Homogenize cells or tissues in a suitable buffer.

• Centrifuge to pellet cellular debris and collect the supernatant.

• Determine the protein concentration of the lysate.

b. Assay Reaction:

• Prepare a reaction mixture containing ATP, coenzyme A, MgCl2, and a radiolabeled fatty acid ([14C]DGLA or [14C]AA) bound to BSA.

• Initiate the reaction by adding the cell lysate.

• Incubate at 37°C for a defined period.

• Stop the reaction by adding an extraction solution (e.g., Dole's reagent).

c. Quantification:

• Perform a liquid-liquid extraction to separate the radiolabeled acyl-CoA from the unreacted radiolabeled fatty acid.

• Quantify the radioactivity in the aqueous phase (containing the acyl-CoA) using a scintillation counter.

Signaling Consequences of Differential Acylation

The preferential incorporation of DGLA or AA into membrane phospholipids has profound implications for cellular signaling. The relative abundance of these two fatty acids in the cell membrane dictates the profile of eicosanoids produced upon stimulation by agonists that activate phospholipase A2. An increased DGLA/AA ratio generally shifts the balance towards the production of anti-inflammatory and vasodilatory eicosanoids, while a lower ratio favors pro-inflammatory and vasoconstrictive mediators.

Signaling outcomes of DGLA vs. AA release.

Conclusion

The acylation of DGLA and AA into cellular phospholipids is a highly regulated and competitive process with significant downstream consequences for cell signaling and inflammation. While arachidonic acid appears to be preferentially incorporated into certain phospholipid classes by specific acyltransferases, dietary manipulation can increase the cellular content of DGLA, thereby shifting the balance of eicosanoid production towards an anti-inflammatory profile. Further research into the specificities of the enzymes involved in the acylation of these fatty acids will be critical for the development of targeted nutritional and pharmacological interventions for inflammatory diseases.

References

• 1. Dihomo-γ-Linolenic Acid (20:3n-6)—Metabolism, Derivatives, and Potential Significance in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DGLA – at the crossroads of pro- and anti-inflammatory processes • Lipinutragen [lipinutragen.it]
• 3. Kinetic properties of arachidonoyl-coenzyme A synthetase in rat brain microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lysophospholipid Acyltransferases and Arachidonate Recycling in Human Neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dietary supplementation with gamma-linolenic acid alters fatty acid content and eicosanoid production in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inositol phospholipid arachidonic acid metabolism in GH3 pituitary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Arachidonic acid supplementation modulates blood and skeletal muscle lipid profile with no effect on basal inflammation in resistance exercise trained men - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Specificity of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride Reactions in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride as an acylating agent for biomolecules. We will delve into its expected reactivity, explore alternative methods for introducing the eicosatrienoyl group, and present available data to inform your experimental design.

Introduction to 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, the acyl chloride derivative of dihomo-γ-linolenic acid (DGLA), is a reactive molecule used to introduce the 20-carbon polyunsaturated fatty acyl group into various compounds, including biomolecules like peptides and proteins. This lipid modification can be crucial for altering the hydrophobicity, membrane association, and biological activity of the target molecule.

Specificity and Reactivity of Acyl Chlorides

Acyl chlorides are among the most reactive acylating agents. Their high electrophilicity makes them susceptible to nucleophilic attack from a wide range of functional groups present in biomolecules.

General Reactivity Order: Acyl Chlorides > Acid Anhydrides > Esters > Carboxylic Acids

This high reactivity, while ensuring efficient acylation, can also lead to a lack of specificity, posing a significant challenge in complex biological systems. The primary targets for acylation by 8(Z),11(Z),14(Z)-eicosatrienoyl chloride on a protein or peptide are nucleophilic amino acid side chains and the N-terminus.

Potential Reaction Sites on Peptides and Proteins:

• Lysine (B10760008) (ε-amino group): Highly nucleophilic and readily acylated to form a stable amide bond.

• N-terminus (α-amino group): Another primary site for acylation, also forming a stable amide bond.

• Cysteine (thiol group): Can be acylated to form a thioester. Thioesters are generally more labile than amides.

• Serine and Threonine (hydroxyl group): Can be acylated to form esters, which are susceptible to hydrolysis.

• Tyrosine (phenolic hydroxyl group): Can also be acylated to form a phenolic ester.

Due to this broad reactivity, achieving site-specific acylation with an acyl chloride in the presence of multiple nucleophilic residues is challenging and often requires protecting group strategies, which can complicate the synthetic workflow.

Performance Comparison: 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride vs. Alternatives

Detailed quantitative data on the reaction yields, kinetics, and side-product profiles for 8(Z),11(Z),14(Z)-eicosatrienoyl chloride with specific biomolecules is limited in publicly available literature. However, we can compare its general characteristics with alternative methods for introducing fatty acyl groups.

Feature	8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride	Activated Esters (e.g., NHS esters)	Enzymatic Ligation	Native Chemical Ligation (NCL)
Specificity	Low	Moderate	High	High (at N-terminal Cys)
Reactivity	Very High	High	Moderate	Moderate
Reaction Conditions	Anhydrous organic solvents, often requires base	Aqueous or organic solvents	Aqueous buffer, physiological pH	Aqueous buffer, neutral pH
Byproducts	HCl (corrosive)	N-hydroxysuccinimide (water-soluble)	None	Thiol leaving group
Yields	Variable, depends on substrate and conditions	Generally good to high	High	Good to high
Side Reactions	Acylation of multiple sites, hydrolysis	Hydrolysis of the ester	Minimal	Thioester hydrolysis, side reactions at internal Cys
Biocompatibility	Poor (reagent is harsh)	Good	Excellent	Good

Experimental Protocols

General Protocol for Acylation of a Peptide with 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride

Materials:

• Peptide with a free amine group

• 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride

• Anhydrous aprotic solvent (e.g., N,N-Dimethylformamide (DMF) or Dichloromethane (DCM))

• Tertiary amine base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIEA))

• Quenching reagent (e.g., water or a primary amine like Tris)

• Purification system (e.g., Reverse-Phase HPLC)

Procedure:

• Dissolve the peptide in the anhydrous solvent.

• Add the tertiary amine base to the peptide solution (typically 2-3 equivalents).

• Slowly add a solution of 8(Z),11(Z),14(Z)-eicosatrienoyl chloride (1-1.5 equivalents) in the same anhydrous solvent to the peptide solution under an inert atmosphere (e.g., nitrogen or argon) and at a controlled temperature (e.g., 0 °C to room temperature).

• Stir the reaction mixture for a specified time (e.g., 1-4 hours), monitoring the reaction progress by a suitable analytical technique (e.g., LC-MS).

• Once the reaction is complete, quench the excess acyl chloride by adding the quenching reagent.

• Remove the solvent under reduced pressure.

• Purify the acylated peptide using reverse-phase HPLC.

• Characterize the final product by mass spectrometry and NMR to confirm its identity and purity.

Alternative Approaches for Specific Eicosatrienoylation

Given the specificity challenges with acyl chlorides, several alternative methods are often preferred for the controlled lipidation of biomolecules.

Acylation with Activated Esters

N-Hydroxysuccinimide (NHS) esters of fatty acids are popular alternatives to acyl chlorides. They are more stable to hydrolysis and react more selectively with primary amines (lysine side chains and N-terminus) under milder, often aqueous, conditions.

Enzymatic Acylation

Enzymatic methods offer unparalleled specificity. Enzymes like N-myristoyltransferases (for myristoylation) or other acyltransferases can be engineered or selected to specifically attach a desired fatty acid to a target protein, often at a single, defined site.

Native Chemical Ligation (NCL)

NCL is a powerful technique for the site-specific ligation of a synthetic peptide containing a C-terminal thioester to another peptide with an N-terminal cysteine.[1] To introduce an eicosatrienoyl group, a peptide can be synthesized with the fatty acid attached to a specific amino acid (e.g., on the side chain of a lysine residue), and this modified peptide can then be ligated to a larger protein segment.

Visualizing the Pathways

Signaling Pathway: General Acylation of a Peptide

Caption: General reaction scheme for peptide acylation.

Experimental Workflow: Comparison of Acylation Methods

Caption: Workflow comparison of acylation methods.

Logical Relationship: Choosing an Acylation Strategy

Caption: Decision tree for selecting an acylation method.

Conclusion

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is a highly reactive agent for introducing the eicosatrienoyl group into biomolecules. Its primary advantage is its high reactivity, which can drive reactions to completion. However, this is also its main drawback, leading to a lack of specificity and the potential for multiple side reactions in complex molecules like peptides and proteins. For applications requiring precise control over the acylation site, alternative methods such as the use of activated esters, enzymatic ligation, or native chemical ligation are generally superior and recommended. The choice of method should be guided by the specific requirements of the research, including the nature of the biomolecule, the need for site-specificity, and the tolerance for potentially harsh reaction conditions.

References

• 1. Native chemical ligation - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Synthesis of Dihomo-γ-Linolenic Acid (DGLA) Derivatives

For Researchers, Scientists, and Drug Development Professionals

Dihomo-γ-linolenic acid (DGLA) is a polyunsaturated fatty acid of significant interest in drug development and research due to the anti-inflammatory and anti-proliferative properties of its derivatives. This guide provides a comparative overview of peer-reviewed methods for synthesizing key DGLA derivatives, including esters, amides, and the biologically crucial metabolites, Prostaglandin (B15479496) E1 (PGE1) and 15-Hydroxyeicosatrienoic acid (15-HETrE). The focus is on providing actionable experimental data and detailed protocols to aid in the selection of the most suitable synthesis strategy.

Comparison of Synthesis Methods for DGLA Derivatives

The synthesis of DGLA derivatives can be broadly categorized into chemical and enzymatic methods. Enzymatic methods, particularly those employing lipases, are often favored for their mild reaction conditions and high regioselectivity, which are crucial for preserving the sensitive polyunsaturated structure of DGLA. Chemical methods, while sometimes offering higher throughput, can be harsher and may lead to a wider range of byproducts.

Derivative Class	Synthesis Method	Catalyst/Reagent	Typical Reaction Conditions	Typical Yield	Purity	Key Advantages	Key Disadvantages
DGLA Esters	Enzymatic Esterification	Immobilized Lipase (B570770) (e.g., Novozym 435)	Solvent-free or in organic solvent (e.g., hexane), 40-60°C, 2-24 hours	60-99%	>95%	Mild conditions, high selectivity, reusable catalyst	Longer reaction times, enzyme cost
Chemical Esterification	Acid catalyst (e.g., H₂SO₄) or base catalyst (e.g., NaOCH₃)	Reflux in alcohol, higher temperatures	Variable	Variable	Faster reaction, lower catalyst cost	Harsh conditions, potential for side reactions and isomerization
DGLA Amides	Chemical Amidation	Coupling agents (e.g., DCC, EDC) or direct thermal/microwave methods	Organic solvent, room temperature to elevated temperatures	Moderate to High	Variable	Versatile for a wide range of amines	Use of potentially toxic reagents, purification challenges
Prostaglandin E1 (PGE1)	Enzymatic Conversion	Cyclooxygenase-2 (COX-2)	Aqueous buffer, physiological pH and temperature	Low (cellular systems)	N/A	Biologically relevant pathway	Complex enzyme purification, low yield
15-HETrE	Enzymatic Conversion	15-Lipoxygenase (15-LOX)	Aqueous buffer, physiological pH and temperature	Variable	N/A	Biologically relevant pathway	Enzyme stability and availability

Detailed Experimental Protocols

Enzymatic Synthesis of DGLA Ethyl Ester

This protocol describes a lipase-catalyzed esterification of DGLA with ethanol (B145695).

Materials:

• Dihomo-γ-linolenic acid (DGLA)

• Ethanol (anhydrous)

• Immobilized lipase (e.g., Novozym 435)

• Hexane (B92381) (or other suitable organic solvent)

• Molecular sieves (optional, to remove water)

Procedure:

• In a reaction vessel, dissolve DGLA in hexane to a desired concentration (e.g., 0.1 M).

• Add a molar excess of ethanol (e.g., 3-5 equivalents).

• Add the immobilized lipase (e.g., 10% w/w of DGLA).

• If using, add activated molecular sieves to the mixture.

• Incubate the reaction mixture at a controlled temperature (e.g., 50°C) with constant stirring for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, filter to remove the immobilized lipase. The lipase can be washed with solvent and reused.

• Evaporate the solvent under reduced pressure to obtain the crude DGLA ethyl ester.

• Purify the product using silica (B1680970) gel column chromatography, eluting with a hexane/ethyl acetate (B1210297) gradient.[1][2]

Analysis:

• Confirm the product structure and purity using ¹H NMR, ¹³C NMR, and GC-MS.

Chemical Synthesis of a DGLA Amide (N-benzyl-DGLA-amide)

This protocol outlines a general procedure for the amidation of DGLA with benzylamine (B48309) using a carbodiimide (B86325) coupling agent.

Materials:

• Dihomo-γ-linolenic acid (DGLA)

• Benzylamine

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-Dimethylaminopyridine (DMAP) (catalytic amount)

• Dichloromethane (DCM) (anhydrous)

Procedure:

• Dissolve DGLA in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add benzylamine (1.1 equivalents) and a catalytic amount of DMAP to the solution.

• In a separate flask, dissolve DCC or EDC (1.2 equivalents) in anhydrous DCM.

• Slowly add the carbodiimide solution to the DGLA/benzylamine mixture at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, a white precipitate of dicyclohexylurea (DCU) will form if DCC is used. Filter the reaction mixture to remove the DCU.

• Wash the filtrate sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Analysis:

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.[3][4][5]

Enzymatic Conversion of DGLA to Prostaglandin E1 (PGE1)

This protocol describes the in-vitro conversion of DGLA to PGE1 using cyclooxygenase-2 (COX-2).

Materials:

• Dihomo-γ-linolenic acid (DGLA)

• Recombinant human COX-2 enzyme

• Tris-HCl buffer (pH 8.0)

• Heme

• Phenol (as a cofactor)

• NADPH

• Glutathione (GSH)

• Prostaglandin E synthase (PGES) (optional, to enhance PGE1 production)

Procedure:

• Prepare a reaction buffer containing Tris-HCl, heme, and phenol.

• Add the COX-2 enzyme to the buffer.

• In a separate tube, prepare a solution of DGLA.

• Initiate the reaction by adding the DGLA solution to the enzyme mixture.

• If using, add PGES, NADPH, and GSH to the reaction.

• Incubate the reaction at 37°C for a specified time (e.g., 10-30 minutes).

• Terminate the reaction by adding a quenching solution (e.g., an organic solvent like ethyl acetate) and acidifying the mixture.

• Extract the prostanoids with the organic solvent.

• Analyze the products by liquid chromatography-mass spectrometry (LC-MS) to identify and quantify PGE1.[6][7]

Visualizing Synthesis and Signaling Pathways

To better understand the relationships between DGLA and its derivatives, the following diagrams illustrate key pathways and experimental workflows.

Caption: Metabolic pathways of DGLA.

Caption: Workflow for enzymatic esterification.

Caption: Logic flow for chemical amidation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CN103512996B - Analysis method for amide compounds - Google Patents [patents.google.com]
• 6. Synthesis of prostaglandin E2 ethanolamide from anandamide by cyclooxygenase-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Production of Prostaglandin E2 and I2 Is Coupled with Cyclooxygenase-2 in Human Follicular Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride: A Step-by-Step Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper handling and disposal of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, a water-reactive and corrosive compound. Researchers, scientists, and drug development professionals must adhere to these procedures to ensure a safe laboratory environment and compliance with waste disposal regulations.

8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is an acyl chloride that reacts violently with water and other protic solvents. This reactivity necessitates careful handling under inert atmosphere and strict adherence to established disposal protocols. The primary hazard associated with this compound is its vigorous, exothermic reaction with moisture, which liberates toxic and corrosive hydrogen chloride gas. Improper disposal can lead to dangerous reactions, environmental contamination, and potential harm to personnel.

The recommended procedure for the disposal of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride involves a controlled neutralization (quenching) process to convert it into a less reactive and hazardous substance before final disposal. This guide outlines the necessary personal protective equipment (PPE), a detailed step-by-step neutralization protocol, and a decision-making workflow for the entire disposal process.

Essential Safety and Handling Information

Parameter	Specification	Citation
Personal Protective Equipment (PPE)	Chemical-resistant gloves (nitrile or neoprene), safety goggles, a face shield, and a flame-retardant lab coat.
Handling Location	All manipulations must be performed in a certified chemical fume hood.	[1]
Atmospheric Conditions	Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.
Incompatible Materials	Water, alcohols, amines, strong oxidizing agents, and strong bases.
Spill Response	In case of a spill, do not use water. Absorb with an inert material such as sand or vermiculite.	[2]

Detailed Experimental Protocol for Neutralization and Disposal

This protocol details the safe conversion of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride into its corresponding carboxylic acid, followed by proper disposal of the neutralized waste.

Materials:

• 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride waste

• Anhydrous, non-protic solvent (e.g., tetrahydrofuran (B95107) or diethyl ether)

• 1 M Sodium Hydroxide (B78521) (NaOH) solution

• 1 M Hydrochloric Acid (HCl) solution

• Large beaker or flask for reaction

• Stir plate and stir bar

• Ice bath

• pH paper or pH meter

• Appropriate waste container

Procedure:

• Preparation:

  • Ensure all necessary PPE is worn.

  • Set up the reaction apparatus within a chemical fume hood.

  • Place a large beaker or flask containing a stir bar on a stir plate and immerse it in an ice bath to control the reaction temperature.

• Dilution (Optional but Recommended):

  • If the quantity of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride is significant, it is advisable to first dilute it with a small amount of an anhydrous, non-protic solvent (e.g., tetrahydrofuran or diethyl ether). This helps to moderate the reaction rate.

• Slow Addition to Base:

  • Slowly and carefully add the 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride (or its solution) dropwise to a stirred, cold solution of 1 M Sodium Hydroxide (NaOH). The acyl chloride should be added to the base, not the other way around, to ensure the base is always in excess.[3]

  • Be prepared for a vigorous reaction and the evolution of heat. Maintain a slow addition rate to keep the reaction under control.

• Stirring and Completion of Reaction:

  • After the addition is complete, continue to stir the mixture in the ice bath for at least 30 minutes to ensure the reaction has gone to completion.

  • Remove the ice bath and allow the mixture to warm to room temperature while continuing to stir.

• Neutralization of Excess Base:

  • Carefully neutralize the excess sodium hydroxide by slowly adding 1 M Hydrochloric Acid (HCl) until the pH of the solution is between 6 and 8. Monitor the pH using pH paper or a pH meter.

• Waste Collection and Labeling:

  • Transfer the neutralized aqueous solution to a properly labeled hazardous waste container. The label should clearly state "Neutralized 8(Z),11(Z),14(Z)-Eicosatrienoic acid sodium salt solution" and list all components of the mixture.

• Final Disposal:

  • Arrange for the disposal of the hazardous waste container through your institution's Environmental Health and Safety (EH&S) office. Do not pour the neutralized solution down the drain unless specifically permitted by local regulations and your EH&S office.[4]

Disposal Workflow Diagram

Caption: Disposal workflow for 8(Z),11(Z),14(Z)-Eicosatrienoyl Chloride.

By following these procedures, laboratory personnel can safely manage and dispose of 8(Z),11(Z),14(Z)-Eicosatrienoyl chloride, minimizing risks and ensuring a compliant and safe research environment.

References

• 1. SOP: Water-Reactive Chemicals | PennEHRS [ehrs.upenn.edu]
• 2. ICSC 0210 - ACETYL CHLORIDE [chemicalsafety.ilo.org]
• 3. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]
• 4. acs.org [acs.org]